3-bromo-2-methyl-2H-indazole

• CAS: 457891-25-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 3-bromo-2-methyl-2H-indazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indazole and its derivatives are recognized as privileged scaffolds in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Their structural resemblance to purines allows them to act as ATP-competitive kinase inhibitors, leading to applications in oncology and anti-inflammatory drug discovery.[1] The strategic introduction of a bromine atom and a methyl group onto the indazole core, as seen in 3-bromo-2-methyl-2H-indazole, significantly modulates its electronic and steric properties. This guide offers a comprehensive technical overview of the physicochemical properties of 3-bromo-2-methyl-2H-indazole, providing essential data and methodologies for researchers working with this compound.

Molecular Structure and Identification

3-bromo-2-methyl-2H-indazole is a substituted aromatic heterocyclic compound. The "2H" designation indicates that the methyl group is attached to the nitrogen atom at position 2 of the indazole ring.

Identifier	Value	Source
Chemical Name	3-bromo-2-methyl-2H-indazole	[3]
Synonyms	2-Methyl-3-bromo-2H-indazole, 3-Bromo-2-methylindazole	[3]
CAS Number	457891-25-7	[3]
Molecular Formula	C₈H₇BrN₂	[3][4]
Molecular Weight	211.06 g/mol	[3][4]
Monoisotopic Mass	209.97926 Da	[5]
SMILES	CN1C(=C2C=CC=CC2=N1)Br	[5]
InChI	InChI=1S/C8H7BrN2/c1-11-8(9)6-4-2-3-5-7(6)10-11/h2-5H,1H3	[5]
InChIKey	UWXIGNYYDSUWOH-UHFFFAOYSA-N	[5]

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-bromo-2-methyl-2H-indazole is presented below. It is important to note that while some data is derived from experimental work on closely related isomers, other values are based on computational predictions.

Property	Value	Method
Melting Point	Not available	Experimental data not found
Boiling Point	Not available	Experimental data not found
Solubility	Not available	Experimental data not found
logP (Octanol/Water Partition Coefficient)	2.6	Predicted (XlogP)[5]
pKa	Not available	Experimental data not found

Spectroscopic Characterization

¹H NMR:

• A singlet corresponding to the N-methyl protons, expected to appear in the range of 3.8-4.2 ppm.

• A complex multiplet pattern in the aromatic region (approximately 7.0-8.0 ppm) corresponding to the four protons on the benzene ring.

¹³C NMR:

• A signal for the N-methyl carbon, typically in the range of 35-45 ppm.

• Signals for the eight carbons of the indazole ring system, with the carbon bearing the bromine atom (C3) expected to be significantly shifted.

Infrared (IR) Spectroscopy:

• C-H stretching vibrations from the aromatic ring and the methyl group in the 2800-3100 cm⁻¹ region.[9]

• C=C and C=N stretching vibrations characteristic of the aromatic heterocyclic system in the 1400-1600 cm⁻¹ region.

• A C-Br stretching vibration, typically observed in the fingerprint region below 800 cm⁻¹.[9]

Mass Spectrometry:

• The molecular ion peak (M⁺) would show a characteristic isotopic pattern for a compound containing one bromine atom, with two peaks of nearly equal intensity at m/z 210 and 212.

• The protonated molecule [M+H]⁺ would be observed at m/z 211 and 213. An observed LCMS m/z of 211.0 ([M+H]+) has been reported for the isomer 6-bromo-2-methyl-2H-indazole.[4]

Synthesis and Reactivity

While a specific, detailed protocol for the synthesis of 3-bromo-2-methyl-2H-indazole is not widely published, its preparation can be approached through established methods for the synthesis and functionalization of 2H-indazoles.

Synthetic Strategy

A plausible synthetic route involves the N-methylation of a suitable bromo-1H-indazole precursor, followed by separation of the N1 and N2 isomers, or a direct regioselective halogenation of 2-methyl-2H-indazole.

Caption: Plausible synthetic routes to 3-bromo-2-methyl-2H-indazole.

Key Experimental Considerations

• N-Alkylation of Indazoles: The alkylation of N-unsubstituted indazoles with agents like methyl iodide in the presence of a base (e.g., sodium hydride) typically yields a mixture of N1 and N2 alkylated products.[4] The ratio of these isomers is influenced by the reaction conditions, including the solvent, base, and temperature. Subsequent separation by column chromatography is usually required.[4]

• Regioselective Halogenation: Direct C-H halogenation of 2-substituted 2H-indazoles at the C3 position is a viable strategy.[10][11] Reagents such as N-bromosuccinimide (NBS) can be employed under metal-free conditions.[10][11] The reaction conditions, such as solvent and temperature, can be tuned to achieve high regioselectivity and yield.[10] For example, bromination of 2-phenyl-2H-indazole with NBS in ethanol at 50°C has been shown to be effective.[10]

Reactivity Profile

• Nucleophilic Substitution: The bromine atom at the 3-position is susceptible to nucleophilic substitution, making it a valuable handle for further functionalization.

• Cross-Coupling Reactions: As an aryl bromide, 3-bromo-2-methyl-2H-indazole is a suitable substrate for various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of diverse substituents at the C3 position.

• Stability: Indazole derivatives are generally stable under standard laboratory conditions. However, exposure to strong acids, bases, or oxidizing agents should be avoided. Storage in a cool, dry, and dark place is recommended.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 3-bromo-2-methyl-2H-indazole is not widely available, general precautions for handling halogenated aromatic compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12][13][14]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[12] Avoid contact with skin and eyes.[13]

• Storage: Store in a tightly sealed container in a cool, dry place away from heat, sparks, and open flames.[12][15]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.[12][16]

Applications in Research and Drug Discovery

The 3-bromo-2-methyl-2H-indazole scaffold is a valuable building block in medicinal chemistry. The bromine atom serves as a key functional group for introducing molecular diversity through cross-coupling reactions. This allows for the systematic exploration of the structure-activity relationship (SAR) of indazole-based compounds in various drug discovery programs. The indazole core itself is a known pharmacophore for targeting kinases and other enzymes, and modifications at the 3-position can fine-tune the potency, selectivity, and pharmacokinetic properties of potential drug candidates.[1]

Conclusion

3-bromo-2-methyl-2H-indazole is a heterocyclic compound with significant potential as an intermediate in synthetic and medicinal chemistry. This guide has provided a summary of its key physicochemical properties, spectroscopic features, synthetic strategies, and handling considerations. While some experimental data remains to be fully characterized, the information presented here, based on established chemical principles and data from related structures, offers a solid foundation for researchers and drug development professionals working with this versatile molecule.

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An In-depth Technical Guide to 3-bromo-2-methyl-2H-indazole: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Its unique electronic properties and ability to act as a bioisostere for other key structures, such as indole, have made it a focal point in the development of novel therapeutics, including anticancer, anti-inflammatory, and antimicrobial agents.[2][3] Within this important class of molecules, 3-bromo-2-methyl-2H-indazole emerges as a particularly valuable synthetic intermediate. The presence of a bromine atom at the 3-position provides a versatile handle for a wide array of cross-coupling reactions, enabling the construction of diverse molecular architectures and facilitating the exploration of structure-activity relationships (SAR) in drug discovery programs. This guide provides a comprehensive overview of 3-bromo-2-methyl-2H-indazole, detailing its chemical identifiers, synthesis, spectroscopic characterization, reactivity, and applications, with a focus on its role as a key building block in modern medicinal chemistry.

Core Identifiers and Physicochemical Properties

A clear and unambiguous identification of a chemical entity is paramount for scientific research and communication. The following table summarizes the key identifiers and physicochemical properties of 3-bromo-2-methyl-2H-indazole.

Identifier	Value
CAS Number	457891-25-7
Molecular Formula	C₈H₇BrN₂
Molecular Weight	211.06 g/mol
IUPAC Name	3-bromo-2-methyl-2H-indazole
Synonyms	2-Methyl-3-bromo-2H-indazole
Canonical SMILES	CN1N=C(C2=CC=CC=C21)Br
Physical Form	Expected to be a solid at room temperature
Storage	Recommended storage at 2-8°C

Synthesis of 3-bromo-2-methyl-2H-indazole

The synthesis of 3-bromo-2-methyl-2H-indazole can be strategically approached in a two-step sequence: the initial formation of the 2-methyl-2H-indazole core followed by a regioselective bromination at the C3 position. This approach allows for controlled introduction of the substituents and generally provides good overall yields.

Step 1: Synthesis of 2-methyl-2H-indazole

A robust and widely applicable method for the synthesis of 2-substituted-2H-indazoles is the reductive cyclization of o-nitrobenzaldehydes with primary amines.[1] This method is advantageous due to the ready availability of starting materials and the operational simplicity of the reaction.

Experimental Protocol: Synthesis of 2-methyl-2H-indazole

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve o-nitrobenzaldehyde (1.0 eq.) in a suitable solvent such as ethanol or a mixture of ethanol and water.

• Amine Addition: To the stirred solution, add an aqueous solution of methylamine (CH₃NH₂, 1.1 eq.) dropwise at room temperature. The reaction is typically exothermic, and the rate of addition should be controlled to maintain a moderate temperature.

• Reductive Cyclization: After the addition is complete, introduce a reducing agent. A common and effective choice is sodium dithionite (Na₂S₂O₄, 3.0-4.0 eq.) in an aqueous solution.

• Heating: Heat the reaction mixture to reflux and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 2-methyl-2H-indazole.

Causality of Experimental Choices:

• The use of an excess of methylamine ensures the complete consumption of the starting aldehyde.

• Sodium dithionite is a mild and effective reducing agent for the nitro group, which is crucial for the subsequent cyclization to form the indazole ring.

• The choice of a protic solvent like ethanol facilitates the dissolution of the reagents and the progress of the reaction.

Step 2: Regioselective Bromination of 2-methyl-2H-indazole

The C3 position of the 2H-indazole ring is electron-rich and thus susceptible to electrophilic substitution. This allows for the regioselective introduction of a bromine atom using a suitable brominating agent.

Experimental Protocol: Synthesis of 3-bromo-2-methyl-2H-indazole

• Reaction Setup: Dissolve 2-methyl-2H-indazole (1.0 eq.) in a suitable solvent such as chloroform or carbon tetrachloride in a round-bottom flask protected from light.

• Brominating Agent: To the stirred solution, add N-bromosuccinimide (NBS, 1.0-1.1 eq.) portion-wise at room temperature. The reaction progress can be monitored by TLC.

• Reaction Time: Stir the reaction mixture at room temperature for 1-3 hours or until the starting material is consumed.

• Work-up: Upon completion, wash the reaction mixture with an aqueous solution of sodium thiosulfate to quench any unreacted bromine, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield pure 3-bromo-2-methyl-2H-indazole.

Causality of Experimental Choices:

• N-bromosuccinimide is a convenient and safe source of electrophilic bromine, avoiding the use of hazardous liquid bromine.

• The reaction is typically carried out in a non-polar solvent to facilitate the reaction and subsequent work-up.

• The regioselectivity for the C3 position is governed by the electronic properties of the 2H-indazole ring system.

Caption: Synthetic pathway to 3-bromo-2-methyl-2H-indazole.

Spectroscopic Characterization

The structural elucidation of 3-bromo-2-methyl-2H-indazole relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Expected ¹H NMR Spectrum

The ¹H NMR spectrum of 3-bromo-2-methyl-2H-indazole is expected to exhibit distinct signals corresponding to the aromatic protons and the N-methyl protons.

• Aromatic Protons (δ 7.0-8.0 ppm): The four protons on the benzo-fused ring will appear in the aromatic region. Due to the substitution pattern, they will likely present as a complex multiplet or as distinct doublet and triplet signals, reflecting their respective coupling interactions. The proton at the C7 position is expected to be the most deshielded due to its proximity to the pyrazole ring nitrogen.

• N-Methyl Protons (δ ~4.0 ppm): The three protons of the methyl group attached to the N2 nitrogen will appear as a sharp singlet in the upfield region, typically around 4.0 ppm.

Expected ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

• Aromatic Carbons (δ 110-150 ppm): The six carbons of the benzo-fused ring and the two carbons of the pyrazole ring (C3 and C7a) will resonate in the downfield region. The carbon bearing the bromine atom (C3) is expected to have a chemical shift significantly influenced by the halogen's electronegativity and will likely appear in the range of δ 115-125 ppm.

• N-Methyl Carbon (δ ~35-40 ppm): The carbon of the N-methyl group will appear as a single peak in the upfield region.

Expected Mass Spectrum

Electron Ionization Mass Spectrometry (EI-MS) of 3-bromo-2-methyl-2H-indazole will show a characteristic isotopic pattern for the molecular ion due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes in approximately a 1:1 ratio).

• Molecular Ion (M⁺): Two peaks of nearly equal intensity will be observed for the molecular ion at m/z 210 and 212.

• Fragmentation: Common fragmentation pathways would involve the loss of a bromine radical ([M-Br]⁺) to give a fragment at m/z 131, and the loss of a methyl radical ([M-CH₃]⁺) to give fragments at m/z 195 and 197. Further fragmentation of the indazole ring may also be observed.

Reactivity and Synthetic Utility

The key to the synthetic utility of 3-bromo-2-methyl-2H-indazole lies in the reactivity of the C-Br bond. This bond readily participates in a variety of palladium-catalyzed cross-coupling reactions, making it an excellent building block for the synthesis of more complex molecules.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds. 3-bromo-2-methyl-2H-indazole can be coupled with a wide range of boronic acids or their esters to introduce aryl, heteroaryl, or alkyl substituents at the C3 position.

General Protocol: Suzuki-Miyaura Coupling of 3-bromo-2-methyl-2H-indazole

• Reaction Setup: In a reaction vessel, combine 3-bromo-2-methyl-2H-indazole (1.0 eq.), the desired boronic acid (1.1-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ (typically 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃).

• Solvent: Add a suitable solvent system, often a mixture of an organic solvent (e.g., toluene, dioxane) and water.

• Heating: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to a temperature typically ranging from 80 to 110 °C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction, perform an aqueous work-up, and extract the product with an organic solvent. The crude product is then purified by column chromatography or recrystallization.

Caption: Suzuki-Miyaura cross-coupling of 3-bromo-2-methyl-2H-indazole.

Applications in Drug Discovery

The indazole core is a well-established pharmacophore, and 3-bromo-2-methyl-2H-indazole serves as a crucial starting material for the synthesis of various biologically active molecules. The ability to easily diversify the C3 position allows for the rapid generation of compound libraries for high-throughput screening and lead optimization.

• Kinase Inhibitors: Many kinase inhibitors incorporate the indazole scaffold to interact with the ATP-binding site of kinases. The C3 position is often functionalized with various aryl or heteroaryl groups to achieve selectivity and potency.

• Anticancer Agents: The indazole nucleus is present in several approved anticancer drugs.[4] 3-bromo-2-methyl-2H-indazole can be used to synthesize analogs of these drugs or to explore novel anticancer agents.

• Antimicrobial Agents: Derivatives of indazole have shown promising activity against various bacterial and fungal strains. The C3-functionalized indazoles derived from 3-bromo-2-methyl-2H-indazole are valuable candidates for the development of new antimicrobial therapies.

Safety and Handling

• Hazard Statements: Likely to be harmful if swallowed, cause skin irritation, and cause serious eye irritation. May also cause respiratory irritation.[3]

• Precautionary Statements:

  • Prevention: Wear protective gloves, eye protection, and face protection. Use only in a well-ventilated area. Avoid breathing dust/fume/gas/mist/vapors/spray.

  • Response:

    • IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

    • IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.

    • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

  • Storage: Store in a well-ventilated place. Keep container tightly closed.

  • Disposal: Dispose of contents/container in accordance with local/regional/national/international regulations.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves when handling this compound.

Conclusion

3-bromo-2-methyl-2H-indazole is a valuable and versatile building block in organic synthesis and medicinal chemistry. Its straightforward synthesis and the reactivity of the C3-bromo substituent make it an ideal starting material for the construction of diverse libraries of indazole derivatives. The insights provided in this guide regarding its synthesis, characterization, reactivity, and potential applications are intended to empower researchers in their efforts to develop novel and effective therapeutic agents.

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An In-depth Technical Guide to the Molecular Structure, Conformation, and Chemistry of 3-bromo-2-methyl-2H-indazole

Abstract

This technical guide provides a comprehensive overview of 3-bromo-2-methyl-2H-indazole, a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. The guide delves into the molecular structure and conformational aspects of this molecule, supported by an analysis of related crystallographic and computational data. A detailed, plausible synthetic protocol for its preparation via regioselective N-methylation of 3-bromo-1H-indazole is presented, including a discussion on the factors governing the N1 versus N2 alkylation. Furthermore, the guide explores the spectroscopic signature of the 2H-indazole scaffold and the characteristic reactivity of the 3-bromo substituent, with a focus on its utility in palladium-catalyzed cross-coupling reactions. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this important molecular scaffold.

Introduction to the Indazole Scaffold

Indazoles, bicyclic aromatic heterocycles composed of a benzene ring fused to a pyrazole ring, are a prominent structural motif in a vast array of biologically active compounds.[1] The indazole core exists in two principal tautomeric forms, 1H-indazole and 2H-indazole, with the 1H tautomer generally being the more thermodynamically stable.[1] The substitution pattern on the indazole nucleus, particularly at the N1 and N2 positions of the pyrazole ring, profoundly influences the molecule's physicochemical properties and biological activity. 3-bromo-2-methyl-2H-indazole is a derivative where the less stable 2H-tautomer is "locked" by a methyl group at the N2 position, and a bromine atom at the C3 position provides a versatile handle for further synthetic transformations.

Molecular Structure and Conformation

While a specific crystal structure for 3-bromo-2-methyl-2H-indazole is not publicly available, its molecular geometry can be reliably inferred from crystallographic data of closely related 2H-indazoles and computational studies.[2]

The core of 3-bromo-2-methyl-2H-indazole is an essentially planar bicyclic system due to the aromatic nature of both the benzene and pyrazole rings. The N-methylation at the N2 position distinguishes it from its more stable 1H-indazole counterpart.

Table 1: Predicted Molecular Properties of 3-bromo-2-methyl-2H-indazole

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[3]
Molecular Weight	211.06 g/mol	[3]
Monoisotopic Mass	209.97926 Da	[3]
XlogP (predicted)	2.6	[3]

Computational studies on substituted indazoles using Density Functional Theory (DFT) have been employed to understand their electronic structure and reactivity.[2][4] For 3-bromo-2-methyl-2H-indazole, DFT calculations would likely show a significant degree of electron delocalization across the bicyclic system. The bromine atom at the C3 position and the methyl group at the N2 position will influence the molecule's electrostatic potential and frontier molecular orbitals (HOMO and LUMO), which in turn dictate its reactivity.

Synthesis and Spectroscopic Characterization

The synthesis of 3-bromo-2-methyl-2H-indazole is most logically achieved through the N-methylation of 3-bromo-1H-indazole. The direct alkylation of N-unsubstituted indazoles often yields a mixture of N1 and N2 isomers, and the regioselectivity is influenced by factors such as the choice of base, solvent, and the nature of the electrophile.[5]

Experimental Protocol: Synthesis of 3-bromo-2-methyl-2H-indazole

The following protocol is a well-established method for the N-methylation of indazoles and is expected to yield a mixture of 3-bromo-1-methyl-1H-indazole and 3-bromo-2-methyl-2H-indazole, which can then be separated by chromatography.[5]

Reaction Scheme:

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Solubility and Stability of 3-bromo-2-methyl-2H-indazole: A Framework for Physicochemical Characterization

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-bromo-2-methyl-2H-indazole represents a specific scaffold within the broader class of indazole-containing heterocycles, which are of significant interest in medicinal chemistry for their diverse biological activities.[1][2] Understanding the fundamental physicochemical properties of solubility and stability is a critical prerequisite for any downstream application, from biological screening to formulation development. This guide provides a comprehensive framework for characterizing 3-bromo-2-methyl-2H-indazole. Due to the scarcity of publicly available experimental data for this specific molecule, this document synthesizes predictive data, insights from structurally related analogs, and detailed, field-proven experimental protocols. We explain the causality behind experimental design, enabling researchers to generate robust and reliable data for this and other novel chemical entities.

Introduction to 3-bromo-2-methyl-2H-indazole

Indazoles are bicyclic heterocyclic compounds composed of a benzene ring fused to a pyrazole ring. This scaffold is a "privileged structure" in drug discovery, forming the core of numerous approved drugs and clinical candidates with applications ranging from oncology to anti-inflammatory and antiviral therapies.[1][2] The specific substitution pattern of 3-bromo-2-methyl-2H-indazole—with a bromine atom at the 3-position and a methyl group on the N2 nitrogen of the pyrazole ring—offers a unique combination of electronic and steric properties. The bromine atom can act as a handle for further synthetic elaboration via cross-coupling reactions, while the N2-methylation prevents tautomerization, locking the molecule into the 2H-indazole form, which can have distinct biological and physical properties compared to the more thermodynamically stable 1H-indazole tautomer.[3]

Before its potential can be explored, a thorough understanding of its solubility and stability is paramount. These properties dictate its handling, bioavailability, formulation feasibility, and shelf-life. This guide provides the necessary theoretical grounding and practical methodologies to achieve this characterization.

Solubility Profile: Prediction and Experimental Determination

Solubility, the concentration of a solute that dissolves in a solvent to form a homogeneous solution at equilibrium, is a critical determinant of a drug candidate's absorption and bioavailability.

Predicted Physicochemical Properties and Solubility Estimation

Property	Predicted Value	Implication for Solubility	Source
Molecular Weight	211.06 g/mol	Low molecular weight is generally favorable for solubility.	[4]
XlogP	2.6	A positive XlogP value suggests higher solubility in non-polar organic solvents than in water. This value indicates moderate lipophilicity.	[5]
Topological Polar Surface Area (TPSA)	17.8 Ų	A low TPSA is often associated with good cell permeability but can indicate poor aqueous solubility.	[6]

These predictions suggest that 3-bromo-2-methyl-2H-indazole is likely to be a crystalline solid with poor aqueous solubility but good solubility in common organic solvents such as dichloromethane (DCM), ethyl acetate, and acetone.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

The gold-standard method for determining thermodynamic solubility is the shake-flask technique. This protocol is designed to ensure that a true equilibrium is reached between the undissolved solid and the saturated solution.

Rationale: This method measures the true equilibrium solubility, which is the most relevant value for biopharmaceutical and formulation purposes. It is a self-validating system because achieving a consistent concentration over an extended period confirms that equilibrium has been reached.

Methodology:

• Preparation: Add an excess amount of solid 3-bromo-2-methyl-2H-indazole to a series of vials, each containing a different solvent of interest (e.g., water, phosphate-buffered saline pH 7.4, ethanol, DMSO, acetone). The excess solid is crucial to ensure a saturated solution is formed.

• Equilibration: Seal the vials and place them in a shaker or rotator in a temperature-controlled environment (typically 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24 to 72 hours). A time-course experiment is recommended for a new compound to determine how long it takes to reach equilibrium.

• Sample Collection & Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully collect a sample from the supernatant. It is critical to separate the saturated solution from the undissolved solid without causing precipitation. This is best achieved by filtering the supernatant through a 0.22 µm filter (ensure the filter material is compatible with the solvent).

• Quantification: Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of a pre-validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate the solubility by comparing the peak area of the analyte in the sample to a standard curve of known concentrations.

Workflow for Solubility Determination

The following diagram outlines the logical flow of the shake-flask solubility determination experiment.

Caption: Workflow for Thermodynamic Solubility Determination.

Stability Profile: Forced Degradation and Pathway Analysis

Stability testing is essential for identifying potential degradation products and determining the intrinsic stability of a molecule. Forced degradation studies deliberately expose the compound to harsh conditions to accelerate decomposition.[7][8]

Chemical Liabilities of the Indazole Scaffold

The 3-bromo-2-methyl-2H-indazole structure has several features that may be susceptible to degradation:

• Indazole Ring: While generally stable, the pyrazole portion of the ring can be susceptible to strong oxidants.

• Carbon-Bromine Bond: This bond can undergo nucleophilic substitution or, under photolytic conditions, homolytic cleavage.

• Aromatic System: The benzene ring can undergo electrophilic attack under strongly acidic conditions, although this is less common.

Experimental Protocol: Forced Degradation Study

This protocol is based on the International Council for Harmonisation (ICH) guidelines Q1A(R2) and provides a systematic approach to evaluating stability.[7]

Rationale: The goal is to achieve 5-20% degradation of the parent compound. This level of degradation is sufficient to generate and identify major degradation products without completely destroying the molecule, which would complicate analysis. A validated, stability-indicating analytical method is required, which is a method capable of separating the parent peak from all degradation product peaks.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 3-bromo-2-methyl-2H-indazole in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: For each condition, mix the stock solution with the stressor and incubate. A control sample (drug substance in the same solvent system without the stressor) should be run in parallel.

  • Acid Hydrolysis: Use 0.1 M to 1 M HCl. Incubate at room temperature or elevated temperatures (e.g., 60 °C) for a set period (e.g., 2, 8, 24 hours).

  • Base Hydrolysis: Use 0.1 M to 1 M NaOH. Incubate under similar conditions to acid hydrolysis.

  • Oxidative Degradation: Use 3-30% hydrogen peroxide (H₂O₂). Incubate at room temperature, protected from light.[9]

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 105 °C) in an oven. Also, heat a solution of the compound.

  • Photolytic Degradation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

• Neutralization/Quenching: Before analysis, neutralize the acidic and basic samples. Oxidative reactions can be quenched if necessary by dilution.

• Analysis: Analyze all stressed samples and controls using a stability-indicating HPLC method, typically with a photodiode array (PDA) detector and a mass spectrometer (LC-MS). The PDA detector helps assess peak purity, while the MS provides mass information for identifying degradants.

• Mass Balance: Calculate the mass balance to ensure that the decrease in the parent compound concentration is accounted for by the formation of degradation products.

Workflow for Forced Degradation Studies

This diagram illustrates the comprehensive workflow for assessing compound stability under various stress conditions.

Caption: General Workflow for a Forced Degradation Study.

Potential Degradation Pathway

While specific degradation products for 3-bromo-2-methyl-2H-indazole must be determined experimentally, a potential pathway for oxidative degradation of the indazole ring, based on the chemistry of similar nitrogen heterocycles, involves the formation of N-oxides or ring-opened products.

Caption: Hypothetical Oxidative Degradation Pathway.

Conclusion and Recommendations

This guide outlines a robust, scientifically-grounded strategy for the comprehensive physicochemical characterization of 3-bromo-2-methyl-2H-indazole. While computational predictions suggest poor aqueous solubility and moderate lipophilicity, these must be confirmed through rigorous experimental validation. The provided protocols for thermodynamic solubility determination and forced degradation studies represent the industry standard for generating reliable data suitable for regulatory submissions and internal drug development decision-making.

For any researcher working with 3-bromo-2-methyl-2H-indazole or other novel indazole derivatives, it is imperative to:

• Experimentally determine thermodynamic solubility in aqueous and relevant organic solvents using the shake-flask method.

• Conduct a comprehensive forced degradation study to understand the molecule's intrinsic stability and identify potential degradants.

• Develop and validate a stability-indicating analytical method as a prerequisite for accurate stability assessment.

By following this framework, scientists can build a solid foundation of physicochemical data, mitigating risks and enabling the efficient progression of promising compounds through the drug discovery and development pipeline.

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An In-depth Technical Guide to the Toxicological and Safety Profile of 3-Bromo-2-methyl-2H-indazole

Abstract

This technical guide provides a comprehensive overview of the known and inferred toxicological and safety data for 3-bromo-2-methyl-2H-indazole (CAS No: 457891-25-7). As a substituted indazole, this compound belongs to a class of heterocyclic molecules with significant interest in medicinal chemistry and drug development due to their diverse biological activities.[1][2] Given the limited publicly available toxicological data for this specific molecule, this guide synthesizes information from structurally related compounds and established toxicological principles to provide a robust framework for risk assessment and safe handling. The intended audience includes researchers, toxicologists, and drug development professionals who may be synthesizing, handling, or evaluating this compound for further study.

Introduction and Physicochemical Properties

Indazoles are bicyclic heterocyclic compounds that are pivotal scaffolds in pharmaceutical research, appearing in drugs with applications ranging from oncology to anti-inflammatory and anti-diabetic agents.[1] The introduction of a bromine atom and a methyl group to the indazole core, as in 3-bromo-2-methyl-2H-indazole, significantly influences its electronic, metabolic, and toxicological properties. Halogenation, in particular, can modulate a compound's lipophilicity, metabolic stability, and potential for toxicological endpoints such as genotoxicity.

This guide serves to consolidate the available safety information and, more critically, to provide an expert-driven, logical framework for approaching the safety assessment of this novel chemical entity.

Table 1: Physicochemical Properties of 3-Bromo-2-methyl-2H-indazole

Property	Value	Source
CAS Number	457891-25-7	Pharmaffiliates[3]
Molecular Formula	C₈H₇BrN₂	Pharmaffiliates[3]
Molecular Weight	211.06 g/mol	Pharmaffiliates[3]
Physical State	Solid (inferred from related compounds)	N/A
Solubility	Expected to be soluble in organic solvents like acetic acid.[4]	N/A

Inferred Toxicological Profile and Hazard Identification

Acute Toxicity

For the related compound, 5-Bromo-2-(phenylmethyl)-2H-indazole, the classification is Acute Toxicity, oral (Category 4), with the hazard statement "H302: Harmful if swallowed."[5] It is prudent to assume a similar or greater level of acute oral toxicity for 3-bromo-2-methyl-2H-indazole. Ingestion may lead to gastrointestinal irritation, nausea, and vomiting.[6] Dermal and inhalation toxicity data are lacking, but it is reasonable to assume that it may be harmful in contact with skin or if inhaled.[6]

Skin and Eye Irritation

Safety data for multiple related brominated and indazole-based compounds consistently indicate a risk of irritation.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation (H315).[5] Contact may cause redness, burning, and swelling.[7]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation (H319).[5] Contact can cause stinging, tearing, and redness, with a risk of more severe damage.[7][8]

Genotoxicity and Carcinogenicity

The genotoxic potential of halogenated organic compounds is a significant toxicological concern. The carbon-bromine bond can be a site for metabolic activation, potentially leading to reactive intermediates that can interact with DNA.

• Genotoxicity: Studies on other brominated organic compounds have shown evidence of mutagenicity. For instance, 2-bromo-3'-chloropropiophenone was found to be mutagenic in the Ames test and positive in an in vitro micronucleus assay, suggesting it is both a clastogen and an aneugen.[9] Similarly, 1-bromo-2-chloroethane and its metabolites display genotoxic and DNA-damaging activity.[10] This strongly suggests that 3-bromo-2-methyl-2H-indazole should be treated as a potential mutagen until proven otherwise through empirical testing.

• Carcinogenicity: There is no carcinogenicity data for 3-bromo-2-methyl-2H-indazole. For the related 5-Bromo-2-(phenylmethyl)-2H-indazole, no component is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, or NTP.[5] However, the absence of data does not signify an absence of risk. Given the potential for genotoxicity, a cautious approach is warranted.

Respiratory Tract Irritation

Based on related compounds, 3-bromo-2-methyl-2H-indazole may cause respiratory irritation (STOT SE 3, H335).[5] Inhalation of dust or aerosols should be avoided, as it may lead to irritation of the nose, throat, and respiratory tract.[7]

Table 2: Summary of Inferred Hazard Classifications (GHS)

Hazard Class	Category	Hazard Statement	Basis of Inference
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Read-across from 5-Bromo-2-(phenylmethyl)-2H-indazole[5]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Read-across from 5-Bromo-2-(phenylmethyl)-2H-indazole[5]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Read-across from 5-Bromo-2-(phenylmethyl)-2H-indazole[5]
STOT - Single Exposure	Category 3	H335: May cause respiratory irritation	Read-across from 5-Bromo-2-(phenylmethyl)-2H-indazole[5]
Mutagenicity (Potential)	N/A	Handle as a potential mutagen	General concern for brominated organic compounds[9][10]

Safe Handling, Storage, and Emergency Procedures

Given the inferred toxicological profile, stringent adherence to safety protocols is mandatory when handling 3-bromo-2-methyl-2H-indazole.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5][6]

• Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber), a lab coat, and other protective clothing to prevent skin contact.[5][6]

• Respiratory Protection: Use only in a well-ventilated area, preferably within a certified chemical fume hood. If dusts are generated, a NIOSH-approved particulate respirator may be necessary.[5][6]

Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing.[5][6] Avoid breathing dust.[6] Wash hands thoroughly after handling.[6]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] Store locked up.[6]

• Incompatible Materials: Strong oxidizing agents, strong bases.[6]

First Aid Measures

• Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[6]

• Skin Contact: Take off immediately all contaminated clothing. Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[6][11]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6][11]

• Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell. Do not induce vomiting.

Proposed Toxicological Evaluation Strategy

For a novel compound like 3-bromo-2-methyl-2H-indazole intended for potential pharmaceutical development, a tiered approach to toxicological testing is essential. The causality behind this workflow is to move from in vitro assays that predict hazard to in vivo studies that define dose-response relationships and target organ toxicities.

Stage 1: In Vitro and In Silico Assessment

The initial stage focuses on cost-effective, high-throughput methods to screen for primary toxicological liabilities.

Protocol: Standard Genotoxicity Battery (OECD Guidelines)

• Ames Test (OECD 471): Assess mutagenicity using various strains of Salmonella typhimurium and Escherichia coli, with and without metabolic activation (S9 fraction). This is a foundational test for detecting gene mutations.

• In Vitro Micronucleus Test (OECD 487): Use a mammalian cell line (e.g., CHO, TK6) to detect both clastogenic (chromosome breakage) and aneugenic (chromosome loss/gain) events.[9]

• In Vitro Mammalian Cell Gene Mutation Test (e.g., HPRT or MLA, OECD 476/490): Quantify gene mutations in a mammalian cell line to complement the bacterial Ames test.

Caption: Workflow for the initial in vitro genotoxicity assessment.

Stage 2: Acute and Repeated Dose Toxicity (In Vivo)

If the compound is advanced, in vivo studies are required to understand its systemic effects.

Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

• Animal Model: Typically female rodents (rats or mice).

• Dosing: A single animal is dosed at a step below the best estimate of the LD50.

• Observation: The animal is observed for up to 14 days for signs of toxicity and mortality.

• Procedure: If the animal survives, the next animal is dosed at a higher level; if it dies, the next is dosed at a lower level. This continues until the criteria for stopping are met.

• Endpoint: Provides an estimate of the LD50 and identifies signs of acute toxicity.

Following acute studies, a 14-day or 28-day repeated dose study (e.g., OECD 407) would be conducted to identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL).

Caption: Logic diagram for an acute oral toxicity up-and-down procedure.

Conclusion

While specific toxicological data for 3-bromo-2-methyl-2H-indazole is scarce, a precautionary approach based on data from structurally related compounds is essential for ensuring researcher safety. The compound should be handled as a substance that is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Furthermore, due to the presence of the bromo-aromatic moiety, it must be treated as a potential genotoxic agent until empirical data proves otherwise. The proposed toxicological evaluation strategy provides a clear, scientifically-grounded pathway for comprehensively characterizing the safety profile of this compound, which is a critical step for any further development in the pharmaceutical or life sciences sectors.

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A Guide to the Synthesis of 2H-Indazole Derivatives from 2-Bromobenzaldehydes: A Mechanistic and Practical Approach

Executive Summary: The 2H-indazole core is a privileged scaffold in modern medicinal chemistry, appearing in numerous therapeutic agents with activities ranging from anticancer to antimicrobial.[1] The development of efficient, robust, and scalable synthetic routes to access this heterocycle is therefore of paramount importance to drug discovery and development professionals. This guide provides an in-depth examination of the predominant and highly effective strategy for synthesizing 2H-indazole derivatives: a one-pot, three-component reaction utilizing readily available 2-bromobenzaldehydes, primary amines, and an azide source. We will dissect the underlying reaction mechanism, explore the causal relationships behind key experimental parameters, provide a detailed laboratory protocol, and present data that underscores the broad applicability of this powerful transformation.

The Strategic Value of the 2-Bromobenzaldehyde Route

While several methods exist for constructing the indazole ring system, many suffer from limitations such as harsh reaction conditions, limited substrate scope, or the need for pre-functionalized starting materials.[2] The synthesis starting from 2-halobenzaldehydes, particularly 2-bromobenzaldehydes, has emerged as a superior strategy due to several key advantages:

• Operational Simplicity: The reaction is typically a one-pot procedure, combining three commercially available components in a single vessel, which significantly enhances efficiency and reduces waste.[1][3]

• High Convergence: Building the core heterocycle and installing a key substituent (at the N2 position) simultaneously is a highly convergent approach, ideal for generating chemical libraries for screening.

• Broad Substrate Scope: The method demonstrates remarkable tolerance for a wide array of functional groups on both the 2-bromobenzaldehyde and the primary amine, allowing for the synthesis of a diverse library of derivatives.[4][5]

The core transformation is a copper- or palladium-catalyzed cascade reaction that masterfully orchestrates the formation of both a C-N and an N-N bond to construct the final heterocyclic product.[4][6]

The Core Synthetic Pathway: A Mechanistic Deep Dive

The most widely adopted method involves the copper-catalyzed reaction between a 2-bromobenzaldehyde (1) , a primary amine (2) , and sodium azide (NaN₃) (3) to yield the target 2H-indazole (6) . The reaction proceeds through a fascinating and elegant cascade of events.

The proposed mechanism, supported by experimental evidence, can be broken down into three primary stages.[4][6][7]

• Imination: The reaction initiates with the acid- or base-catalyzed condensation of the 2-bromobenzaldehyde (1) and the primary amine (2) . This reversible reaction forms the corresponding N-(2-bromobenzylidene) Schiff base intermediate (4) , with the elimination of water. This step is fundamental as it brings the eventual N2-substituent into the molecular framework.

• Copper-Catalyzed Azidation (C-N Bond Formation): The crucial role of the copper catalyst begins here. The Schiff base (4) undergoes a copper-catalyzed substitution reaction with sodium azide. The azide anion displaces the bromide on the aromatic ring to form the N-(2-azidobenzylidene) intermediate (5) . This step is a form of Ullmann condensation.

• Intramolecular Cyclization (N-N Bond Formation): The final, irreversible step is the intramolecular cyclization of the azide-imine intermediate (5) . Driven by the formation of the stable aromatic indazole ring and the extrusion of dinitrogen gas (N₂), this copper-assisted step forms the critical N-N bond, completing the synthesis of the 2H-indazole product (6) .[4][8]

The entire catalytic cycle is a testament to the power of transition metal catalysis in orchestrating complex bond-forming sequences within a single pot.

Caption: Figure 1: Proposed Catalytic Cycle for 2H-Indazole Synthesis.

Causality of Experimental Parameters

A senior scientist does not merely follow a recipe; they understand the function of each component and condition. The success of this synthesis hinges on the careful selection of several key parameters.

The Catalyst: The Linchpin of the Reaction

The choice of catalyst is critical. While palladium systems have been used for related transformations, copper (I) salts, such as copper(I) iodide (CuI) or copper(I) oxide nanoparticles (Cu₂O-NP), are most frequently employed for this specific three-component reaction.[3][4][6]

• Why Copper? Copper is a cost-effective and highly efficient catalyst for both the C-N bond formation (Ullmann coupling of the azide to the aryl bromide) and the subsequent N-N bond-forming cyclization.[4][6] It effectively activates the aryl bromide and facilitates the intricate electronic rearrangements required for the final ring closure.

• Ligands: In some protocols, ligands like N,N,N',N'-tetramethylethylenediamine (TMEDA) are added.[6] These ligands coordinate to the copper center, increasing its solubility and tuning its catalytic activity, often leading to improved yields and reaction rates. However, ligand-free conditions have also been successfully developed, simplifying the reaction setup.[3]

Solvent and Temperature: Driving the Reaction Forward

The reaction requires elevated temperatures, typically in the range of 100-120 °C, to overcome the activation energy barriers for the C-N coupling and cyclization steps.[6]

• Choice of Solvent: High-boiling point, polar aprotic solvents are ideal.

  • DMSO (Dimethyl Sulfoxide): Its high boiling point (189 °C) and ability to dissolve a wide range of organic and inorganic reagents make it a common choice.[4][6]

  • PEG (Polyethylene Glycol): Used as a "green" solvent alternative, PEG is non-toxic, biodegradable, and can facilitate catalyst recycling.[3]

The Azide Source: A Critical Building Block

Sodium azide (NaN₃) is the standard reagent for providing the two nitrogen atoms that form the core of the pyrazole ring fused to the benzene moiety.[4] Safety Note: Sodium azide is highly toxic and potentially explosive. It must be handled with extreme care in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn. Acidic workup conditions should be avoided to prevent the formation of volatile and explosive hydrazoic acid (HN₃).

A Validated Experimental Protocol

This section provides a representative, step-by-step protocol adapted from established literature procedures.[1][4][6] It is designed to be a self-validating system, where each step logically follows the last.

Caption: Figure 2: General Experimental Workflow for 2H-Indazole Synthesis.

Methodology:

• Reaction Setup: To an oven-dried pressure tube equipped with a magnetic stir bar, add the 2-bromobenzaldehyde (1.0 equiv), the primary amine (1.2 equiv), sodium azide (1.5 equiv), and copper(I) iodide (0.1 equiv).

• Solvent Addition: Evacuate and backfill the tube with an inert atmosphere (e.g., Nitrogen or Argon). Add anhydrous DMSO (0.2-0.3 M concentration relative to the limiting reagent).

• Reaction Execution: Securely seal the pressure tube. Place the tube in a preheated oil bath or heating block at 120 °C and stir vigorously for 6-12 hours.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Once complete, allow the reaction mixture to cool to room temperature. Carefully pour the mixture into a separatory funnel containing water or a dilute aqueous ammonia solution (to complex with residual copper) and extract three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Isolation: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure 2H-indazole product.[1]

Substrate Scope & Data Presentation

The copper-catalyzed three-component synthesis exhibits broad functional group tolerance. Both electron-donating and electron-withdrawing groups are generally well-tolerated on the 2-bromobenzaldehyde and the primary amine partner, providing access to a wide chemical space.

Entry	2-Bromobenzaldehyde Substituent	Primary Amine	Yield (%)	Reference
1	H	Aniline	98	[4]
2	5-Fluoro	Aniline	85	[4]
3	4-Methyl	Aniline	82	[4]
4	H	4-Methoxyaniline	95	[4]
5	H	Benzylamine	75	[6]
6	H	Cyclohexylamine	68	[6]

Table 1: Representative yields showcasing the substrate scope of the copper-catalyzed synthesis of 2H-indazoles. As shown, the reaction performs exceptionally well with various aromatic amines and tolerates common substituents. Aliphatic amines also participate effectively, albeit sometimes with slightly lower yields.

Conclusion and Future Outlook

The one-pot, three-component synthesis of 2H-indazoles from 2-bromobenzaldehydes stands as a powerful and highly reliable method in the synthetic chemist's toolkit. Its operational simplicity, convergence, and broad scope make it an indispensable tool for drug discovery programs. Future advancements in this field may focus on developing even more environmentally benign catalyst systems (e.g., using earth-abundant metals under milder conditions), expanding the scope to include more complex amine partners, and adapting the methodology for flow chemistry to enable large-scale, continuous manufacturing of these vital pharmaceutical building blocks.

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• Kumar, M. R., Park, A., Park, N., & Lee, S. (2011). Consecutive Condensation, C–N and N–N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. Organic Letters, 13(13), 3542–3545. [Link]

• Jena, S., & Chanda, K. (2023). An Improved Synthesis of Disubstituted 2H-indazoles using Microwaves. Letters in Organic Chemistry, 20(9), 858-863. [Link]

• Copper-catalyzed oxidative dehydrogenative N–N bond formation for the synthesis of N,N′-diarylindazol-3-ones. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Chaudhari, A. (2019). Recent advances in synthesis of 2h-indazole from 2-substituted benzaldehyde. Global Journal of Engineering Science and Researches. [Link]

• Nykaza, T. V., et al. (2018). N-N Bond Formation between Primary Amines and Nitrosos: Direct Synthesis of 2-Substituted Indazolones with Mechanistic Insights. Organic Letters, 20(16), 4736–4739. [Link]

• Innovative cascade reaction for 2H-indazole derivative synthesis. Request PDF on ResearchGate. [Link]

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The Synthetic Chemist's Guide to Regioselective Synthesis of 2,3-Disubstituted 2H-Indazoles

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2H-indazole scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous therapeutic agents. Its unique electronic properties and spatial arrangement allow for critical interactions with biological targets, leading to a wide range of pharmacological activities, including applications in oncology and virology. However, the regioselective synthesis of 2,3-disubstituted 2H-indazoles presents a significant challenge due to the potential for the formation of the more thermodynamically stable 1H-indazole isomers. This guide provides a comprehensive overview of modern, field-proven strategies for the regioselective construction of 2,3-disubstituted 2H-indazoles, emphasizing the underlying mechanistic principles and providing practical, actionable protocols.

Strategic Pillars for Regioselective 2H-Indazole Synthesis

The selective synthesis of the 2H-indazole core hinges on carefully chosen strategies that control the formation of the key N-N and C-N bonds. This guide will delve into several powerful approaches, including transition-metal-catalyzed C-H activation, oxidative N-N bond formation, multicomponent reactions, and emerging electrochemical and photochemical methods.

Transition-Metal Catalysis: A Powerful Tool for C-H Functionalization and Cyclization

Transition-metal catalysis has emerged as a dominant strategy for the efficient and regioselective synthesis of complex heterocycles. In the context of 2H-indazoles, rhodium, palladium, and copper catalysts have proven to be particularly effective.

A notable advancement in 2H-indazole synthesis involves the rhodium(III)-catalyzed C–H bond addition of azobenzenes to aldehydes.[1] This formal [4+1] annulation provides a one-step, highly functional group-compatible route to N-aryl-2H-indazoles.

Mechanism and Rationale: The reaction is initiated by the ortho C–H bond activation of the azobenzene, directed by the azo functional group. This is followed by a reversible addition to the aldehyde to form an alcohol intermediate. Subsequent cyclative capture and aromatization yield the desired 2H-indazole. The regioselectivity in unsymmetrical azobenzenes can be controlled by both steric and electronic factors.[1]

Experimental Protocol: Rh(III)-Catalyzed Synthesis of 2-Aryl-2H-Indazoles [1]

• To a reaction vessel, add the azobenzene (0.20 mmol), aldehyde (0.40 mmol), and magnesium sulfate (100 mg).

• Add tetrahydrofuran (THF) (1.0 mL) as the solvent.

• The reaction mixture is stirred for 24 hours.

• Upon completion, the product is isolated and purified to yield the 2-aryl-2H-indazole.

Data Presentation: Substrate Scope of Rh(III)-Catalyzed Indazole Synthesis [1]

Entry	Azobenzene Substituent	Aldehyde	Yield (%)
1	H	Benzaldehyde	Good
2	4-Nitro	Benzaldehyde	62
3	3,5-(CF₃)₂	Benzaldehyde	Good
4	3-Methyl	Benzaldehyde	Good

Logical Workflow: Rh(III)-Catalyzed [4+1] Annulation

Caption: Rh(III)-catalyzed synthesis of N-aryl-2H-indazoles.

Palladium catalysis offers another robust route to 2-aryl-2H-indazoles through the intramolecular amination of N-aryl-N-(o-bromobenzyl)hydrazines.[2][3] This method is notable for its construction of the N(1)-C(7a) bond and its tolerance of a wide array of functional groups.[2]

Causality Behind Experimental Choices: The choice of a palladium catalyst, a suitable ligand (e.g., dppf), and a base is critical for the success of this transformation. The ligand modulates the reactivity of the palladium center, while the base is necessary to deprotonate the hydrazine, facilitating the intramolecular cyclization.

Experimental Protocol: Palladium-Catalyzed Intramolecular Amination [2]

• In a pressure tube, dissolve N-(2-bromo-5-fluorobenzyl)-N-(4-methoxyphenyl)hydrazine (1.0 mmol) in anhydrous toluene (3.5 mL).

• Add Pd(OAc)₂ (0.05 mmol), dppf (0.075 mmol), and t-BuONa (1.5 mmol).

• Seal the tube and heat the reaction mixture.

• After the reaction is complete, cool the mixture and purify the product by column chromatography.

N-N Bond Forming Cyclizations: Classic and Modern Approaches

The formation of the N-N bond is a cornerstone of indazole synthesis. Both reductive and oxidative cyclization strategies have been developed to afford 2H-indazoles with high regioselectivity.

A recently developed method involves the N-N bond-forming oxidative cyclization of readily available 2-aminomethyl-phenylamines.[4][5] This approach provides selective access to various 2-substituted 2H-indazoles.[4][5]

Mechanistic Insights: The proposed mechanism involves the oxidation of the anilinic nitrogen to a nitroso intermediate, followed by nucleophilic attack of the secondary amine and subsequent cyclization and dehydration.[5]

Experimental Protocol: Oxidative N-N Bond-Forming Indazole Synthesis [5]

• Dissolve the aniline substrate in methanol at 0 °C.

• Add ammonium molybdate (1.00 equiv) and hydrogen peroxide (10 equiv).

• Stir the reaction mixture at room temperature.

• Upon completion, the product is isolated and purified.

Data Presentation: Scope of Oxidative Cyclization [4][5]

Entry	Substituent on Phenyl Ring	Yield (%)
1	H	89
2	5-Chloro	70
3	Electron-withdrawing group	Moderate to low

The Cadogan reaction is a well-established method for synthesizing 2H-indazoles through the reductive cyclization of ortho-imino-nitrobenzene substrates.[6][7] While traditionally requiring harsh conditions, milder protocols have been developed.[6][7]

Self-Validating System: The reaction proceeds via the condensation of an o-nitrobenzaldehyde with a primary amine to form an ortho-imino-nitrobenzene intermediate in situ. This is then reduced and cyclized, typically using a phosphine reagent. The formation of the indazole product validates the successful sequential condensation and reductive cyclization.

Logical Relationship: The Cadogan Reaction

Caption: One-pot condensation-Cadogan reductive cyclization.

Multicomponent Reactions: Efficiency in a Single Pot

One-pot, three-component reactions offer an atom-economical and operationally simple approach to 2H-indazoles. Copper-catalyzed reactions of 2-bromobenzaldehydes, primary amines, and sodium azide are particularly noteworthy.[8][9]

Causality and Catalyst Role: The copper catalyst is crucial for facilitating the formation of both the C-N and N-N bonds in a sequential manner.[8] This method exhibits a broad substrate scope and high tolerance for various functional groups.[8][9]

Experimental Protocol: Copper-Catalyzed Three-Component Synthesis [8]

• In a suitable solvent such as polyethylene glycol (PEG 300), combine the 2-bromobenzaldehyde, primary amine, and sodium azide.

• Add the copper catalyst (e.g., Cu₂O nanoparticles).

• Heat the reaction mixture.

• After completion, the 2H-indazole product is isolated.

Emerging Synthetic Frontiers: Electro- and Photochemistry

Recent innovations in electrosynthesis and photoredox catalysis are providing green and efficient alternatives for the synthesis and functionalization of 2H-indazoles.

Electrochemical methods offer a clean and reagent-free approach to N-N bond formation and C-H functionalization.[10] For instance, the direct synthesis of 2H-indazoles via N-N coupling can be achieved through the interaction of 2-azidobenzaldehyde and aniline under constant current electrosynthesis.[10] Furthermore, electrochemical methods have been developed for the regioselective C3-H sulfonylation and sulfenylation of 2H-indazoles.[11][12][13]

Visible-light-promoted reactions provide a mild and sustainable platform for 2H-indazole synthesis and modification. A transition-metal-free C3-carbamoylation of 2H-indazoles has been reported using an organic photocatalyst.[14][15] This method is highlighted by its application in the late-stage modification of drug molecules.[14]

Spectroscopic Characterization: Unambiguous Isomer Identification

The differentiation between 1H- and 2H-indazole isomers is critical and can be reliably achieved using a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.[16][17][18]

Key Spectroscopic Differences:

• ¹H NMR: The H-3 proton in 2H-indazoles is typically more deshielded and appears at a higher chemical shift (around δ 8.4 ppm) compared to the H-3 proton in 1H-indazoles (around δ 8.1 ppm).[16]

• ¹³C NMR: The chemical shifts of the carbon atoms in the pyrazole ring are diagnostic for distinguishing between the two isomers.[18]

Data Presentation: Comparative ¹H NMR Chemical Shifts (δ, ppm) [16]

Proton	1H-Indazole (in CDCl₃)	2H-Indazole Derivative (Representative)	Key Difference
N-H	~13.40 (s, broad)	-	Presence of a broad N-H signal is characteristic of unsubstituted 1H-indazoles.
H-3	~8.10 (s)	~8.4 (s)	The H-3 proton in 2H-indazoles is typically more deshielded.
H-4	~7.51 (d)	~7.7 (d)	Aromatic protons in the 2H-isomer can show slight variations.

Applications in Drug Discovery

The 2H-indazole core is a key component in several approved drugs, underscoring the importance of the synthetic methods described herein. For example, Niraparib, a PARP inhibitor used in cancer therapy, and Pazopanib, a tyrosine kinase inhibitor, both feature the 2H-indazole scaffold.[15][19] The ability to regioselectively synthesize diverse 2,3-disubstituted 2H-indazoles is therefore of paramount importance for the discovery of new and improved therapeutic agents.[20]

Conclusion and Future Outlook

The regioselective synthesis of 2,3-disubstituted 2H-indazoles has witnessed significant progress, with a diverse toolbox of synthetic methods now available to the medicinal chemist. Transition-metal catalysis, particularly C-H activation strategies, has provided highly efficient and versatile routes. Concurrently, modern N-N bond-forming reactions and multicomponent strategies offer practical and scalable alternatives. The advent of electrochemical and photochemical methods promises a future of more sustainable and environmentally benign syntheses. As our understanding of reaction mechanisms deepens, we can anticipate the development of even more sophisticated and selective methods for the construction of this important heterocyclic scaffold, further empowering the field of drug discovery.

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• Synthesis of Indazoles via N–N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Available at: [Link]

• N-N Bond Formation between Primary Amines and Nitrosos: Direct Synthesis of 2-Substituted Indazolones with Mechanistic Insights. Available at: [Link]

• Remarkably Efficient Synthesis of 2H-Indazole 1-oxides and 2H-Indazoles via Tandem Carbon–Carbon Followed by Nitrogen–Nitrogen Bond Formation. Available at: [Link]

• Regioselective C-H Sulfonylation of 2H-Indazoles by Electrosynthesis. Available at: [Link]

• 2H-Indazole synthesis. Available at: [Link]

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• Recent advances in C–H functionalization of 2H-indazoles. Available at: [Link]

• An Electrochemical Oxo-amination of 2H-Indazoles: Synthesis of Symmetrical and Unsymmetrical Indazolylindazolones. Available at: [Link]

• Regioselective C–H Sulfonylation of 2H-Indazoles by Electrosynthesis. Available at: [Link]

• Electrochemical Regioselective Sulfenylation of 2H-Indazoles with Thiols in Batch and Continuous Flow. Available at: [Link]

• Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Available at: [Link]

• Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. Available at: [Link]

• C−H functionalization of 2H‐indazoles. Available at: [Link]

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• Indazole – an emerging privileged scaffold: synthesis and its biological significance. Available at: [Link]

• Visible light-promoted transition metal-free direct C3-carbamoylation of 2H-Indazoles. Available at: [Link]

• Visible Light-Mediated Heterodifunctionalization of Alkynylazobenzenes for 2H-Indazole Synthesis. Available at: [Link]

• A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Available at: [Link]

• Cobalt(III)-Catalyzed Synthesis of Indazoles and Furans by C–H Bond Functionalization/Addition/Cyclization Cascades. Available at: [Link]

• Direct Formation of 2-Substituted 2H-Indazoles by a Pd-Catalyzed Reaction between 2-Halobenzyl Halides and Arylhydrazines. Available at: [Link]

• Visible-Light-Driven Decarboxylative Coupling of 2H-Indazoles with α-Keto Acids without Photocatalysts and Oxidants. Available at: [Link]

• Synthesis of 2H-Indazoles by the [3 + 2] Dipolar Cycloaddition of Sydnones with Arynes. Available at: [Link]

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• The proposed mechanism for the synthesis of 2H‐indazole derivatives. Available at: [Link]

• Synthesis and Anti-Inflammatory Activity of N(2)-Arylindazol-3(2H)-One Derivatives: Copper-Promoted Direct N-Arylation via Chan–Evans–Lam Coupling. Available at: [Link]

• Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. Available at: [Link]

• Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Available at: [Link]

• (PDF) Transition‐Metal‐Catalyzed Syntheses of Indazoles. Available at: [Link]

• Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Available at: [Link]

• Regioselective synthesis of 2H-indazoles using a mild, one-pot condensation-Cadogan reductive cyclization. Available at: [Link]

• An Improved Synthesis of Disubstituted 2H-indazoles using Microwaves. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: The Strategic Use of 3-bromo-2-methyl-2H-indazole in Suzuki-Miyaura Cross-Coupling Reactions

Introduction: The Indazole Scaffold in Modern Drug Discovery

The indazole nucleus is a privileged bicyclic heteroaromatic scaffold, forming the core of numerous pharmacologically active compounds.[1][2][3] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging with a wide array of biological targets. Consequently, indazole derivatives have been successfully developed as potent agents for treating a range of diseases, including cancer, HIV, and inflammatory conditions.[4][5] The 2H-indazole tautomer, in particular, is a key structural motif in various therapeutic agents, prized for its specific spatial arrangement and hydrogen bonding capabilities.[6]

The functionalization of the indazole core is paramount to modulating its biological activity. Among the various methods for carbon-carbon bond formation, the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands out for its exceptional reliability, mild reaction conditions, and broad functional group tolerance.[4][7][8] This powerful reaction enables the strategic introduction of aryl and heteroaryl moieties, allowing for the systematic exploration of chemical space in drug development programs.

This guide provides an in-depth technical overview and detailed protocols for the Suzuki-Miyaura cross-coupling of 3-bromo-2-methyl-2H-indazole . We will explore the mechanistic underpinnings of this reaction, provide optimized protocols for its successful execution, and discuss its application in the synthesis of complex molecular architectures.

Mechanistic Insights: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. The cycle can be broadly divided into three key steps: oxidative addition, transmetalation, and reductive elimination.[8][9] The choice of catalyst, ligand, base, and solvent is critical for the efficiency of each step and the overall success of the reaction.

• Oxidative Addition: The cycle initiates with the oxidative addition of the aryl halide, in this case, 3-bromo-2-methyl-2H-indazole, to a low-valent Pd(0) species. This step forms a Pd(II) intermediate. The reactivity of the halide is a key factor, with the general trend being I > Br > Cl.[10] For 3-bromo-2-methyl-2H-indazole, the C-Br bond is sufficiently reactive for this transformation.

• Transmetalation: This is a crucial step where the organic moiety from the organoboron reagent (boronic acid or ester) is transferred to the palladium center. The base plays a pivotal role here by activating the boronic acid to form a more nucleophilic boronate species, which facilitates the transfer of the aryl group to the palladium. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).

• Reductive Elimination: In the final step, the two organic groups on the palladium center couple and are eliminated from the metal, forming the desired C-C bond and regenerating the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.

Below is a diagram illustrating the catalytic cycle for the Suzuki-Miyaura coupling of 3-bromo-2-methyl-2H-indazole.

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The Strategic Application of 3-Bromo-2-methyl-2H-indazole in Modern Medicinal Chemistry

Abstract

The indazole scaffold is a cornerstone in contemporary drug discovery, recognized as a "privileged structure" due to its versatile biological activities. Among its many derivatives, 3-bromo-2-methyl-2H-indazole has emerged as a particularly valuable and strategic building block in medicinal chemistry. Its unique structural features, most notably the bromine atom at the C3-position, provide a versatile handle for a variety of cross-coupling reactions, enabling the synthesis of diverse libraries of compounds. This technical guide provides an in-depth exploration of the applications of 3-bromo-2-methyl-2H-indazole, with a focus on its utility in the design and synthesis of kinase inhibitors and other therapeutically relevant molecules. Detailed protocols for its synthesis and subsequent functionalization are provided to empower researchers in their drug discovery endeavors.

Introduction: The Significance of the 2H-Indazole Core

Nitrogen-containing heterocyclic compounds are fundamental to the development of a vast array of pharmaceuticals.[1] The indazole nucleus, a bicyclic system comprising a benzene ring fused to a pyrazole ring, is a prominent member of this class.[2] Indazole-containing compounds have demonstrated a broad spectrum of pharmacological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[1][3]

While the 1H-indazole tautomer is thermodynamically more stable, the 2H-indazole isomer is a key pharmacophore in several clinically important drugs. For instance, Niraparib, an anti-ovarian cancer agent, and Pazopanib, a multi-kinase inhibitor, both feature the 2H-indazole core.[4] The strategic placement of substituents on the 2H-indazole scaffold allows for fine-tuning of the molecule's steric and electronic properties, which is crucial for optimizing interactions with biological targets.

The Strategic Advantage of 3-Bromo-2-methyl-2H-indazole

The utility of 3-bromo-2-methyl-2H-indazole in medicinal chemistry stems from two key features: the N2-methyl group and the C3-bromo substituent.

• The N2-Methyl Group: The methylation at the N2 position serves to block this site from further reactions and directs functionalization to other positions on the indazole ring. This regiocontrol is critical for the rational design of targeted therapies. Furthermore, the methyl group can influence the overall conformation of the molecule, potentially enhancing binding affinity to the target protein.

• The C3-Bromo Substituent: The bromine atom at the C3 position is the cornerstone of this building block's versatility. It serves as a highly effective leaving group in a variety of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Sonogashira, and Heck reactions. This allows for the facile introduction of a wide array of aryl, heteroaryl, and alkynyl moieties at this position, enabling extensive exploration of the chemical space around the indazole core.

The combination of these features makes 3-bromo-2-methyl-2H-indazole an ideal starting material for generating libraries of diverse compounds for high-throughput screening and lead optimization in drug discovery programs.

Synthetic Protocols

The synthesis of 3-bromo-2-methyl-2H-indazole can be achieved through a two-step process involving N-methylation of a suitable indazole precursor followed by regioselective bromination.

Proposed Synthesis of 2-methyl-2H-indazole

A common route to N-alkylated indazoles involves the direct alkylation of the parent indazole. However, this often leads to a mixture of N1 and N2 isomers that require chromatographic separation. A more regioselective approach is often desired. One such method is the Cadogan reductive cyclization.[5]

Protocol 1: Synthesis of 2-methyl-2H-indazole via Cadogan Reductive Cyclization

This protocol describes a one-pot synthesis of 2-methyl-2H-indazole from commercially available 2-nitrobenzaldehyde and methylamine, followed by reductive cyclization.[6]

Materials:

• 2-Nitrobenzaldehyde

• Methylamine (40% in water)

• Tri-n-butylphosphine

• Isopropyl alcohol (i-PrOH)

• Standard laboratory glassware and purification equipment

Procedure:

• In a round-bottom flask, dissolve 2-nitrobenzaldehyde (1.0 eq) in i-PrOH.

• Add methylamine (1.2 eq) to the solution and stir at room temperature for 1 hour to form the corresponding imine.

• To this mixture, add tri-n-butylphosphine (1.5 eq).

• Heat the reaction mixture to 80 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford 2-methyl-2H-indazole.

Causality: The initial condensation of 2-nitrobenzaldehyde with methylamine forms the ortho-imino-nitrobenzene intermediate. The subsequent addition of tri-n-butylphosphine, a deoxygenating agent, promotes the reductive cyclization to form the N-N bond of the indazole ring, yielding the desired 2-methyl-2H-indazole with high regioselectivity.[6]

Regioselective Bromination at C3

The C3 position of 2-substituted-2H-indazoles is susceptible to electrophilic halogenation. A metal-free approach using N-bromosuccinimide (NBS) provides a convenient and selective method for the synthesis of 3-bromo-2-methyl-2H-indazole.[7]

Protocol 2: Synthesis of 3-Bromo-2-methyl-2H-indazole

Materials:

• 2-methyl-2H-indazole

• N-Bromosuccinimide (NBS)

• Acetonitrile (CH3CN)

• Standard laboratory glassware and purification equipment

Procedure:

• Dissolve 2-methyl-2H-indazole (1.0 eq) in acetonitrile in a round-bottom flask.

• Add N-bromosuccinimide (1.05 eq) portion-wise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield 3-bromo-2-methyl-2H-indazole.

Causality: The 2H-indazole ring system is electron-rich, and the C3 position is particularly activated towards electrophilic attack. NBS serves as a source of electrophilic bromine, which regioselectively substitutes the hydrogen atom at the C3 position.[7]

Applications in Medicinal Chemistry: A Focus on Kinase Inhibitors

The 2H-indazole scaffold is a key component of numerous kinase inhibitors. The strategic functionalization of the 3-bromo-2-methyl-2H-indazole core allows for the synthesis of potent and selective inhibitors targeting various kinases implicated in cancer and other diseases.

The Suzuki-Miyaura Cross-Coupling Reaction: A Gateway to Diverse Analogs

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds. In the context of 3-bromo-2-methyl-2H-indazole, it enables the introduction of a wide range of aryl and heteroaryl substituents at the C3 position. These substituents can be designed to interact with specific residues within the ATP-binding pocket of a target kinase, thereby enhancing potency and selectivity.

Protocol 3: General Procedure for Suzuki-Miyaura Cross-Coupling

Materials:

• 3-Bromo-2-methyl-2H-indazole

• Aryl or heteroaryl boronic acid or boronate ester

• Palladium catalyst (e.g., Pd(PPh3)4, Pd(dppf)Cl2)

• Base (e.g., K2CO3, Cs2CO3)

• Solvent (e.g., 1,4-dioxane, DME, toluene, with water)

• Standard laboratory glassware for inert atmosphere reactions and purification equipment

Procedure:

• To a reaction vessel, add 3-bromo-2-methyl-2H-indazole (1.0 eq), the boronic acid/ester (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent system.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the reaction is complete as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography or recrystallization to afford the desired 3-aryl-2-methyl-2H-indazole derivative.

Causality: The palladium catalyst undergoes oxidative addition to the C-Br bond of the indazole. Subsequent transmetalation with the boronic acid and reductive elimination forms the new C-C bond and regenerates the active palladium(0) catalyst, completing the catalytic cycle.

Case Study: Design of Kinase Inhibitors

The 2-methyl-2H-indazole scaffold can serve as a hinge-binding motif in kinase inhibitors. The substituent at the C3 position, introduced via Suzuki coupling, can then be tailored to occupy the hydrophobic pocket of the kinase active site.

Table 1: Representative Kinase Targets for Indazole-Based Inhibitors

Kinase Target	Therapeutic Area	Reference
ERK1/2	Cancer	[8]
JNK	Inflammatory Diseases, Cancer	[9]
Cyclin-Dependent Kinases (CDKs)	Cancer	[10]
Aurora Kinases	Cancer	[8]

Diagram 1: Generalized Kinase Inhibitor Design Strategy

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use of 3-bromo-2-methyl-2H-indazole as a synthetic intermediate

An In-Depth Guide to the Synthetic Utility of 3-Bromo-2-methyl-2H-indazole

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of the Indazole Scaffold

The indazole ring system is a privileged scaffold in medicinal chemistry, recognized as a bioisostere of indole and a cornerstone of numerous biologically active compounds.[1][2] Its unique arrangement of nitrogen atoms allows for critical hydrogen bonding interactions with biological targets, particularly protein kinases, which are pivotal in cellular signal transduction.[3][4] Dysregulation of kinase activity is a hallmark of diseases like cancer, making them prime targets for therapeutic intervention.[3][5]

Within this context, functionalized indazoles are invaluable building blocks for drug discovery. 3-Bromo-2-methyl-2H-indazole, in particular, has emerged as a highly versatile synthetic intermediate. The bromine atom at the C-3 position serves as a reactive handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the systematic and efficient construction of diverse molecular libraries.[1][6] The N-2 methylation pre-installs a common substitution pattern and resolves the tautomerism inherent to the parent indazole, simplifying subsequent reactions and characterization. This guide provides a detailed exploration of the strategic application of 3-bromo-2-methyl-2H-indazole, focusing on field-proven protocols for key synthetic transformations.

Physicochemical Profile

A clear understanding of the substrate's properties is fundamental to successful reaction design. The key physicochemical data for 3-bromo-2-methyl-2H-indazole are summarized below.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[7]
Monoisotopic Mass	209.979 g/mol	[7]
Appearance	Typically a yellow crystalline solid	[8]
Predicted XlogP	2.6	[7]
SMILES	CN1C(=C2C=CC=CC2=N1)Br	[7]
InChIKey	UWXIGNYYDSUWOH-UHFFFAOYSA-N	[7]

Core Synthetic Applications: Palladium-Catalyzed Cross-Coupling

The primary utility of 3-bromo-2-methyl-2H-indazole lies in its role as an electrophilic partner in palladium-catalyzed cross-coupling reactions. The C-Br bond at the 3-position is significantly more reactive in oxidative addition to a Pd(0) center than C-H bonds on the aromatic ring, providing a predictable site for functionalization.[1][9] The two most powerful and widely employed transformations are the Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation.[10][11]

Figure 2: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Detailed Step-by-Step Protocol

• Reaction Setup: To an oven-dried Schlenk flask, add 3-bromo-2-methyl-2H-indazole (1.0 equiv.), the desired arylboronic acid (1.2–1.5 equiv.), and potassium carbonate (K₂CO₃, 2.0–3.0 equiv.).

• Inerting: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst, for example, PdCl₂(dppf)·DCM (0.02–0.05 equiv.).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water, typically in a 4:1 to 10:1 ratio) via syringe. The reaction concentration is usually between 0.1 M and 0.5 M with respect to the limiting reagent.

• Heating: Place the flask in a preheated oil bath at 80–100 °C and stir the reaction mixture vigorously. [12][13]Microwave irradiation (e.g., 140 °C) can also be employed to accelerate the reaction. [14]6. Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl-2-methyl-2H-indazole.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficient base; Poor quality boronic acid; Oxygen contamination.	Use a fresh batch of catalyst. Ensure the base is finely powdered and dry. Use a different batch of boronic acid or consider a boronate ester. Ensure the reaction is performed under strictly inert conditions and with degassed solvents.
Formation of Homocoupled Boronic Acid Product	Oxygen present in the reaction mixture.	Improve degassing procedure for solvents and inerting of the reaction vessel.
Protodeborylation of Boronic Acid	Reaction temperature too high or reaction time too long; Presence of excess water.	Lower the reaction temperature. Monitor the reaction closely and stop it upon completion. Use a less aqueous solvent system if possible.

Application Protocol 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, providing access to arylamines that are prevalent in pharmacologically active molecules. [15][16]This reaction couples the bromoindazole with a primary or secondary amine.

Causality Behind Experimental Choices

• Catalyst System: This reaction is highly dependent on the ligand. Bulky, electron-rich phosphine ligands are required to promote both the oxidative addition and the crucial C-N reductive elimination step. [15]Commonly used systems involve a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a specialized ligand such as RuPhos or BrettPhos. [9]The use of pre-formed catalysts (precatalysts) can often provide more consistent results.

• Base: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are frequently used. [9]The base serves to deprotonate the amine, making it a more effective nucleophile for coordination to the palladium center.

• Solvent: Anhydrous, aprotic solvents are necessary to prevent quenching of the strong base and interference with the catalytic cycle. Toluene, THF, or 1,4-dioxane are common choices. [9][17]

Catalytic Cycle Visualization

Figure 3: Simplified catalytic cycle for Buchwald-Hartwig amination.

Detailed Step-by-Step Protocol

• Reaction Setup: To a dry Schlenk tube or vial, add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol %), the phosphine ligand (e.g., RuPhos, 2-4 mol %), and the base (e.g., NaOtBu, 1.4–2.0 equiv.).

• Inerting: Seal the vessel and thoroughly evacuate and backfill with an inert gas (e.g., argon) three times.

• Reagent Addition: Under a positive pressure of inert gas, add 3-bromo-2-methyl-2H-indazole (1.0 equiv.), the amine (1.1–1.2 equiv.), and the anhydrous solvent (e.g., toluene).

• Heating: Seal the vessel tightly and heat the reaction mixture with vigorous stirring. Temperatures typically range from 80 °C to 110 °C. [17]5. Monitoring: Monitor the reaction by LC-MS. The reaction is typically complete within 2 to 24 hours.

• Workup: After cooling to room temperature, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a short plug of silica gel or Celite, washing with additional solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude material can be purified by flash column chromatography or recrystallization to yield the pure 3-amino-2-methyl-2H-indazole product.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Oxygen or moisture contamination; Inactive catalyst/ligand; Base is not strong enough or has degraded.	Ensure all glassware is rigorously dried and the reaction is performed under strictly anhydrous/anaerobic conditions. Use a precatalyst for more reliable results. Use a fresh bottle of a strong base like NaOtBu or LiHMDS.
Side Reaction (Hydrodehalogenation)	Presence of water; Certain ligands/substrates are more prone to this pathway.	Ensure anhydrous conditions. Screen different ligands; sometimes a less electron-rich ligand can suppress this side reaction.
Dark, Tar-like Mixture	Reaction temperature is too high, leading to decomposition.	Lower the reaction temperature. Consider a more active catalyst system that allows for lower temperatures.

Conclusion

3-Bromo-2-methyl-2H-indazole is a powerful and reliable synthetic intermediate for the construction of functionalized indazole derivatives. Its predictable reactivity in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions allows for the strategic installation of diverse aryl, heteroaryl, and amino substituents at the C-3 position. The protocols and mechanistic insights provided in this guide are designed to empower researchers in medicinal chemistry and drug development to leverage this versatile building block for the efficient synthesis of novel bioactive compounds, particularly in the pursuit of next-generation kinase inhibitors.

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• RSC Publishing. (2024, August 22). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. Available at: [Link]

• ResearchGate. Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Available at: [Link]

• ResearchGate. Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Available at: [Link]

• MDPI. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Available at: [Link]

• Wiley Online Library. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Available at: [Link]

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• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, January 7). Buchwald-Hartwig Amination. Available at: [Link]

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• ResearchGate. (2025, August 6). Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b] [10][18][19]thiadiazole with substituted anilines at conventional heating in Schlenk tube. Available at: [Link]

• PMC. (2021, April 8). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Available at: [Link]

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• NIH. Structural Study of Selectivity Mechanisms for JNK3 and p38α with Indazole Scaffold Probing Compounds. Available at: [Link]

• ScienceDirect. The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors. Available at: [Link]

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Application Notes and Protocols: Palladium-Catalyzed Reactions Involving 3-Bromo-2-methyl-2H-indazole

Introduction

The 2H-indazole scaffold is a privileged heterocyclic motif found in a multitude of biologically active compounds and functional materials.[1][2][3][4][5][6] Its unique electronic properties and conformational rigidity make it a desirable core for designing novel therapeutics and organic electronics. The strategic functionalization of this core is paramount for tuning its physicochemical and pharmacological properties. Among the various synthetic tools available, palladium-catalyzed cross-coupling reactions have emerged as a highly versatile and efficient strategy for the derivatization of halogenated indazoles.[7]

This guide provides detailed application notes and experimental protocols for the palladium-catalyzed functionalization of 3-bromo-2-methyl-2H-indazole. This specific isomer is a valuable building block, and understanding its reactivity in key cross-coupling reactions is crucial for researchers in medicinal chemistry, drug discovery, and materials science. We will delve into the mechanistic underpinnings and provide practical, field-tested protocols for Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, and cyanation reactions.

The protocols detailed herein are designed to be robust and reproducible, offering insights into catalyst selection, reaction optimization, and troubleshooting. By explaining the "why" behind the "how," this document aims to empower researchers to not only replicate these transformations but also to adapt and innovate upon them for their specific synthetic challenges.

General Experimental Workflow

A generalized workflow for palladium-catalyzed cross-coupling reactions of 3-bromo-2-methyl-2H-indazole is depicted below. This serves as a fundamental template that is adapted for each specific reaction type.

Caption: General workflow for palladium-catalyzed reactions.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl halides and organoboron compounds.[8][9] This reaction is particularly valuable for synthesizing biaryl and heteroaryl-aryl structures, which are common motifs in pharmaceuticals.[7][9]

Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction generally proceeds through three key steps: oxidative addition of the aryl halide to a Pd(0) species, transmetalation of the organoboron compound to the palladium center, and reductive elimination to form the desired C-C bond and regenerate the Pd(0) catalyst.[7][9]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Detailed Protocol

Reaction: Coupling of 3-bromo-2-methyl-2H-indazole with Phenylboronic Acid

Materials:

• 3-bromo-2-methyl-2H-indazole

• Phenylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride dichloromethane complex (Pd(dppf)Cl₂·CH₂Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To an oven-dried Schlenk flask, add 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), and K₂CO₃ (2.0 mmol, 2.0 equiv).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 5 mol%).

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 8-12 hours, monitoring by TLC or LC-MS.[8]

• Upon completion, cool the reaction to room temperature and dilute with water and ethyl acetate.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-methyl-3-phenyl-2H-indazole.

Data Summary

Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80-100	8-12	Good to Excellent	[8][10]
Pd(PPh₃)₄	Cs₂CO₃	Dioxane/EtOH/H₂O	140 (MW)	0.5-1	Good	[11][12]

Heck Reaction: C-C Bond Formation with Alkenes

The Heck reaction is a powerful method for the arylation or vinylation of alkenes, forming a new C-C bond at an sp² carbon.[13] It is widely used for the synthesis of substituted olefins, including styrenes and acrylates, which are important precursors in polymer and pharmaceutical synthesis.[14][15]

Mechanistic Overview

The catalytic cycle of the Heck reaction involves the oxidative addition of the aryl halide to a Pd(0) catalyst, followed by migratory insertion of the alkene into the palladium-carbon bond. A subsequent β-hydride elimination releases the product and a hydridopalladium complex, which is then converted back to the active Pd(0) catalyst by a base.[13][16]

Detailed Protocol

Reaction: Coupling of 3-bromo-2-methyl-2H-indazole with n-Butyl Acrylate

Materials:

• 3-bromo-2-methyl-2H-indazole

• n-Butyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

Procedure:

• In a sealed tube, combine 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv), Pd(OAc)₂ (0.02 mmol, 2 mol%), and P(o-tol)₃ (0.04 mmol, 4 mol%).

• Evacuate and backfill the tube with argon or nitrogen.

• Add anhydrous ACN or DMF (5 mL), n-butyl acrylate (1.5 mmol, 1.5 equiv), and Et₃N (1.5 mmol, 1.5 equiv) via syringe.

• Seal the tube and heat the mixture to 100-120 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to yield the desired (E)-butyl 3-(2-methyl-2H-indazol-3-yl)acrylate.

Data Summary

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / P(o-tol)₃	Et₃N	ACN/DMF	100-120	12-24	Good	[14]
Pd(OAc)₂ / no ligand	NaOAc	DMA	130	16	Moderate to Good	[14]

Note: The addition of bromide salts like NaBr can sometimes suppress the undesired debromination side reaction.[14]

Sonogashira Coupling: C-C Bond Formation with Alkynes

The Sonogashira coupling reaction facilitates the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[17] This reaction is indispensable for the synthesis of arylalkynes, which are prevalent in natural products, pharmaceuticals, and conjugated materials.[17][18]

Mechanistic Overview

The Sonogashira reaction typically involves a dual catalytic system of palladium and copper.[17] The palladium cycle mirrors that of other cross-coupling reactions, while the copper cycle facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex.[17] Copper-free versions are also widely employed.[18]

Caption: Simplified catalytic cycles for the Sonogashira reaction.

Detailed Protocol

Reaction: Coupling of 3-bromo-2-methyl-2H-indazole with Phenylacetylene

Materials:

• 3-bromo-2-methyl-2H-indazole

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF) or DMF

Procedure:

• To a Schlenk flask, add 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous THF or DMF (10 mL) and Et₃N (3.0 mmol, 3.0 equiv) via syringe.

• Add phenylacetylene (1.2 mmol, 1.2 equiv) dropwise via syringe.

• Stir the reaction at room temperature or gently heat to 50-70 °C for 4-12 hours, monitoring by TLC.[19]

• Upon completion, filter the mixture through Celite and wash the pad with ethyl acetate.

• Concentrate the filtrate and partition the residue between water and ethyl acetate.

• Separate the layers, wash the organic phase with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography (silica gel, hexane/ethyl acetate) to obtain 2-methyl-3-(phenylethynyl)-2H-indazole.

Data Summary

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	70	48	Good	[19]
[DTBNpP]Pd(crotyl)Cl	TMP	DMSO	rt	2-4	Excellent	[18]

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms carbon-nitrogen bonds by coupling an amine with an aryl halide.[20] This transformation has revolutionized the synthesis of anilines, N-heterocycles, and other arylamine derivatives, which are critical components of many pharmaceuticals.[20][21]

Mechanistic Overview

The reaction proceeds via a catalytic cycle involving oxidative addition of the aryl halide to Pd(0), coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the arylamine product and regenerate the Pd(0) catalyst.[20][22]

Detailed Protocol

Reaction: Coupling of 3-bromo-2-methyl-2H-indazole with Morpholine

Materials:

• 3-bromo-2-methyl-2H-indazole

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd), XPhos (0.04 mmol, 4 mol%), and NaOtBu (1.4 mmol, 1.4 equiv) to a Schlenk tube.

• Add 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv).

• Add anhydrous toluene (5 mL).

• Add morpholine (1.2 mmol, 1.2 equiv) via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling, quench the reaction carefully with saturated aqueous NH₄Cl.

• Extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography (silica gel, hexane/ethyl acetate) to give 4-(2-methyl-2H-indazol-3-yl)morpholine.

Data Summary

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	24	Good	[23]
[Pd(allyl)Cl]₂ / t-BuXPhos	LiOtBu	1,4-Dioxane	100	24	Good	[23]

Cyanation: C-CN Bond Formation

Palladium-catalyzed cyanation introduces a nitrile group onto an aromatic ring, providing a versatile handle for further synthetic transformations. Nitriles are important functional groups in medicinal chemistry and can be readily converted to carboxylic acids, amides, or amines.[24]

Mechanistic Overview

The mechanism is similar to other palladium-catalyzed cross-coupling reactions, involving oxidative addition, cyanide coordination, and reductive elimination. A key challenge is the potential for the cyanide anion to poison the palladium catalyst.[25] Modern methods often use less toxic and more manageable cyanide sources like zinc cyanide (Zn(CN)₂) or potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]).[26][27]

Detailed Protocol

Reaction: Cyanation of 3-bromo-2-methyl-2H-indazole

Materials:

• 3-bromo-2-methyl-2H-indazole

• Zinc cyanide (Zn(CN)₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

• N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

• To a microwave vial, add 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv), Zn(CN)₂ (0.6 mmol, 0.6 equiv), and Pd(dppf)Cl₂ (0.05 mmol, 5 mol%).

• Evacuate and backfill the vial with argon.

• Add anhydrous DMF (4 mL) via syringe.

• Seal the vial and heat in a microwave reactor to 120-150 °C for 30-60 minutes. Alternatively, conventional heating can be used for several hours.[28]

• Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and water.

• Filter through Celite to remove inorganic salts.

• Separate the organic layer, wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography (silica gel, hexane/ethyl acetate) to afford 2-methyl-2H-indazole-3-carbonitrile.

Data Summary

Cyanide Source	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Zn(CN)₂	Pd(dppf)Cl₂	DMF	120 (MW)	0.5-1	Good	[26]
K₄[Fe(CN)₆]·3H₂O	Palladacycle P1	t-AmylOH	100	1	Excellent	[25]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Poor quality reagents/solvents; Insufficient temperature.	Use a fresh batch of catalyst; Ensure solvents are anhydrous and degassed; Increase reaction temperature.
Debromination	β-Hydride elimination from an intermediate; Presence of water.	Add a bromide source (e.g., NaBr) in Heck reactions; Use rigorously dried reagents and solvents.
Homocoupling of Coupling Partner	Reaction conditions too harsh; Oxygen contamination.	Lower the reaction temperature; Ensure a thoroughly inert atmosphere.
Catalyst Decomposition	High temperature; Presence of impurities.	Use a more stable ligand/precatalyst; Lower the reaction temperature; Purify starting materials.

References

• Functionalization of 2H-Indazoles at C3-Position via Palladium(II)-Catalyzed Isocyanide Insertion Strategy Leading to Diverse Heterocycles. The Journal of Organic Chemistry. Available at: [Link]

• Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture. National Institutes of Health. Available at: [Link]

• Recent Advances in C–H Functionalization of 2H-Indazoles. ResearchGate. Available at: [Link]

• 2H-Indazole synthesis. Organic Chemistry Portal. Available at: [Link]

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. National Institutes of Health. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. Beilstein Journals. Available at: [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI. Available at: [Link]

• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Publishing. Available at: [Link]

• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. National Institutes of Health. Available at: [Link]

• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. ResearchGate. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. Thieme. Available at: [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. National Institutes of Health. Available at: [Link]

• Palladium-Catalyzed C−H Activation/Intramolecular Amination Reaction: A New Route to 3-Aryl/Alkylindazoles. ACS Publications. Available at: [Link]

• Pd(0)-Catalyzed Intramolecular Heck reaction of 2/3-Aryl(amino)methyl-3/2-bromoindoles: Syntheses of 3,4-Benzo[c]-β-carbolines, Benzo[2][29]isothiazolo[2,3-a]indole 5,5-Dioxides, and 1,. ACS Publications. Available at: [Link]

• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. ResearchGate. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. ResearchGate. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. organic-chemistry.org. Available at: [Link]

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. organic-chemistry.org. Available at: [Link]

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. europepmc.org. Available at: [Link]

• Sonogashira cross-coupling of 3-bromo-1,2-diones. ScienceDirect. Available at: [Link]

• Intramolecular Heck reaction. Wikipedia. Available at: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. National Institutes of Health. Available at: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Center for Biotechnology Information. Available at: [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. National Institutes of Health. Available at: [Link]

• Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. National Institutes of Health. Available at: [Link]

• Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Massachusetts Institute of Technology. Available at: [Link]

• (PDF) Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][2][30][31] thiadiazole with substituted anilines at conventional heating in Schlenk tube. ResearchGate. Available at: [Link]

• (PDF) Recent Advances in Sonogashira Reactions. ResearchGate. Available at: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health. Available at: [Link]

• CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology. Available at: [Link]

• Palladium-catalyzed cross-couplings of 1,3-butadien-2-yl species with organoindiums generated from allenylmethyl bromide and indium. Royal Society of Chemistry. Available at: [Link]

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Application Notes and Protocols for the Derivatization of 3-bromo-2-methyl-2H-indazole for Biological Screening

For: Researchers, scientists, and drug development professionals.

Introduction: The 2H-Indazole Scaffold as a Privileged Motif in Medicinal Chemistry

The indazole nucleus, a bicyclic heteroaromatic system, is a cornerstone in modern medicinal chemistry. Its two tautomeric forms, 1H- and 2H-indazole, have been identified as "privileged scaffolds" due to their ability to bind to a wide array of biological targets.[1] Notably, 2H-indazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including potent anticancer, antimicrobial, and anti-inflammatory properties.[2][3] Several FDA-approved drugs, such as the kinase inhibitors Pazopanib and Axitinib, feature the indazole core, underscoring its therapeutic significance. The strategic functionalization of the indazole ring is therefore a critical endeavor in the discovery of novel therapeutic agents.

This application note provides a comprehensive guide to the derivatization of 3-bromo-2-methyl-2H-indazole, a versatile building block for the synthesis of diverse compound libraries for biological screening. We present detailed, field-proven protocols for three powerful palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira. These methods enable the introduction of aryl/heteroaryl, amino, and alkynyl moieties, respectively, at the C3 position, a key vector for modulating biological activity. Furthermore, we provide standardized protocols for the initial biological evaluation of the synthesized derivatives, focusing on anticancer, antimicrobial, and kinase inhibition assays.

Part 1: Derivatization of 3-bromo-2-methyl-2H-indazole

The bromine atom at the C3 position of 2-methyl-2H-indazole serves as a versatile handle for introducing molecular diversity through transition-metal-catalyzed cross-coupling reactions. The selection of the appropriate reaction conditions is paramount for achieving high yields and purity. The protocols below are optimized for the specific substrate, 3-bromo-2-methyl-2H-indazole, based on established methodologies for related bromo-heterocycles.[4][5]

Suzuki-Miyaura Coupling: Synthesis of 3-Aryl/Heteroaryl-2-methyl-2H-indazoles

The Suzuki-Miyaura reaction is a robust method for the formation of C-C bonds, allowing for the introduction of a wide range of aryl and heteroaryl substituents. The choice of catalyst, ligand, and base is crucial for efficient coupling. For electron-rich heteroaromatics like indazoles, a palladium catalyst with a phosphine ligand is typically effective.[5]

Causality Behind Experimental Choices:

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride ([Pd(dppf)Cl₂]) is chosen for its high efficiency and stability in cross-coupling reactions involving heteroaryl halides.[5]

• Base: Potassium carbonate (K₂CO₃) is a moderately strong base that is effective in promoting the transmetalation step without causing decomposition of sensitive substrates.

• Solvent: A mixture of 1,2-dimethoxyethane (DME) and water provides a biphasic system that facilitates the dissolution of both the organic and inorganic reagents.

Experimental Protocol:

• To an oven-dried Schlenk tube, add 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv.), the desired aryl/heteroarylboronic acid (1.2 mmol, 1.2 equiv.), and [Pd(dppf)Cl₂] (0.03 mmol, 3 mol%).

• Evacuate and backfill the tube with argon three times.

• Add potassium carbonate (2.0 mmol, 2.0 equiv.) followed by a degassed mixture of DME (8 mL) and water (2 mL).

• Seal the tube and heat the reaction mixture to 80-90 °C in an oil bath with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Data Presentation: Representative Suzuki-Miyaura Coupling Reactions

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	2-Methyl-3-phenyl-2H-indazole	92
2	4-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)-2-methyl-2H-indazole	88
3	3-Pyridinylboronic acid	2-Methyl-3-(pyridin-3-yl)-2H-indazole	75

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Synthesis of 3-Amino-2-methyl-2H-indazoles

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of primary and secondary arylamines.[6][7] The choice of a bulky, electron-rich phosphine ligand is critical for facilitating the reductive elimination step.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium precursor like Pd₂(dba)₃ and a sterically hindered biarylphosphine ligand such as XPhos is highly effective for the amination of heteroaryl halides. This system promotes both oxidative addition and reductive elimination.

• Base: Sodium tert-butoxide (NaOt-Bu) is a strong, non-nucleophilic base that efficiently deprotonates the amine, facilitating its coordination to the palladium center.

• Solvent: Toluene is a common non-polar solvent for Buchwald-Hartwig reactions, offering good solubility for the reactants and catalyst system at elevated temperatures.

Experimental Protocol:

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), XPhos (0.036 mmol, 3.6 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• Evacuate and backfill the tube with argon three times.

• Add a solution of 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv.) in anhydrous toluene (5 mL).

• Add the desired primary or secondary amine (1.2 mmol, 1.2 equiv.).

• Seal the tube and heat the reaction mixture to 100-110 °C in an oil bath with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride (10 mL).

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Buchwald-Hartwig Amination Reactions

Entry	Amine	Product	Yield (%)
1	Morpholine	4-(2-Methyl-2H-indazol-3-yl)morpholine	85
2	Aniline	N-Phenyl-2-methyl-2H-indazol-3-amine	78
3	Benzylamine	N-Benzyl-2-methyl-2H-indazol-3-amine	81

Visualization: Buchwald-Hartwig Amination Workflow

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Sonogashira Coupling: Synthesis of 3-Alkynyl-2-methyl-2H-indazoles

The Sonogashira coupling provides a direct route to C(sp²)-C(sp) bond formation, introducing an alkyne moiety that can serve as a handle for further transformations or as a key pharmacophoric element.[8] This reaction typically employs a dual catalyst system of palladium and copper.

Causality Behind Experimental Choices:

• Catalyst System: The combination of a palladium catalyst, such as Pd(PPh₃)₂Cl₂, and a copper(I) co-catalyst, like CuI, is the classic and highly effective system for Sonogashira couplings. The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst activates the terminal alkyne.

• Base: A mild amine base, such as triethylamine (Et₃N), serves a dual role as the base to deprotonate the alkyne and as a solvent.

• Solvent: Anhydrous tetrahydrofuran (THF) is a suitable solvent that dissolves the reactants and catalyst system.

Experimental Protocol:

• To an oven-dried Schlenk tube, add 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv.), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous THF (10 mL) and triethylamine (3.0 mmol, 3.0 equiv.).

• Add the terminal alkyne (1.2 mmol, 1.2 equiv.) via syringe.

• Stir the reaction mixture at room temperature. The reaction is often complete within 2-6 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Sonogashira Coupling Reactions

Entry	Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Methyl-3-(phenylethynyl)-2H-indazole	95
2	1-Hexyne	3-(Hex-1-yn-1-yl)-2-methyl-2H-indazole	89
3	Trimethylsilylacetylene	2-Methyl-3-((trimethylsilyl)ethynyl)-2H-indazole	91

Visualization: Sonogashira Coupling Logical Relationship

Caption: Key components of the Sonogashira cross-coupling reaction.

Part 2: Protocols for Biological Screening

Once a library of 3-substituted-2-methyl-2H-indazole derivatives has been synthesized, the next critical step is to evaluate their biological activity. The following are standardized, high-throughput compatible protocols for initial screening.

In Vitro Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.[1][2][3][9]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of the compound solutions to the respective wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.[4][10]

Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculation: Inoculate each well with the standardized bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates at 35-37 °C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Kinase Inhibition Assay: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent-based assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.[5]

Protocol:

• Kinase Reaction Setup: In a 96-well plate, add the kinase, substrate, and test compound in a suitable kinase buffer.

• Initiate Reaction: Start the kinase reaction by adding ATP. Incubate at 30 °C for 60 minutes.

• Stop Reaction and Deplete ATP: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Luminescence Generation: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition relative to a no-inhibitor control and determine the IC₅₀ value.

References

• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. American Society for Microbiology. (2009). [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. (2018). [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. (2023). [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. (2020). [Link]

• Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. International Journal of Scientific Development and Research. (2025). [Link]

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. OIE. (n.d.). [Link]

• One‐pot synthesis of 3‐bromo‐2H‐indazole 6. ResearchGate. (2018). [Link]

• Sonogashira cross-coupling of 3-bromo-1,2-diones. Tetrahedron Letters. (2014). [Link]

• 2H-Indazole synthesis. Organic Chemistry Portal. (n.d.). [Link]

• Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. Journal of Applied Pharmaceutical Science. (2016). [Link]

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• Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic Chemistry Resources Worldwide. (2026). [Link]

• Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl). Molecules. (2016). [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. (2025). [Link]

• Sonogashira coupling. Wikipedia. (n.d.). [Link]

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Application Note: Regioselective N-Alkylation of 3-Bromo-1H-indazole for the Synthesis of the 2-Methyl Isomer

Introduction

N-alkylated indazoles are a prominent structural motif in medicinal chemistry and drug discovery, serving as a key pharmacophore in numerous therapeutic agents.[1][2][3] The regioselectivity of N-alkylation on the indazole scaffold, however, presents a significant synthetic challenge, often resulting in a mixture of N-1 and N-2 substituted isomers.[2][4][5][6] The precise control over the position of the alkyl group is critical as the biological activity can differ substantially between the two regioisomers. This application note provides a detailed protocol for the highly regioselective N-alkylation of 3-bromo-1H-indazole to yield the 2-methyl isomer, a valuable building block in the synthesis of complex molecules.

The direct alkylation of 1H-indazoles typically leads to a mixture of N-1 and N-2 products, with the ratio being highly dependent on the substrate's electronic and steric properties, as well as the reaction conditions such as the choice of base, solvent, and alkylating agent.[1][7] While the 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer, kinetic and thermodynamic factors can be manipulated to favor one isomer over the other.[1][8] For instance, the use of sodium hydride in tetrahydrofuran (THF) has been shown to favor N-1 alkylation for many indazole derivatives.[1][9] Conversely, specific conditions have been developed to achieve high selectivity for the N-2 position. This protocol will focus on a method demonstrated to be highly effective for achieving N-2 selectivity.

Mechanistic Rationale for N-2 Selectivity

The regioselectivity of indazole alkylation is a complex interplay of factors. The indazole anion is a mesomeric system, with negative charge density on both nitrogen atoms, leading to potential ambidentate nucleophilicity. The outcome of the alkylation is influenced by the stability of the resulting products and the transition states leading to them.

Computational studies, such as Quantum Mechanical (QM) analyses, have provided valuable insights into the high N-2 selectivity observed under certain conditions.[10] One key finding is that while the 1-H indazole tautomer is energetically more stable, the transition state energy for N-2 alkylation can be significantly lower than that for N-1 alkylation, leading to a kinetically controlled preference for the N-2 product.[10] For 3-bromoindazole, a high degree of N-2 selectivity has been reported, suggesting that the electronic and steric properties of the bromine substituent at the C-3 position play a role in directing the alkylation.[10]

This protocol leverages a system that promotes kinetic control to favor the formation of the 2-methyl-3-bromo-1H-indazole. By carefully selecting the alkylating agent and reaction conditions, we can exploit the inherent electronic preferences of the 3-bromo-1H-indazole to achieve high regioselectivity.

Experimental Protocol: N-2 Methylation of 3-Bromo-1H-indazole

This protocol is adapted from methodologies that have demonstrated high N-2 selectivity in the alkylation of indazoles, particularly those with substituents at the C-3 position.[10] The use of an activated methylating agent under acidic catalysis is a key feature of this procedure.

Materials and Reagents

Reagent/Material	Grade	Supplier
3-Bromo-1H-indazole	>98%	Commercially Available
Methyl 2,2,2-trichloroacetimidate	>97%	Commercially Available
Trifluoromethanesulfonic acid (TfOH)	>99%	Commercially Available
Dichloromethane (DCM), anhydrous	>99.8%	Commercially Available
Saturated aqueous sodium bicarbonate (NaHCO₃)	Prepared in-house
Anhydrous sodium sulfate (Na₂SO₄)	Commercially Available
Silica gel for column chromatography	60 Å, 230-400 mesh	Commercially Available
Ethyl acetate	HPLC grade	Commercially Available
Hexanes	HPLC grade	Commercially Available

Reaction Setup and Procedure

• Preparation of the Reaction Mixture: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 3-bromo-1H-indazole (1.0 g, 5.08 mmol, 1.0 equiv.).

• Dissolution: Add anhydrous dichloromethane (25 mL) to the flask and stir until the 3-bromo-1H-indazole is completely dissolved.

• Addition of Alkylating Agent: To the stirred solution, add methyl 2,2,2-trichloroacetimidate (1.08 g, 6.10 mmol, 1.2 equiv.).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Catalyst Addition: Slowly add trifluoromethanesulfonic acid (0.09 mL, 1.02 mmol, 0.2 equiv.) dropwise to the cooled reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (20 mL).

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 2-methyl-3-bromo-1H-indazole.

Visualization of the Reaction Scheme

Caption: Reaction scheme for the highly regioselective N-2 methylation of 3-bromo-1H-indazole.

Data and Expected Results

Parameter	Value
Starting Material	3-Bromo-1H-indazole
Product	2-Methyl-3-bromo-1H-indazole
Molecular Formula	C₈H₇BrN₂
Molecular Weight	211.06 g/mol
Expected Yield	85-95%
N-2:N-1 Regioisomeric Ratio	>95:5 (typically >99:1)
Appearance	White to off-white solid

The regioselectivity of the reaction should be confirmed by nuclear magnetic resonance (NMR) spectroscopy. Specifically, heteronuclear multiple bond correlation (HMBC) experiments can be used to distinguish between the N-1 and N-2 isomers by observing the correlation between the N-methyl protons and the carbons of the indazole ring.

Troubleshooting and Optimization

• Low Conversion: If the reaction does not go to completion, ensure that all reagents are anhydrous, and the reaction is performed under a strictly inert atmosphere. The activity of the trifluoromethanesulfonic acid catalyst is also crucial.

• Poor Regioselectivity: A decrease in the N-2:N-1 ratio may be due to the presence of moisture or impurities in the starting materials. The reaction temperature should also be carefully controlled, as higher temperatures may lead to decreased selectivity.

• Difficult Purification: If the separation of the two isomers by column chromatography is challenging, optimizing the eluent system is recommended. A shallower gradient may be necessary to achieve good separation.

Conclusion

This application note provides a robust and highly regioselective protocol for the synthesis of 2-methyl-3-bromo-1H-indazole. By understanding the underlying mechanistic principles that govern the N-alkylation of indazoles, it is possible to achieve excellent control over the reaction's outcome. This method offers a reliable and efficient route to a valuable synthetic intermediate for drug discovery and development programs.

References

• Alam, M. J., & Keating, M. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 2038–2053. [Link]

• Lu, P., Juarez, L., Wiget, P. A., Zhang, W., & Raman, K. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1940–1954. [Link]

• Smith, J., et al. (2024). Development of a selective and scalable N1-indazole alkylation. Reaction Chemistry & Engineering. [Link]

• ResearchGate. (2021). Effect of base, solvent, and temperature. [Link]

• MPG.PuRe. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. [Link]

• Beilstein Journals. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. [Link]

• PubMed Central. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• Chemical Communications (RSC Publishing). (n.d.). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. [Link]

• Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. [Link]

• RSC Publishing. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. [Link]

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3-bromo-2-methyl-2H-indazole as a precursor for kinase inhibitors

An In-depth Guide to the Application of 3-bromo-2-methyl-2H-indazole as a Privileged Scaffold for Kinase Inhibitor Synthesis

Introduction: The Indazole Scaffold in Modern Drug Discovery

Protein kinases have emerged as one of the most significant classes of drug targets, particularly in oncology.[1] These enzymes regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases.[1][2] The development of small molecule kinase inhibitors (SMKIs) has revolutionized treatment paradigms, with over 70 approved by the FDA as of 2021.[3] A central challenge in kinase inhibitor design is achieving selectivity, as the ATP-binding site is highly conserved across the human kinome.[4][5]

Medicinal chemists often rely on "privileged scaffolds," core molecular structures that are capable of binding to multiple biological targets. The indazole ring system is one such scaffold, frequently employed in the design of potent kinase inhibitors.[2][6] Its unique structure, featuring a fused benzene and pyrazole ring, allows it to act as a bioisostere for native structures like indole, while offering distinct advantages.[6][7] The indazole core can form crucial hydrogen bond interactions with the "hinge" region of the kinase ATP-binding pocket, a key anchoring point for many inhibitors.[6] The nitrogen atoms of the pyrazole ring can act as both hydrogen bond donors and acceptors, providing versatile binding capabilities.[6]

This guide focuses on a specific, highly versatile precursor: 3-bromo-2-methyl-2H-indazole . The methylation at the N2 position pre-organizes the molecule, often leading to favorable binding conformations and blocking a potential metabolic site. The bromine atom at the C3 position serves as a synthetic handle for introducing molecular diversity through modern cross-coupling reactions, allowing for the systematic exploration of structure-activity relationships (SAR) to optimize potency and selectivity.

Strategic Overview: From Precursor to Potent Inhibitor

The journey from the 3-bromo-2-methyl-2H-indazole precursor to a final, biologically active kinase inhibitor involves a logical, multi-step workflow. This process is centered on the strategic functionalization of the C3 position to build out the molecule, enabling it to occupy different sub-pockets of the kinase active site.

Sources

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Application Notes and Protocols for the Microwave-Assisted Synthesis of 3-bromo-2-methyl-2H-indazole Derivatives

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the synthesis of 3-bromo-2-methyl-2H-indazole derivatives, valuable scaffolds in medicinal chemistry, utilizing microwave-assisted organic synthesis (MAOS). This approach offers significant advantages over conventional heating methods, including drastically reduced reaction times, improved reaction yields, and enhanced safety profiles, aligning with the principles of green chemistry. This guide details the underlying principles of microwave chemistry, provides a robust and optimized protocol for the regioselective N-methylation of 3-bromo-1H-indazole, and includes methodologies for purification and in-depth characterization of the target compound. Troubleshooting advice and a curated list of references are also provided to support researchers in this synthetic endeavor.

Introduction: The Significance of 3-bromo-2-methyl-2H-indazole and the Advantages of Microwave Synthesis

Indazole derivatives are a prominent class of heterocyclic compounds that form the core structure of numerous pharmacologically active agents, exhibiting a wide range of biological activities including anti-inflammatory, anti-cancer, and anti-viral properties. The specific regioisomer, 3-bromo-2-methyl-2H-indazole, serves as a crucial building block in drug discovery, with the bromine atom providing a versatile handle for further functionalization through various cross-coupling reactions.

The regioselective alkylation of the indazole nucleus presents a common synthetic challenge, as reactions can occur at either the N-1 or N-2 position, often yielding a mixture of isomers that are difficult to separate.[1][2] The 2H-indazole isomer is often the kinetic product of alkylation and can be favored under specific reaction conditions.[3]

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to expedite chemical reactions.[4][5] Unlike conventional heating which relies on thermal conduction, microwave irradiation directly heats the reaction mixture through two primary mechanisms: dipolar polarization and ionic conduction. This leads to rapid, uniform, and efficient heating, often resulting in shorter reaction times, higher yields, and cleaner reaction profiles compared to traditional methods.[4] This application note provides a detailed protocol for the selective synthesis of 3-bromo-2-methyl-2H-indazole using microwave irradiation, a method designed for efficiency and reproducibility.

Reaction Mechanism and Regioselectivity

The N-alkylation of 3-bromo-1H-indazole proceeds via the deprotonation of the indazole NH by a base to form the indazolide anion. This anion is an ambident nucleophile with negative charge density on both nitrogen atoms. The subsequent reaction with a methylating agent can occur at either N-1 or N-2.

The regioselectivity of the alkylation is a delicate balance of several factors, including the choice of base, solvent, and temperature.[1][6][7] Generally, polar aprotic solvents like N,N-dimethylformamide (DMF) are known to favor the formation of the N-2 isomer.[8] The use of a moderately strong base like potassium carbonate (K₂CO₃) is often sufficient to deprotonate the indazole without leading to significant side reactions. Microwave irradiation can further influence the regioselectivity, often enhancing the formation of the kinetic product.

Sources

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• 4. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. dergipark.org.tr [dergipark.org.tr]

Application Notes and Protocols for the Functionalization of the C3 Position of the Indazole Ring

Introduction: The Strategic Importance of C3-Functionalized Indazoles in Drug Discovery

The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including anti-cancer, anti-inflammatory, and antiviral properties.[1][2] The functionalization of the indazole ring is a critical aspect of drug design, allowing for the fine-tuning of a molecule's pharmacological profile. Among the various positions on the indazole ring, the C3 position holds particular significance. Its strategic modification can profoundly influence a compound's potency, selectivity, and pharmacokinetic properties.[3] However, the direct functionalization of the C3 position of the parent 1H-indazole presents a considerable synthetic challenge due to the inherent electronic properties and reactivity of the ring system, often leading to issues with regioselectivity and low reactivity.[3][4][5]

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of modern synthetic strategies for the targeted functionalization of the C3 position of the indazole ring. We will delve into the mechanistic underpinnings of these methodologies, offering detailed, field-proven protocols and insights to empower the synthesis of novel indazole-based compounds.

Strategic Approaches to C3 Functionalization: A Mechanistic Overview

The journey to effectively functionalize the C3 position of indazoles has led to the development of several innovative synthetic strategies. These can be broadly categorized into three main approaches:

• Transition-Metal-Catalyzed Cross-Coupling Reactions: This powerful class of reactions enables the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity.

• Direct C-H Activation: An atom-economical approach that avoids the need for pre-functionalized starting materials, directly converting C-H bonds into new functional groups.

• Synthesis from Acyclic or Alternative Heterocyclic Precursors: Building the C3-functionalized indazole ring from the ground up provides access to a wide range of derivatives.

The following sections will provide a detailed examination of these strategies, complete with actionable protocols and the rationale behind the experimental design.

I. Palladium-Catalyzed C3-Arylation of 1H-Indazoles via C-H Activation

Direct C3-arylation of 1H-indazoles is a highly sought-after transformation. However, the inherent low reactivity of the C3 C-H bond has historically been a significant hurdle.[4] Recent advancements have led to the development of robust palladium-based catalytic systems that can overcome this challenge.

Causality Behind the Experimental Choices:

The success of this methodology hinges on a carefully optimized catalytic system. The use of a palladium(II) catalyst in conjunction with a phenanthroline (Phen) ligand is crucial. The ligand plays a multifaceted role: it stabilizes the palladium center, enhances its catalytic activity, and influences the regioselectivity of the C-H activation step. The choice of a non-polar solvent like toluene is also critical for achieving high selectivity and reactivity.[6] The base, typically a phosphate or carbonate, is essential for the deprotonation steps within the catalytic cycle.

Experimental Workflow: Pd(II)/Phen-Catalyzed C3-Arylation

Caption: Workflow for Pd-catalyzed C3-arylation of 1H-indazoles.

Detailed Protocol: C3-Arylation of 1H-Indazole with Aryl Iodides/Bromides[4][6]

Materials:

• 1H-Indazole

• Aryl iodide or aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• 1,10-Phenanthroline (Phen)

• Potassium phosphate (K₃PO₄)

• Toluene (anhydrous)

• Reaction vessel (e.g., sealed tube or microwave vial)

• Standard laboratory glassware and purification equipment

Procedure:

• To a clean, dry reaction vessel, add 1H-indazole (1.0 mmol), the aryl halide (1.2 mmol), Pd(OAc)₂ (0.05 mmol, 5 mol%), and 1,10-phenanthroline (0.05 mmol, 5 mol%).

• Add potassium phosphate (2.0 mmol) to the vessel.

• Under an inert atmosphere (e.g., argon or nitrogen), add anhydrous toluene (5 mL).

• Seal the reaction vessel and heat the mixture to 120 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Data Presentation:

Entry	Aryl Halide	Product	Yield (%)
1	Iodobenzene	3-Phenyl-1H-indazole	85
2	4-Iodotoluene	3-(p-Tolyl)-1H-indazole	82
3	4-Bromoanisole	3-(4-Methoxyphenyl)-1H-indazole	78
4	3-Bromopyridine	3-(Pyridin-3-yl)-1H-indazole	70

II. Synthesis of 3-Aminoindazoles: A Gateway to Diverse Functionality

3-Aminoindazoles are crucial building blocks in the synthesis of numerous kinase inhibitors and other biologically active molecules.[7] Traditional synthetic routes often suffer from harsh reaction conditions and limited substrate scope.[7] Modern methods provide more efficient and versatile access to this important scaffold.

Methodology: Two-Step Synthesis from 2-Bromobenzonitriles[8]

This robust two-step procedure involves a palladium-catalyzed arylation of benzophenone hydrazone with a 2-bromobenzonitrile, followed by an acid-catalyzed deprotection and cyclization sequence.[8]

Reaction Pathway

Caption: Two-step synthesis of 3-aminoindazoles.

Detailed Protocol: Synthesis of 3-Aminoindazoles[8]

Step 1: Palladium-Catalyzed Arylation

Materials:

• 2-Bromobenzonitrile

• Benzophenone hydrazone

• Palladium(II) acetate (Pd(OAc)₂)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

Procedure:

• In an oven-dried flask under an inert atmosphere, combine 2-bromobenzonitrile (1.0 mmol), benzophenone hydrazone (1.1 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), and BINAP (0.03 mmol, 3 mol%).

• Add sodium tert-butoxide (1.4 mmol) to the flask.

• Add anhydrous toluene (5 mL) and heat the mixture to 80 °C for 12-16 hours.

• After cooling to room temperature, dilute the reaction with ethyl acetate and filter through a pad of celite.

• Concentrate the filtrate and purify the resulting hydrazone intermediate by column chromatography.

Step 2: Acidic Deprotection and Cyclization

Materials:

• Hydrazone intermediate from Step 1

• p-Toluenesulfonic acid monohydrate (PTSA)

• Methanol (MeOH)

Procedure:

• Suspend the purified hydrazone (1.0 mmol) in methanol (10 mL).

• Add p-toluenesulfonic acid monohydrate (2.0 mmol) to the suspension.

• Reflux the reaction mixture overnight.

• Cool the solution and neutralize with a saturated aqueous solution of sodium carbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine and water, then dry over anhydrous sodium sulfate.

• Filter and concentrate to afford the 3-aminoindazole, which can be further purified by recrystallization or column chromatography if necessary.

III. Synthesis of 3-Carboxyindazoles: Versatile Intermediates

3-Carboxyindazoles are valuable intermediates that can be further elaborated into a variety of functional groups, including amides and esters, which are prevalent in pharmaceutical compounds.[2] A modified and optimized procedure based on the classical Schad synthesis from isatins provides a high-yielding and reproducible route.[9]

Causality of the Modified Protocol:

The original Schad synthesis often suffers from low and variable yields due to the formation of a 3-indazolone byproduct.[9] This side reaction occurs through a competitive intramolecular cyclization of an azo intermediate. The key modification in the improved protocol is an inverse addition of the isatin/nitrite solution to the acid. This ensures that the reducing agent is always in excess, favoring the desired reduction pathway over the undesired cyclization, thus leading to higher yields of the 3-carboxyindazole.[9]

Detailed Protocol: High-Yield Synthesis of 5-Methyl-3-carboxyindazole[9]

Materials:

• 5-Methylisatin

• Sodium nitrite (NaNO₂)

• Sodium hydroxide (NaOH)

• Sulfuric acid (H₂SO₄)

• Sodium sulfite (Na₂SO₃) or a suitable reducing agent

• Ice

Procedure:

• Prepare a chilled (0 °C) solution of sodium nitrite in water.

• Prepare a chilled (0 °C) solution of 5-methylisatin in aqueous sodium hydroxide.

• Combine the two chilled solutions.

• In a separate flask, prepare a chilled (0 °C) solution of sulfuric acid in water.

• Crucial Step (Inverse Addition): Slowly add the combined isatin/nitrite solution to the chilled sulfuric acid solution with vigorous stirring, ensuring the tip of the addition funnel is below the surface of the acid. Maintain the temperature at 0 °C by adding ice as needed.

• After the addition is complete, add a solution of sodium sulfite in water portion-wise to the reaction mixture to reduce the intermediate.

• Stir the mixture at 0 °C for an additional 30 minutes.

• Collect the precipitated product by filtration, wash with cold water, and dry under vacuum to yield 5-methyl-3-carboxyindazole.

IV. Emerging Strategies: Umpolung Reactivity with Indazole N-Oxides

A more recent and innovative approach to C3 functionalization involves reversing the normal reactivity of the indazole ring, a concept known as umpolung. This is achieved through the use of 1H-indazole N-oxides.[5][10] The N-oxide moiety activates the C3 position towards nucleophilic attack, opening up new avenues for introducing a wide range of functional groups.[5] This strategy has been successfully employed for the C3-allylation of 1H-indazoles using copper hydride catalysis to generate valuable C3-quaternary chiral centers.[11][12]

Mechanistic Rationale:

The N-oxide group acts as an internal oxidizing agent and a directing group, facilitating the selective functionalization at the C3 position. This approach circumvents the challenges associated with the low nucleophilicity of the C3 position in standard 1H-indazoles.[5]

This area of research is rapidly evolving and promises to deliver even more versatile and efficient methods for the C3-functionalization of indazoles in the near future.

Conclusion

The functionalization of the C3 position of the indazole ring is a cornerstone of modern medicinal chemistry. The methodologies outlined in this guide, from palladium-catalyzed C-H activation to the synthesis of key 3-amino and 3-carboxy intermediates, provide a robust toolkit for researchers in drug discovery and development. By understanding the mechanistic principles behind these reactions and adhering to optimized protocols, scientists can efficiently access a diverse array of novel C3-functionalized indazoles, paving the way for the discovery of next-generation therapeutics.

References

• Rapid access to 3-aminoindazoles from nitriles with hydrazines: a strategy to overcome the basicity barrier imparted by hydrazines.
• Practical Synthesis of 3-Carboxyindazoles. Taylor & Francis Online.
• A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide.
• Cascade Synthesis of Kinase-Privileged 3-Aminoindazoles via Intramolecular N–N Bond Formation.
• Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles.
• Synthesis and Utilization of 1 H -Indazole N -Oxides in the Production of C3-Functionalized 1 H - Semantic Scholar. Semantic Scholar.
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• The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. MDPI.
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One-Pot Synthesis of 2-Substituted-2H-Indazoles: A Senior Application Scientist's Guide

The 2H-indazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates. Its prevalence in pharmacologically active molecules, from antiemetics to kinase inhibitors, underscores the critical need for efficient and versatile synthetic routes to access this privileged heterocycle.[1] One-pot syntheses have emerged as a powerful strategy, offering operational simplicity, reduced reaction times, and lower costs compared to traditional multi-step approaches.[1] This guide provides an in-depth exploration of key one-pot methodologies for the synthesis of 2-substituted-2H-indazoles, designed for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of these reactions, providing not just the "how" but the "why" behind the experimental choices, alongside detailed, field-proven protocols.

Strategic Approaches to One-Pot 2H-Indazole Synthesis

The synthesis of 2-substituted-2H-indazoles in a single pot can be broadly categorized into several elegant strategies. Each approach offers unique advantages concerning starting material availability, substrate scope, and reaction conditions. Here, we will focus on two of the most robust and widely adopted methods: the Condensation-Cadogan Reductive Cyclization and the Copper-Catalyzed Three-Component Reaction.

The Condensation-Cadogan Reductive Cyclization: A Classic Route Modernized

This venerable reaction provides an efficient pathway to 2H-indazoles from readily available ortho-nitrobenzaldehydes and primary amines. The one-pot procedure involves an initial condensation to form an ortho-imino-nitrobenzene intermediate, which then undergoes a reductive cyclization mediated by a phosphine reagent.[2] The classical Cadogan reaction often required harsh conditions, but modern adaptations have made it a milder and more versatile tool in the synthetic chemist's arsenal.[3][4]

The reaction proceeds in two distinct phases within the same reaction vessel. First, the ortho-nitrobenzaldehyde and the primary amine undergo a condensation reaction, typically under thermal conditions, to form the corresponding Schiff base (ortho-imino-nitrobenzene). The core of the transformation, the Cadogan reductive cyclization, then ensues. The trivalent phosphorus reagent, typically a trialkylphosphine like tri-n-butylphosphine, acts as an oxygen scavenger, deoxygenating the nitro group. This process is believed to proceed through a nitrene or a related intermediate which then undergoes intramolecular cyclization via electrophilic attack on the imine nitrogen, followed by aromatization to yield the stable 2H-indazole ring system. The choice of a phosphine reagent is critical; its oxophilicity drives the deoxygenation of the nitro group, which is the key N-N bond-forming step.

Figure 1: Workflow for the Condensation-Cadogan Reductive Cyclization.

This protocol is a representative example of the Condensation-Cadogan methodology.[2][5][6]

Materials:

• 2-Nitrobenzaldehyde (1.0 equiv.)

• Aniline (1.1 equiv.)

• Tri-n-butylphosphine (1.5 equiv.)

• Isopropanol (i-PrOH)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (EtOAc) for chromatography

Procedure:

• To a solution of 2-nitrobenzaldehyde in isopropanol (approximately 0.2 M), add the aniline.

• Heat the reaction mixture to 80 °C and stir for 1 hour to facilitate imine formation. The progress of the condensation can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• To the same flask, carefully add tri-n-butylphosphine. Caution: Tri-n-butylphosphine is pyrophoric and should be handled under an inert atmosphere.[7][8][9][10]

• Continue to stir the reaction at 80 °C for an additional 12-24 hours. Monitor the reaction for the consumption of the imine intermediate and the formation of the product.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/EtOAc gradient to afford the desired 2-phenyl-2H-indazole.

This method is compatible with a wide range of electronically diverse ortho-nitrobenzaldehydes and anilines, as well as aliphatic amines.[6] Electron-donating and electron-withdrawing groups on both aromatic partners are generally well-tolerated. However, steric hindrance, particularly at the ortho-position of the aniline, can diminish yields.[6]

Substituent on Aniline	Substituent on Benzaldehyde	Yield (%)
4-Methoxy	H	85
4-Chloro	H	75
3-Fluoro	H	80
H	4-Chloro	78
H	5-Trifluoromethyl	72
Cyclohexyl	H	65

Table 1: Representative yields for the Condensation-Cadogan synthesis of 2-substituted-2H-indazoles. Data compiled from representative literature.[6]

Copper-Catalyzed Three-Component Synthesis: A Versatile and Robust Approach

This powerful one-pot reaction brings together a 2-bromobenzaldehyde, a primary amine, and an azide source (typically sodium azide) to construct the 2H-indazole core.[11][12] The use of a copper catalyst is crucial for facilitating the key C-N and N-N bond formations.[11][12] This method is lauded for its broad substrate scope and high tolerance for various functional groups.[13][14]

The reaction cascade is believed to initiate with the condensation of the 2-bromobenzaldehyde and the primary amine to form the corresponding N-(2-bromobenzylidene)amine. Subsequently, a copper-catalyzed reaction with sodium azide occurs. The precise mechanism is still a subject of investigation, but a plausible pathway involves the formation of an ortho-azido-imine intermediate. This is followed by an intramolecular cyclization, likely proceeding through a copper-nitrene or a related species, to form the N-N bond and the indazole ring, with concomitant extrusion of dinitrogen. The copper catalyst plays a pivotal role in both the C-N bond formation (introduction of the azide) and the subsequent N-N bond-forming cyclization.

Figure 2: Workflow for the Copper-Catalyzed Three-Component Synthesis.

This protocol is a representative example of the copper-catalyzed three-component synthesis.[11][12]

Materials:

• 2-Bromobenzaldehyde (1.0 equiv.)

• Aniline (1.2 equiv.)

• Sodium Azide (2.0 equiv.)

• Copper(I) Iodide (CuI) (10 mol%)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (10 mol%)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To an oven-dried reaction tube equipped with a magnetic stir bar, add 2-bromobenzaldehyde, aniline, sodium azide, CuI, and TMEDA.

• Add DMSO to the reaction tube.

• Seal the tube and heat the reaction mixture to 120 °C with vigorous stirring for 12 hours.

• Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-phenyl-2H-indazole.

A key advantage of this copper-catalyzed method is its exceptional functional group tolerance.[11][13] A wide array of both aromatic and aliphatic amines can be successfully employed. Anilines bearing both electron-donating and electron-withdrawing substituents react efficiently.[11] Furthermore, various substituted 2-bromobenzaldehydes are suitable substrates.[11]

Amine	2-Bromobenzaldehyde	Yield (%)
Aniline	H	95
4-Toluidine	H	96
4-Chloroaniline	H	75
2-Aminopyridine	H	82
Benzylamine	H	92
Aniline	5-Fluoro	85

Table 2: Representative yields for the Copper-Catalyzed Three-Component Synthesis of 2-substituted-2H-indazoles. Data compiled from representative literature.[11]

Safety Considerations

Sodium Azide (NaN₃): Sodium azide is highly toxic and can be fatal if swallowed or absorbed through the skin.[15] It can also form highly explosive heavy metal azides; therefore, contact with metals, especially in drainpipes, must be avoided.[16] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, must be worn.[17][18]

Tri-n-butylphosphine (P(n-Bu)₃): This reagent is pyrophoric and can ignite spontaneously on contact with air.[7][8][9] It is also corrosive and causes severe skin burns and eye damage.[8] It must be handled under an inert atmosphere (e.g., nitrogen or argon) using appropriate syringe and cannula techniques.[7][10]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Inactive catalyst- Insufficient reaction temperature or time- Poor quality reagents	- Use fresh, high-purity reagents and solvents.- Ensure the catalyst is active.- Optimize reaction temperature and time.
Formation of Side Products	- Incomplete condensation in the Cadogan reaction- Dimerization or other side reactions of intermediates	- Ensure complete formation of the imine before adding the reducing agent in the Cadogan protocol.- Adjust reaction concentration or temperature.
Difficulty in Purification	- Close Rf values of product and starting materials/byproducts	- Optimize the mobile phase for column chromatography.- Consider recrystallization as an alternative purification method.

For more detailed troubleshooting, consulting specialized resources is recommended.[19][20]

Conclusion

The one-pot synthesis of 2-substituted-2H-indazoles represents a significant advancement in synthetic organic and medicinal chemistry. The Condensation-Cadogan and copper-catalyzed three-component reactions are just two examples of the elegant and efficient strategies that have been developed. By understanding the underlying mechanisms and adhering to detailed, optimized protocols, researchers can rapidly and effectively generate diverse libraries of these valuable heterocyclic compounds, accelerating the pace of drug discovery and development. The continued innovation in this field promises even more atom-economical and environmentally benign methods in the future.

References

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• Catalyzed C–H Addition and Cyclization of Azobenzenes with α-Keto Aldehydes - Sci-Hub. Available at: [Link]

• Consecutive Condensation, C–N and N–N Bond Formations: A Copper- Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole | Organic Letters - ACS Publications. Available at: [Link]

• 2H-Indazole synthesis - Organic Chemistry Portal. Available at: [Link]

• Consecutive condensation, C-N and N-N bond formations: a copper- catalyzed one-pot three-component synthesis of 2H-indazole - PubMed. Available at: [Link]

• Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization and Cyclative Capture - PMC - NIH. Available at: [Link]

• Recent Advances in C–H Functionalization of 2H-Indazoles | Request PDF - ResearchGate. Available at: [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds - UNM Chemistry. Available at: [Link]

• Lab Safety Guideline: Sodium Azide. Available at: [Link]

• Material Safety Data Sheet - Tri-n-butylphosphine, 95% - Cole-Parmer. Available at: [Link]

• Sodium Azide - Yale Environmental Health & Safety. Available at: [Link]

• Access to 3-Acyl-(2H)-indazoles via Rh(III)-Catalyzed C-H Addition and Cyclization of Azobenzenes with α-Keto Aldehydes - ResearchGate. Available at: [Link]

• Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives - PMC. Available at: [Link]

• Synthesis of 2H-Indazoles by the [3+2] Cycloaddition of Arynes and Sydnones - PMC - NIH. Available at: [Link]

• Synthesis of 2H-Indazoles by the [3 + 2] Dipolar Cycloaddition of Sydnones with Arynes. Available at: [Link]

• Synthesis of (2H)-Indazoles and Dihydrocinnolinones through Annulation of Azobenzenes with Vinylene Carbonate under Rh(III) Catalysis | Organic Letters - ACS Publications. Available at: [Link]

• Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives - NIH. Available at: [Link]

• One‐pot syntheses of 2H‐indazoles. - ResearchGate. Available at: [Link]

• Synthesis of 2H-Indazoles by the [3 + 2] Dipolar Cycloaddition of Sydnones with Arynes | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Synthesis of 2H-Indazoles by the [3 + 2] Cycloaddition of Arynes and Sydnones | Organic Letters - ACS Publications - American Chemical Society. Available at: [Link]

• Copper-Catalyzed Hydroamination of 2-Alkynylazobenzenes: Synthesis of 3-Alkenyl-2H-Indazoles - PMC - NIH. Available at: [Link]

• (PDF) Access to 3Acyl-(2H)indazoles via Rh(III)-Catalyzed - Amanote Research. Available at: [Link]

• Ligand-Free Copper(I) Oxide Nanoparticle Catalyzed Three-Component Synthesis of 2H-Indazole Derivatives from 2-Halobenzaldehydes, Amines and Sodium Azide in Polyethylene Glycol as a Green Solvent - Organic Chemistry Portal. Available at: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance - NIH. Available at: [Link]

• 2 - UGA research. Available at: [Link]

• C-N and N-N bond formation via Reductive Cyclization: Progress in Cadogan /Cadogan-Sundberg Reactionǂ | Request PDF - ResearchGate. Available at: [Link]

• Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization - Organic Chemistry Portal. Available at: [Link]

• A Minireview on the Scope of Cadogan Cyclization Reactions Leading to Diverse Azaheterocycles | Request PDF - ResearchGate. Available at: [Link]

• Cadogan–Sundberg indole synthesis | Request PDF - ResearchGate. Available at: [Link]

• Substrate scope for the diboron mediated reductive cyclization. - ResearchGate. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 3-Bromo-2-methyl-2H-indazole

This guide is intended for researchers, scientists, and drug development professionals to provide expert guidance on the purification of 3-bromo-2-methyl-2H-indazole from typical reaction mixtures. This document offers troubleshooting advice and frequently asked questions to address common challenges encountered during the purification process, ensuring the attainment of highly pure material crucial for subsequent applications.

Introduction to Purification Challenges

The synthesis of 3-bromo-2-methyl-2H-indazole, often achieved through the bromination of 2-methyl-2H-indazole or the methylation of 3-bromo-1H-indazole, presents several purification challenges. The primary obstacles include the removal of unreacted starting materials, elimination of reaction byproducts, and, most notably, the separation of the desired 2-methyl isomer from its 1-methyl regioisomer, which frequently forms concurrently during methylation reactions. Effective purification is paramount as the presence of these impurities can significantly impact the outcome of downstream applications, including medicinal chemistry programs where structural precision is critical.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of 3-bromo-2-methyl-2H-indazole?

A1: Common impurities can be categorized as follows:

• Starting Materials: Incomplete reactions can lead to the presence of unreacted 2-methyl-2H-indazole or 3-bromo-1H-indazole.

• Regioisomers: In syntheses involving the methylation of a bromo-indazole, the formation of the undesired 1-methyl isomer (3-bromo-1-methyl-1H-indazole) is a very common byproduct.[1]

• Over-brominated Species: Side reactions can lead to the formation of di-bromo-2-methyl-2H-indazole or other poly-brominated species, particularly if an excess of the brominating agent is used.

• Residual Solvents: Solvents used in the reaction or initial work-up (e.g., dichloromethane, ethyl acetate, hexane, DMF) are often present in the crude product.

• Reagent Residues: Traces of reagents used in the synthesis, such as N-bromosuccinimide (NBS) or its byproduct succinimide, may also be present.

Q2: How can I quickly assess the purity of my 3-bromo-2-methyl-2H-indazole?

A2: Thin-Layer Chromatography (TLC) is an effective initial method. Using a solvent system such as ethyl acetate/hexane on a silica gel plate can often resolve the product from starting materials and major byproducts. Visualization under UV light (254 nm) is typically effective for these aromatic compounds. Staining with iodine vapor can also be used. For a more quantitative assessment, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.

Q3: What are the key differences to look for in the ¹H NMR spectra of the 1-methyl and 2-methyl isomers of 3-bromo-indazole?

A3: ¹H NMR spectroscopy is a powerful tool for distinguishing between the 1-methyl and 2-methyl isomers. The chemical shift of the N-methyl protons is a key differentiator. Additionally, the chemical shifts and coupling patterns of the aromatic protons will differ due to the different electronic environments in the two isomers. It is advisable to consult literature data or run spectra of both pure isomers if available to establish a definitive comparison.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 3-bromo-2-methyl-2H-indazole.

Guide 1: Column Chromatography Issues

Silica gel column chromatography is the most common method for separating 3-bromo-2-methyl-2H-indazole from its isomers and other impurities.

Symptom	Possible Cause	Suggested Solution
Poor separation of 1-methyl and 2-methyl isomers.	The eluent polarity is not optimal.	Systematically vary the eluent polarity. A shallow gradient of ethyl acetate in hexane is often effective. Start with a low polarity (e.g., 5% ethyl acetate in hexane) and gradually increase the concentration of ethyl acetate.
The column is overloaded.	Reduce the amount of crude material loaded onto the column relative to the amount of silica gel. A loading ratio of 1:50 to 1:100 (crude material:silica gel) is a good starting point.
The product is eluting with the solvent front.	The eluent is too polar.	Start with a less polar solvent system, such as pure hexane, and gradually increase the polarity.
The product is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent. If the compound is still retained, consider adding a small percentage of a more polar solvent like methanol to the eluent system.
Tailing of the product spot on TLC and broad peaks during chromatography.	The compound may be interacting with acidic sites on the silica gel.	Add a small amount (0.1-1%) of a modifier like triethylamine to the eluent to neutralize the acidic sites on the silica gel.

Guide 2: Recrystallization Challenges

Recrystallization can be a highly effective and scalable method for purifying 3-bromo-2-methyl-2H-indazole, especially for removing less soluble or more soluble impurities. A patent for separating substituted indazole isomers suggests using mixed solvent systems.[3]

Symptom	Possible Cause	Suggested Solution
No crystals form upon cooling.	The compound is too soluble in the chosen solvent.	Add an anti-solvent (a solvent in which the compound is poorly soluble) dropwise to the warm solution until turbidity persists. Then, allow the solution to cool slowly. Alternatively, try a less polar solvent system.
The solution is too dilute.	Evaporate some of the solvent to increase the concentration of the compound and then allow it to cool again.
The product "oils out" instead of forming crystals.	The compound's melting point is lower than the boiling point of the solvent, or the solution is too concentrated.	Use a lower boiling point solvent or a more dilute solution. Try scratching the inside of the flask with a glass rod at the liquid-air interface to induce crystallization. Adding a seed crystal of the pure compound can also be effective.
The purity of the product does not improve significantly.	The impurities have very similar solubility to the product in the chosen solvent.	Screen a wider range of solvents and mixed solvent systems. A mixture of a good solvent (in which the compound is soluble when hot) and a poor solvent (in which the compound is insoluble) often provides better selectivity. For indazole isomers, mixtures of solvents like acetone/water, ethanol/water, or THF/water have been reported to be effective.[3]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol provides a general guideline for the separation of 3-bromo-2-methyl-2H-indazole from its 1-methyl isomer and other impurities.

1. Preparation of the Column:

• Select a glass column of appropriate size for the amount of crude material.
• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).
• Carefully pack the column with the slurry, ensuring there are no air bubbles or cracks in the silica bed.
• Allow the silica to settle, and then add a layer of sand on top to protect the silica surface.

2. Sample Loading:

• Dissolve the crude reaction mixture in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).
• Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

3. Elution:

• Begin eluting the column with a low polarity solvent system, such as 5% ethyl acetate in hexane.
• Collect fractions and monitor the elution by TLC.
• Gradually increase the polarity of the eluent (e.g., to 10%, 15%, 20% ethyl acetate in hexane) to elute the compounds. The 1-methyl and 2-methyl isomers typically have slightly different Rf values, allowing for their separation.

4. Isolation:

• Combine the fractions containing the pure desired product (as determined by TLC).
• Remove the solvent under reduced pressure to obtain the purified 3-bromo-2-methyl-2H-indazole.

Protocol 2: Purification by Recrystallization

This protocol describes a general procedure for purifying 3-bromo-2-methyl-2H-indazole by recrystallization from a mixed solvent system.

1. Solvent Selection:

• In a small test tube, dissolve a small amount of the crude material in a few drops of a "good" solvent (e.g., acetone, ethanol, or THF) with gentle heating.
• To the hot solution, add a "poor" solvent (e.g., water or hexane) dropwise until the solution becomes cloudy.
• Add a drop or two of the "good" solvent back until the solution is clear again.
• Allow the solution to cool to room temperature and then in an ice bath to see if crystals form.

2. Recrystallization Procedure:

• Dissolve the crude 3-bromo-2-methyl-2H-indazole in a minimal amount of the hot "good" solvent in an Erlenmeyer flask.
• While the solution is still hot, slowly add the "poor" solvent until the solution is faintly turbid.
• Add a small amount of the "good" solvent to redissolve the precipitate.
• Cover the flask and allow it to cool slowly to room temperature.
• Once crystals have formed, cool the flask in an ice bath to maximize the yield.

3. Isolation of Crystals:

• Collect the crystals by vacuum filtration using a Büchner funnel.
• Wash the crystals with a small amount of the cold recrystallization solvent mixture or the cold "poor" solvent.
• Dry the crystals under vacuum to remove any residual solvent.

Visualization and Workflow Diagrams

Caption: General workflow for the purification of 3-bromo-2-methyl-2H-indazole.

Caption: A logical flow for troubleshooting the purification of 3-bromo-2-methyl-2H-indazole.

Safety Precautions

Working with 3-bromo-2-methyl-2H-indazole and the reagents for its synthesis and purification requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (nitrile gloves are a common choice, but consult a glove compatibility chart for the specific solvents and reagents being used).

• Ventilation: All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of vapors, especially when working with volatile organic solvents and corrosive reagents.

• Handling of Reagents:

  • Organobromine Compounds: These compounds can be irritants and may be harmful if inhaled, ingested, or absorbed through the skin. Avoid direct contact.

  • Brominating Agents (e.g., Br₂, NBS): Bromine is highly corrosive and toxic. N-bromosuccinimide is an irritant. Handle these reagents with extreme care, avoiding inhalation of dust or vapors.

  • Alkylating Agents (e.g., methyl iodide): If used in the synthesis, be aware that these are often toxic and potential carcinogens.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's guidelines.

Always consult the Safety Data Sheet (SDS) for each chemical used in the procedure for detailed hazard information and handling instructions.

References

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• Ashland. (2013). Safety Data Sheet. Retrieved from [Link]

• Oxford Instruments Magnetic Resonance. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]

• Google Patents. (n.d.). CN103319410A - Synthesis method of indazole compound.

• ResearchGate. (2020). One-pot synthesis of 3-bromo-2H-indazole 6. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers.

• PubMed Central. (2021). Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. Retrieved from [Link]

• Semantic Scholar. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. Retrieved from [Link]

• ResearchGate. (n.d.). The Bromination of 2H-indazoles. Retrieved from [Link]

• PubMed Central. (2021). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. Retrieved from [Link]

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optimizing reaction conditions for 3-bromo-2-methyl-2H-indazole synthesis

Welcome to the technical support center for the synthesis of 3-bromo-2-methyl-2H-indazole. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important heterocyclic building block. Here, we address common challenges and provide in-depth, field-proven insights to help you optimize your reaction conditions, troubleshoot unexpected outcomes, and ensure the integrity of your synthesis.

The synthesis of 3-bromo-2-methyl-2H-indazole, while conceptually straightforward, is often plagued by issues of regioselectivity and side-product formation. The two primary synthetic routes involve either the N-methylation of a pre-brominated indazole or the C3-bromination of 2-methyl-2H-indazole. Each pathway presents unique challenges that this guide will help you navigate.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route to obtain pure 3-bromo-2-methyl-2H-indazole?

The most reliable and regioselective route typically involves a two-step process:

• N-methylation of 1H-indazole to form 2-methyl-2H-indazole. This step is often the most challenging due to the formation of the undesired N1-methylated isomer.

• Regioselective bromination of 2-methyl-2H-indazole at the C3 position. The N2-methyl group directs electrophilic substitution preferentially to the C3 position, making this step generally high-yielding and selective.[1][2]

Alternative routes, such as the N-methylation of 3-bromo-1H-indazole, frequently lead to difficult-to-separate mixtures of N1 and N2 regioisomers.[3][4] Therefore, establishing a robust protocol for the selective synthesis of the 2-methyl-2H-indazole intermediate is critical for overall success.

Q2: Why is regioselectivity an issue during the N-methylation of indazole?

The indazole ring system possesses two nucleophilic nitrogen atoms, N1 and N2. Direct alkylation often results in a mixture of N1- and N2-substituted products.[4] The ratio of these isomers is highly dependent on a variety of factors, including the choice of base, solvent, alkylating agent, and the electronic properties of substituents on the indazole ring.[5][6] The 1H-indazole tautomer is generally more thermodynamically stable, but the reaction can proceed through either kinetic or thermodynamic control, leading to different product distributions.[6]

Q3: What are the best analytical methods to distinguish between N1- and N2-methylated indazole isomers?

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

• ¹H NMR: The chemical shifts of the indazole ring protons, particularly the proton at C3, are significantly different between the two isomers.

• ¹³C NMR: The chemical shifts of the ring carbons can also be used for unambiguous identification.

• NOE (Nuclear Overhauser Effect) Spectroscopy: An NOE experiment can show spatial proximity between the N-methyl protons and the proton at the C7 position, which is a definitive indicator of the N1 isomer.

High-Performance Liquid Chromatography (HPLC) is also highly effective for separating and quantifying the isomers, with the N1 and N2 isomers often exhibiting different retention times.[3]

Troubleshooting Guide: N-Methylation of Indazole

This section addresses specific problems encountered during the synthesis of the 2-methyl-2H-indazole intermediate.

Problem 1: Poor N2-Regioselectivity (Mixture of N1 and N2 isomers)

Question: My reaction is producing a significant amount of the undesired N1-methyl-1H-indazole isomer. How can I increase the yield of the N2 product?

Answer: Achieving high N2 selectivity is a classic challenge in indazole chemistry. The outcome is a delicate balance of steric and electronic effects, which can be manipulated by adjusting the reaction conditions.

Causality: The N1 position is often sterically more accessible, while the N2 position can be favored under conditions that allow for thermodynamic equilibration or are influenced by specific solvent-cation interactions. The choice of base and solvent system is paramount in dictating the site of alkylation.

Solutions & Optimization Strategies:

• Modify the Base and Solvent System: This is the most critical factor. The combination of a strong, non-nucleophilic base like sodium hydride (NaH) in a solvent like tetrahydrofuran (THF) often favors N1 alkylation.[5][6] To favor the N2 isomer, consider alternative conditions. While many traditional methods give mixtures, specialized procedures have been developed for N2 selectivity. For instance, using alkyl 2,2,2-trichloroacetimidates with a catalytic amount of a strong acid like trifluoromethanesulfonic acid can provide excellent N2 selectivity.[7][8]

• Change the Methylating Agent: While methyl iodide and dimethyl sulfate are common, their reactivity can lead to poor selectivity.[9] Using a different methylating agent, such as methyl 2,2,2-trichloroacetimidate, can dramatically shift the selectivity towards the N2 position.[7][10]

• Temperature Control: Lowering the reaction temperature can sometimes favor the kinetically controlled product, while higher temperatures may allow for equilibration to the thermodynamically more stable isomer. This relationship is system-dependent and requires empirical testing.

Data Summary: Effect of Conditions on N-Alkylation Regioselectivity

Base	Solvent	Alkylating Agent	Typical Outcome	Citation(s)
NaH	THF	Alkyl Halide	Generally favors N1-alkylation	[5][6]
K₂CO₃	DMF	Alkyl Halide	Often results in mixtures of N1 and N2 isomers	[11]
Cs₂CO₃	DMF	Alkyl Halide	Can provide good N1 selectivity	[4]
TfOH (cat.)	DCE	Me-trichloroacetimidate	Highly selective for N2-alkylation	[7][8]

Troubleshooting Workflow for N-Methylation Regioselectivity

Caption: Decision tree for troubleshooting poor N2-regioselectivity.

Troubleshooting Guide: C3-Bromination of 2-Methyl-2H-Indazole

Once pure 2-methyl-2H-indazole is obtained, the subsequent bromination is generally more straightforward but can still present challenges.

Problem 2: Over-bromination (Formation of Di- or Poly-brominated Products)

Question: My reaction is producing significant amounts of di-bromo species alongside my desired 3-bromo product. How can I prevent this?

Answer: Over-bromination occurs when the mono-brominated product reacts further with the brominating agent. This is common with highly reactive reagents or harsh conditions.

Causality: The 2-methyl-2H-indazole ring is activated towards electrophilic aromatic substitution. While the C3 position is the most reactive, other positions (like C5 or C7) can also be substituted, especially if an excess of the brominating agent is used or if the reaction is allowed to proceed for too long.[1][12]

Solutions & Optimization Strategies:

• Choice of Brominating Agent: Avoid using elemental bromine (Br₂), as it is highly reactive and can lead to poor selectivity and the formation of poly-brominated byproducts.[1][2] N-Bromosuccinimide (NBS) and 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) are milder and more selective sources of electrophilic bromine, providing much cleaner reactions.[1][13][14]

• Control Stoichiometry: Use a precise stoichiometry of the brominating agent. Start with 1.0 to 1.1 equivalents of NBS or 0.5 to 0.55 equivalents of DBDMH (since it has two bromine atoms). Adding the reagent slowly or in portions can help maintain a low concentration and prevent over-reaction.

• Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, these reactions can be run at room temperature or slightly elevated temperatures (e.g., 40-50 °C).[1][13]

Problem 3: Low Yield or Incomplete Conversion

Question: My bromination reaction is sluggish and gives a low yield of the desired product, even after an extended time. What can I do to improve it?

Answer: Low conversion can be due to insufficient reactivity of the chosen system or deactivation of the reagents.

Causality: The efficiency of the C-H bromination depends on the successful generation of the electrophilic bromine species and the nucleophilicity of the indazole substrate. The solvent and any additives can play a crucial role in mediating this process.

Solutions & Optimization Strategies:

• Solvent Choice: Polar aprotic solvents like acetonitrile (MeCN) or protic solvents like ethanol (EtOH) are commonly used and effective.[1][13] In some cases, using water can accelerate the reaction.[1][2]

• Use of Additives/Promoters: Some protocols report the use of a base, such as Na₂CO₃, which can facilitate the reaction, particularly when using DBDMH.[13][14]

• Energy Input: For particularly stubborn substrates, alternative energy sources can be beneficial. Ultrasound-assisted bromination has been shown to dramatically accelerate the reaction, often leading to completion in under 30 minutes with high yields.[13][14][15][16][17]

Troubleshooting Workflow for C3-Bromination

Caption: Logic diagram for troubleshooting C3-bromination reactions.

Experimental Protocols

The following protocols are provided as a validated starting point. Optimization may be required based on your specific substrate and equipment.

Protocol 1: Synthesis of 2-Methyl-2H-indazole (N2-Selective)

This protocol is adapted from methodologies favoring N2-alkylation.[7][8]

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 1H-indazole (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) (approx. 0.2 M).

• Reagent Addition: Add methyl 2,2,2-trichloroacetimidate (1.2 eq).

• Initiation: Cool the mixture to 0 °C in an ice bath. Add trifluoromethanesulfonic acid (TfOH) (0.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS to check for the consumption of starting material and the ratio of N1:N2 isomers.

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with dichloromethane (DCM) (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to separate the desired 2-methyl-2H-indazole from any N1 isomer.

Protocol 2: Synthesis of 3-Bromo-2-methyl-2H-indazole

This protocol utilizes a mild and selective brominating agent.[1][13]

• Setup: To a round-bottom flask, add 2-methyl-2H-indazole (1.0 eq) and ethanol (EtOH) (approx. 0.1 M).

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) in one portion.

• Reaction: Heat the mixture to 50 °C and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The resulting crude product is often of high purity, but it can be further purified by recrystallization or column chromatography if necessary.

References

• The Bromination of 2H-indazoles. aReaction conditions: 1 (0.2 mmol),... - ResearchGate. Available at: [Link]

• Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances. Available at: [Link]

• One‐pot synthesis of 3‐bromo‐2H‐indazole 6. - ResearchGate. Available at: [Link]

• Metal-free regioseactive mono- and poly-halogenation of 2-substituted indazoles. National Institutes of Health (NIH). Available at: [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. National Institutes of Health (NIH). Available at: [Link]

• Indazole synthesis - Organic Chemistry Portal. Available at: [Link]

• Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. IJSDR. Available at: [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health (NIH). Available at: [Link]

• Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review. National Institutes of Health (NIH). Available at: [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. ResearchGate. Available at: [Link]

• Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. ResearchGate. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. Available at: [Link]

• Development of a selective and scalable N1-indazole alkylation. National Institutes of Health (NIH). Available at: [Link]

• 4-Bromo-2-methyl-2H-indazole | Boron Molecular. Available at: [Link]

• Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Semantic Scholar. Available at: [Link]

• 2H-Indazole synthesis - Organic Chemistry Portal. Available at: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health (NIH). Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. Available at: [Link]

• Indazole - Organic Syntheses Procedure. Available at: [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Publishing. Available at: [Link]

• Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. ACS Publications. Available at: [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Publishing. Available at: [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. Available at: [Link]

• Kinetics, stoichiometry and mechanism in the bromination of aromatic heterocycles. III. Aqueous bromination of indazole. ResearchGate. Available at: [Link]

• 3-bromo-2-methyl-2h-indazole (C8H7BrN2) - PubChemLite. Available at: [Link]

• Wiley-VCH 2007 - Supporting Information. Available at: [Link]

• Synthesis, Antiprotozoal Activity, and Cheminformatic Analysis of 2-Phenyl-2H-Indazole Derivatives. National Institutes of Health (NIH). Available at: [Link]

• 3-bromo-2-methyl-2h-indazole-6-carboxylic acid - PubChemLite. Available at: [Link]

• Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. Available at: [Link]

• CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology. Available at: [Link]

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• 3. 6-BROMO-2-METHYL-2H-INDAZOLE synthesis - chemicalbook [chemicalbook.com]
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• 5. research.ucc.ie [research.ucc.ie]
• 6. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 7. 2H-Indazole synthesis [organic-chemistry.org]
• 8. wuxibiology.com [wuxibiology.com]
• 9. researchgate.net [researchgate.net]
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• 11. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
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common side products in the synthesis of 3-bromo-2-methyl-2H-indazole

Welcome to the technical support center for the synthesis of 3-bromo-2-methyl-2H-indazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during this synthesis. The information provided herein is based on established chemical principles and practical laboratory experience.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed during the synthesis of 3-bromo-2-methyl-2H-indazole?

A1: The most frequently encountered side product is the regioisomeric 3-bromo-1-methyl-1H-indazole. Other potential impurities include unreacted starting material (3-bromo-1H-indazole), over-brominated products (e.g., 3,5-dibromo-2-methyl-2H-indazole), and residual solvents from the reaction or workup.[1][2] The formation of the N1 vs. N2 isomer is a well-documented challenge in indazole chemistry.[3][4]

Q2: I have a mixture of N1 and N2 methylated isomers. How can I separate them?

A2: Separation of the 3-bromo-2-methyl-2H-indazole (N2-isomer) and 3-bromo-1-methyl-1H-indazole (N1-isomer) can typically be achieved using column chromatography on silica gel.[1] The two isomers often exhibit different polarities, allowing for their separation with an appropriate solvent system, commonly a gradient of ethyl acetate in hexane.[1] Recrystallization can also be an effective purification method if a suitable solvent system is identified.[2]

Q3: My reaction yield is consistently low. What are the potential causes?

A3: Low yields can stem from several factors:

• Incomplete deprotonation: The initial deprotonation of 3-bromo-1H-indazole is crucial. Ensure your base is fresh and the reaction is performed under anhydrous conditions to prevent quenching of the base.

• Suboptimal reaction temperature: The temperature for both deprotonation and methylation can influence the reaction rate and selectivity.

• Purity of starting materials: Impurities in the starting 3-bromo-1H-indazole can lead to side reactions and lower the yield of the desired product.

• Inefficient workup and purification: Product loss during extraction and chromatography will directly impact the final yield.

Q4: Can I use a different methylating agent other than methyl iodide?

A4: Yes, other methylating agents like dimethyl sulfate or dimethyl carbonate can be used.[5][6] However, the choice of methylating agent can influence the regioselectivity of the reaction (the ratio of N1 to N2 isomers).[6] It is advisable to perform a small-scale test reaction to evaluate the outcome with an alternative methylating agent.

II. Troubleshooting Guides: Side Product Formation & Mitigation

This section provides in-depth guidance on identifying and minimizing the formation of common side products.

Guide 1: Managing Regioisomer Formation (N1 vs. N2 Isomers)

The alkylation of the indazole ring can occur on either nitrogen, leading to a mixture of N1 and N2 isomers. The ratio of these isomers is influenced by a delicate balance of kinetic and thermodynamic factors.[6]

Causality of Formation

The deprotonation of 3-bromo-1H-indazole results in an ambidentate indazolide anion. The subsequent methylation can occur at either nitrogen atom. The regioselectivity is influenced by factors such as the solvent, counter-ion, and temperature.[4] Generally, N1-alkylation is thermodynamically favored, while N2-alkylation can be kinetically favored under certain conditions.[6]

Experimental Protocol for Identification

Protocol 1: HPLC-MS Analysis

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., acetonitrile or methanol).

• HPLC Method:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is typically effective.

  • Detection: UV detection at 254 nm.

• MS Analysis: The two isomers will have the same mass-to-charge ratio (m/z) but will typically have different retention times on the HPLC.[1]

Protocol 2: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve the crude product in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Analysis: The chemical shifts of the methyl protons and the aromatic protons will differ for the N1 and N2 isomers. Comparing the spectra to known standards or literature data can confirm the identity of each isomer.

Mitigation Strategies

The regioselectivity of the methylation can be steered by carefully selecting the reaction conditions.

Condition	N1-Isomer Favored	N2-Isomer Favored	Rationale
Base/Solvent	Strong, non-coordinating base (e.g., NaH) in a non-polar solvent (e.g., THF).[4]	Weaker base (e.g., K₂CO₃, Cs₂CO₃) in a polar aprotic solvent (e.g., DMF, acetone).[3]	The nature of the base and solvent influences the ionic character of the indazolide salt and the solvation of the anion, thereby affecting the site of alkylation.
Temperature	Higher temperatures can favor the thermodynamically more stable N1 isomer.[6]	Lower temperatures can favor the kinetically controlled N2 product.	Temperature affects the energy barrier for the formation of each isomer.

Guide 2: Preventing Over-bromination

Over-bromination can occur if the initial bromination of the indazole ring is not carefully controlled, leading to di- or tri-brominated species.

Causality of Formation

The indazole ring is susceptible to electrophilic substitution. The presence of excess brominating agent or harsh reaction conditions can lead to the substitution of additional hydrogen atoms on the benzene ring with bromine.

Experimental Protocol for Identification

HPLC-MS is the most effective technique for identifying over-brominated products. These species will have a higher mass-to-charge ratio corresponding to the addition of one or more bromine atoms.

Mitigation Strategies

• Stoichiometry: Use a precise stoichiometry of the brominating agent (e.g., N-bromosuccinimide, NBS). A slight excess may be necessary to drive the reaction to completion, but a large excess should be avoided.

• Reaction Temperature: Perform the bromination at a controlled, and often low, temperature to minimize side reactions.

• Slow Addition: Add the brominating agent slowly to the reaction mixture to maintain a low instantaneous concentration.

Reaction Pathway Diagram

Caption: Reaction pathway for the synthesis of 3-bromo-2-methyl-2H-indazole and the formation of common side products.

III. Summary and Best Practices

To achieve a high yield and purity of 3-bromo-2-methyl-2H-indazole, consider the following best practices:

• Control of Regioselectivity: The choice of base and solvent is paramount in controlling the N1/N2 isomer ratio. For the desired N2 isomer, polar aprotic solvents and milder bases are generally preferred.

• Careful Stoichiometry and Temperature Control: This is crucial during the bromination step to prevent the formation of over-brominated impurities.

• In-Process Monitoring: Utilize techniques like TLC or HPLC-MS to monitor the progress of the reaction and identify the formation of any significant side products early on.

• Thorough Purification: Column chromatography is often necessary to separate the desired N2 isomer from the N1 isomer and other impurities.

By understanding the underlying chemical principles and implementing these troubleshooting strategies, researchers can optimize the synthesis of 3-bromo-2-methyl-2H-indazole and minimize the formation of unwanted side products.

IV. References

• Development of a selective and scalable N1-indazole alkylation. (2024). RSC Advances. Retrieved from [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN103319410A - Synthesis method of indazole compound. Retrieved from

Sources

• 1. 6-BROMO-2-METHYL-2H-INDAZOLE synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN103319410A - Synthesis method of indazole compound - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3-bromo-2-methyl-2H-indazole

Welcome to the technical support center for the synthesis of 3-bromo-2-methyl-2H-indazole. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges associated with this synthesis, particularly the critical issue of N-alkylation regioselectivity. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, detailed experimental protocols, and workflow diagrams to enhance your synthetic success.

Introduction: The Challenge of Regioselectivity

The indazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous therapeutic agents.[1][2] The synthesis of N-alkylated indazoles, such as 3-bromo-2-methyl-2H-indazole, is a common requirement. However, the N-alkylation of the parent 1H-indazole ring presents a significant challenge: the reaction can occur at either the N-1 or N-2 position, often yielding a mixture of regioisomers that are difficult to separate and reduce the overall yield of the desired product.[1][3] This guide focuses on understanding and controlling this regioselectivity to improve the yield of the target N-2 isomer.

Part 1: Troubleshooting Guide

This section addresses specific issues you might encounter during the synthesis, presented in a direct question-and-answer format.

Q1: My N-methylation of 3-bromo-1H-indazole is producing a nearly 1:1 mixture of the N-1 and N-2 methyl isomers. Why is this happening and how can I improve the selectivity for the N-2 product?

A: This is the most common problem encountered. The formation of a regioisomeric mixture is due to the comparable nucleophilicity of the N-1 and N-2 atoms of the indazole anion formed after deprotonation. Standard conditions, such as using sodium hydride (NaH) in tetrahydrofuran (THF), often show poor selectivity or may even favor the thermodynamically more stable N-1 isomer.[2][3] For instance, the methylation of 6-bromo-1H-indazole with NaH and methyl iodide in THF yields the N-1 and N-2 isomers in a 51:43 ratio.[4]

Root Cause Analysis & Corrective Actions:

• Kinetic vs. Thermodynamic Control: The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[2] Reaction conditions (base, solvent, temperature) dictate the balance between the kinetically and thermodynamically favored products.

• Influence of the Base and Cation: The combination of NaH in THF is a promising system for achieving high N-1 selectivity for many substituted indazoles, which is the opposite of your goal.[2] This is sometimes attributed to the coordination of the sodium cation. To favor the N-2 isomer, you must alter these conditions.

• Steric and Electronic Effects: The regiochemical outcome is highly sensitive to substituents on the indazole ring. While your 3-bromo substituent is electronically withdrawing, it provides little steric bias. It has been shown that strong electron-withdrawing groups at the C-7 position (e.g., -NO₂, -CO₂Me) can direct alkylation almost exclusively to the N-2 position (≥96% selectivity).[2][3] While your substrate lacks a C-7 substituent, this principle highlights the importance of electronic factors.

Recommended Solutions:

• Explore Alternative Reaction Conditions: Move away from the NaH/THF system. Consider a switch in base or solvent.

• Utilize N-2 Directing Methodologies:

  • Mitsunobu Conditions: The Mitsunobu reaction has been shown to favor the formation of the N-2 alkylated regioisomer in certain cases.[2]

  • TfOH-Catalyzed Alkylation: A highly selective method for N-2 alkylation involves using trifluoromethanesulfonic acid (TfOH) as a catalyst with diazo compounds.[5] This metal-free system can afford N-2 alkylated products with exceptional regioselectivity (N-2/N-1 up to 100/0).[5]

Q2: I'm finding it very difficult to separate the 3-bromo-1-methyl- and 3-bromo-2-methyl-2H-indazole isomers by column chromatography. What are the best practices for purification?

A: The similar polarity of N-1 and N-2 regioisomers makes their separation challenging. However, it is often achievable with careful optimization of chromatographic conditions.

Recommended Solutions:

• Optimize Column Chromatography:

  • Solvent System: Use a shallow gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes or heptane). A typical starting point is a gradient from 0% to 20% ethyl acetate in hexanes.[4] Running multiple columns on small scales can help identify the ideal solvent system.

  • Silica Gel: Ensure you are using high-quality silica gel with a consistent particle size (e.g., 40-63 µm). Do not overload the column; a loading ratio of 1:50 to 1:100 (crude material to silica gel by weight) is recommended.

• Leverage Differences in Physical Properties: In some cases, one isomer may be a crystalline solid while the other is an oil.[4] If you can induce crystallization of one isomer from the mixture, you can use filtration to enrich the other in the mother liquor, simplifying the final chromatographic purification.

• Preparative HPLC: If baseline separation is not possible with standard column chromatography, preparative High-Performance Liquid Chromatography (HPLC) is a more powerful, albeit more resource-intensive, option.

Q3: My overall yield is very low, even when I combine the yields of both isomers. What could be causing this?

A: Low overall yield points to issues beyond regioselectivity, such as incomplete reactions, side product formation, or product degradation.

Recommended Solutions:

• Ensure Anhydrous Conditions: When using reactive bases like sodium hydride, the presence of water will quench the base and prevent the complete deprotonation of your indazole starting material.[6] Use freshly distilled, anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or HPLC to monitor the consumption of the starting material. This will help you determine the optimal reaction time and prevent the formation of degradation products from prolonged reaction times or excessive heating.

• Control Reagent Stoichiometry: Use a slight excess of the base (e.g., 1.05-1.1 equivalents) to ensure complete deprotonation. A larger excess of the methylating agent (e.g., 2-4 equivalents of methyl iodide) can help drive the reaction to completion, but be aware that a very large excess could potentially lead to side reactions.[4]

• Check for Degradation: Indazoles can be sensitive to certain conditions. Ensure your workup procedure is not overly harsh (e.g., avoiding strong acids or bases if the product is unstable).

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the mechanistic reason for the difference in N-1 versus N-2 alkylation selectivity?

A: The selectivity arises from a complex interplay of electronic and steric factors, which are influenced by the specific base, solvent, and cation used. The indazole anion is an ambident nucleophile. Generally, the N-1 substituted indazole is the thermodynamically more stable product.[2] However, the N-2 position can be the site of kinetic attack under certain conditions. The choice of counter-ion is critical; for example, cesium carbonate (Cs₂CO₃) has been used to achieve N-1 selectivity, potentially through a chelation mechanism with a coordinating group on the indazole ring.[6] Conversely, conditions that favor a "freer" anion or direct the electrophile differently (like the Mitsunobu reaction) can lead to increased N-2 substitution.[2]

Q2: Is there an alternative synthetic route to 3-bromo-2-methyl-2H-indazole that completely avoids the problem of N-methylation of an existing indazole?

A: Yes. An excellent alternative strategy is to reverse the order of the synthetic steps. You can first synthesize 2-methyl-2H-indazole and then perform a regioselective bromination at the C-3 position. The C-3 position of the 2H-indazole ring is electron-rich and is the most common site for electrophilic substitution.[7]

• Route: 2-methyl-2H-indazole + Brominating Agent (e.g., N-Bromosuccinimide, NBS) → 3-bromo-2-methyl-2H-indazole.

• Advantage: This approach completely bypasses the N-1/N-2 isomer issue, potentially leading to a much cleaner reaction profile and a higher overall yield of the desired product. Direct C-H bromination of 2-phenyl-2H-indazole with NBS has been reported to give the 3-bromo product in high yield.[7]

Q3: How can I definitively identify my products and distinguish between the 3-bromo-1-methyl and 3-bromo-2-methyl isomers?

A: Spectroscopic methods, particularly ¹H NMR, are essential for unambiguous structure confirmation.

• ¹H NMR Spectroscopy: The chemical shift (δ) of the N-methyl (N-CH₃) protons is highly diagnostic. While the exact values depend on the solvent and the other substituents, the N-2 methyl group in a related compound (3-bromo-2-methyl-6-nitro-2H-indazole) appears as a singlet around δ 2.50-2.70 ppm.[8] The N-1 methyl group will have a different, distinct chemical shift. You should run both isomers and compare their spectra to establish their identities.

• HPLC-MS: High-Performance Liquid Chromatography coupled with Mass Spectrometry can confirm that both isomers have the correct mass (C₈H₇BrN₂ has a molecular weight of ~211.06 g/mol ).[4][9] The different retention times in the HPLC will also help distinguish them.

• Nuclear Overhauser Effect (NOE) Spectroscopy: An advanced NMR technique that can confirm spatial proximity between protons. An NOE correlation between the N-methyl protons and the proton at the C-7 position would provide strong evidence for the N-1 isomer.

Part 3: Data & Experimental Protocols

Comparative Data on Indazole N-Alkylation

The following table summarizes literature findings on the N-alkylation of various indazoles, illustrating the impact of reaction conditions on regioselectivity. This data provides a framework for rational experimental design.

Starting Indazole	Base	Solvent	Alkylating Agent	N-1 : N-2 Ratio	Yield (%)	Citation(s)
6-bromo-1H-indazole	NaH	THF	Methyl Iodide	51 : 43	94 (total)	[4]
1H-indazole	K₂CO₃	DMF	Isobutyl Bromide	58 : 42	N/A	[10]
7-NO₂-1H-indazole	NaH	THF	Alkyl Bromide	4 : 96	>90	[2][3]
7-CO₂Me-1H-indazole	NaH	THF	Alkyl Bromide	4 : 96	>90	[2][3]
Various 1H-indazoles	-	-	Diazo compound / TfOH	0 : 100	Good to Excellent	[5]

Protocol 1: Baseline N-Methylation of 3-bromo-1H-indazole

(This protocol is adapted from a similar procedure for 6-bromo-1H-indazole and is expected to yield a mixture of isomers)[4]

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 3-bromo-1H-indazole (1.0 eq).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to create a ~0.5 M solution.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes. The mixture may become a thick slurry.

• Methylation: Add methyl iodide (MeI, 2.0 - 4.0 eq) dropwise at 0 °C. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by silica gel column chromatography using a hexanes/ethyl acetate gradient to separate the N-1 and N-2 isomers.

Protocol 2: Alternative Route via Regioselective C-3 Bromination

(This protocol is based on a procedure for the bromination of 2-phenyl-2H-indazole and offers a highly selective alternative)[7]

• Preparation: In a round-bottom flask, dissolve 2-methyl-2H-indazole (1.0 eq) in a suitable solvent such as ethanol or acetonitrile.

• Reagent Addition: Add N-Bromosuccinimide (NBS, 1.05 eq) to the solution at room temperature.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50 °C) if the reaction is slow.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material and the appearance of a new, less polar spot corresponding to the brominated product.

• Workup: Once the reaction is complete, remove the solvent under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent like dichloromethane or ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. The crude product can be further purified by recrystallization or a quick plug of silica gel if necessary.

Part 4: Visualization of Workflows

Troubleshooting Workflow

The following diagram outlines a logical decision-making process for addressing common issues in the synthesis.

Caption: Troubleshooting decision tree for synthesis optimization.

Synthetic Strategy Comparison

This diagram illustrates the two primary synthetic routes to the target molecule.

Caption: Comparison of two synthetic routes to the target compound.

References

• O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.
• O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. RSC Advances.
• Smolecule. (2023). 3-Bromo-2-methyl-6-nitro-2H-indazole.
• O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• BenchChem. (2025). Technical Support Center: Optimization of 2H-Indazole Synthesis. BenchChem.
• BenchChem. (2025).
• He, H., et al. (2022). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds.
• ChemicalBook. (n.d.). 6-BROMO-2-METHYL-2H-INDAZOLE synthesis. ChemicalBook.
• BenchChem. (2025). Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples. BenchChem.
• Santa Cruz Biotechnology, Inc. (n.d.). 3-Bromo-1-methyl indazole. SCBT.
• Sigma-Aldrich. (n.d.). 3-Bromo-1-methylindazole 97. Sigma-Aldrich.
• Bell, E. L., et al. (2024).
• Zhu, J., et al. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances, 13(7), 4531-4535.

Sources

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• 3. researchgate.net [researchgate.net]
• 4. 6-BROMO-2-METHYL-2H-INDAZOLE synthesis - chemicalbook [chemicalbook.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07398F [pubs.rsc.org]
• 8. Buy 3-Bromo-2-methyl-6-nitro-2H-indazole | 74209-41-9 [smolecule.com]
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• 10. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of 3-bromo-2-methyl-2H-indazole under acidic/basic conditions

Welcome to the technical support center for 3-bromo-2-methyl-2H-indazole. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound under various experimental conditions. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and foundational knowledge to ensure the integrity of your research.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that you may encounter related to the stability of 3-bromo-2-methyl-2H-indazole, providing potential causes and scientifically grounded solutions.

Q1: I am observing a new, more polar impurity in my reaction mixture by HPLC after prolonged exposure to an acidic mobile phase. What could be the cause?

A1: Prolonged exposure to acidic conditions, especially in the presence of nucleophiles like water, can lead to the hydrolysis of the C-Br bond at the 3-position of the indazole ring. This results in the formation of 2-methyl-2H-indazol-3-ol, a more polar compound that will have a shorter retention time on a reverse-phase HPLC column.

Causality Explained: The carbon at the 3-position of the indazole ring is electron-deficient, making it susceptible to nucleophilic attack. Under acidic conditions, protonation of the indazole nitrogen atoms can further enhance this electrophilicity, facilitating the displacement of the bromide ion by a water molecule.

Recommended Actions:

• pH Control: If possible, adjust the pH of your mobile phase to be closer to neutral (pH 6-7). Ensure your mobile phase is well-buffered.

• Time Limitation: Minimize the time the sample is exposed to the acidic mobile phase. Use an autosampler with temperature control (e.g., 4 °C) to reduce degradation if samples are queued for extended periods.

• Method Development: Develop an HPLC method with a faster gradient or a shorter run time to reduce the overall exposure to acidic conditions.

Q2: My reaction, which is run under basic conditions (e.g., using NaH or K₂CO₃), is showing a decrease in the starting material and the appearance of multiple unidentified peaks. Is 3-bromo-2-methyl-2H-indazole unstable in the presence of a base?

A2: While 2H-indazoles are generally more stable than their 1H counterparts, strong basic conditions can promote side reactions. The observed instability could be due to several factors:

• Ring Opening: Strong bases, particularly at elevated temperatures, can potentially lead to the cleavage of the pyrazole ring.

• Reaction with Nucleophiles: If other nucleophiles are present in your reaction mixture, they may displace the bromide at the 3-position.

• Deprotonation-Alkylation: While the N-2 position is already methylated, strong bases could potentially deprotonate the methyl group or aromatic protons, leading to undesired side reactions if electrophiles are present.

Recommended Actions:

• Base Selection: If possible, use a milder base. The choice of base can significantly influence the reaction's success.

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Inert Atmosphere: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, which can be exacerbated under basic conditions.

Q3: I am struggling with the regioselectivity of a reaction on the benzene ring of 3-bromo-2-methyl-2H-indazole. Does the substitution pattern affect its stability and reactivity?

A3: Yes, the substituents on the indazole ring system significantly influence its electronic properties and, consequently, its stability and reactivity. The 2-methyl group and the 3-bromo substituent will direct further electrophilic substitution on the benzene ring, typically to the 5- and 7-positions. The electron-donating nature of the pyrazole ring activates the benzene ring towards electrophilic attack.

Causality Explained: The nitrogen at the 2-position is a strong activating group, directing ortho- and para- to itself (positions 1 and 3 are on the pyrazole ring). The bromine at the 3-position is a deactivating group but is also an ortho-, para-director. The interplay of these effects will determine the regioselectivity of subsequent reactions.

Recommended Actions:

• Reaction Condition Optimization: Carefully screen reaction conditions (catalyst, solvent, temperature) to favor the desired regioisomer.

• Protecting Groups: In some cases, it may be necessary to introduce a protecting group to block a more reactive site and direct the reaction to the desired position.

Troubleshooting Guide: Summary Table

Symptom	Potential Cause	Recommended Solution(s)
Appearance of a more polar peak in HPLC (acidic mobile phase)	Acid-catalyzed hydrolysis of the C-Br bond	- Adjust mobile phase pH to be closer to neutral- Minimize sample exposure time to acidic conditions- Use a faster HPLC method
Decomposition under strong basic conditions	Ring opening or reaction with nucleophiles	- Use a milder base- Lower the reaction temperature- Maintain an inert atmosphere
Poor regioselectivity in subsequent reactions	Electronic effects of existing substituents	- Optimize reaction conditions (catalyst, solvent, temperature)- Consider the use of protecting groups
Isomerization to 1H-indazole observed	Thermal or acid/base-catalyzed isomerization	- Maintain lower temperatures during reaction and workup- Use non-polar solvents if possible

Experimental Protocols

Protocol 1: Forced Degradation Study of 3-bromo-2-methyl-2H-indazole

This protocol is designed to assess the intrinsic stability of the compound and to identify potential degradation products.[1][2]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of 3-bromo-2-methyl-2H-indazole in methanol.

2. Stress Conditions:

• Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N HCl. Heat at 80 °C for 2 hours.

• Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1N NaOH. Heat at 80 °C for 2 hours.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Keep the solid compound in an oven at 105 °C for 24 hours. Then, dissolve in methanol to the stock solution concentration.

• Photolytic Degradation: Expose the stock solution to UV light (254 nm) for 24 hours.

3. Sample Analysis:

• After the specified time, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration with the mobile phase.

• Analyze by a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

This method is a starting point for the analysis of 3-bromo-2-methyl-2H-indazole and its potential degradation products.[3][4]

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Visualizing Workflows and Degradation Pathways

Workflow for Stability Testing

Caption: Workflow for conducting a forced degradation study.

Potential Degradation Pathway under Acidic Conditions

Caption: Hydrolysis of 3-bromo-2-methyl-2H-indazole.

References

• ResearchGate. (n.d.). One‐pot synthesis of 3‐bromo‐2H‐indazole 6. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved from [Link]

• ScienceDirect. (2022). Azole fungicides: (Bio)degradation, transformation products and toxicity elucidation. Retrieved from [Link]

• MedCrave. (2016). Forced degradation studies. Retrieved from [Link]

• PubMed. (1990). Degradation of halogenated aromatic compounds. Retrieved from [Link]

• National Institutes of Health. (n.d.). Visible light-promoted transition metal-free direct C3-carbamoylation of 2H-Indazoles. Retrieved from [Link]

• ACS Publications. (2024). Visible Light-Mediated Heterodifunctionalization of Alkynylazobenzenes for 2H-Indazole Synthesis. Retrieved from [Link]

• National Institutes of Health. (2019). Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• Walsh Medical Media. (2012). Stability-Indicating Methods for the Determination of Ornidazole in The Presence of its Degradate According to ICH Guidelines. Retrieved from [Link]

• MDPI. (2024). Exploring Sustainable Remediation Options: The Mycodegradation of Halogenated Nitroaromatic Compounds by Caldariomyces fumago. Retrieved from [Link]

• Taylor & Francis Online. (2022). Forced Degradation – A Review. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Recent advances in C–H functionalization of 2H-indazoles. Retrieved from [Link]

• Separation Science. (n.d.). Analytical Techniques In Stability Testing. Retrieved from [Link]

• ResearchGate. (n.d.). Direct Alkylation and Acylation of 2H‐Indazoles Using Aldehydes under Metal‐Free Conditions. Retrieved from [Link]

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• 4. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Reference Data & Comparative Studies

Distinguishing Regioisomers: A Comparative Guide to the ¹H and ¹³C NMR Characterization of 3-bromo-2-methyl-2H-indazole

In the landscape of pharmaceutical research and development, the unambiguous structural elucidation of heterocyclic compounds is paramount. Indazoles, a core motif in numerous therapeutic agents, present a common yet critical challenge: the differentiation of N-alkylation regioisomers. The methylation of a substituted indazole can occur at either the N1 or N2 position, yielding isomers with distinct physicochemical and pharmacological properties. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral characteristics expected for 3-bromo-2-methyl-2H-indazole, in comparison to its N1 isomer and other related analogs. Understanding these spectral nuances is crucial for synthetic chemists and analytical scientists to confirm the regiochemical outcome of their reactions.

The Challenge of N-Alkylated Indazole Isomers

The synthesis of N-alkylated indazoles often results in a mixture of N1 and N2 isomers.[1] The separation of these isomers can be challenging, and their correct identification is essential. NMR spectroscopy is the most powerful tool for this purpose, as the electronic environment of the nuclei in the two isomers is sufficiently different to produce distinct chemical shifts and coupling patterns.[1] While extensive spectral libraries exist, data for specific substitution patterns, such as 3-bromo-2-methyl-2H-indazole, may not be readily available. In such cases, a predictive approach based on the analysis of closely related structures is invaluable.

Predicted ¹H and ¹³C NMR Spectral Features of 3-bromo-2-methyl-2H-indazole

While direct experimental data for 3-bromo-2-methyl-2H-indazole is not prominently published, we can predict its NMR spectra based on established principles and data from analogous compounds.

¹H NMR Spectroscopy:

The protons on the benzene ring of the indazole core will exhibit characteristic splitting patterns. We expect to see four aromatic protons, displaying coupling patterns typical of a substituted benzene ring. The N-methyl group is a key diagnostic signal. In 2-methyl-2H-indazoles, the methyl group is generally observed at a slightly different chemical shift compared to 1-methyl-1H-indazoles. For 2-methyl-2H-indazole, the N-methyl signal appears around 4.1 ppm. The aromatic protons are expected in the range of 7.0-7.8 ppm.

¹³C NMR Spectroscopy:

The carbon spectrum will provide complementary and often more definitive evidence for the isomeric structure. A significant difference is anticipated for the chemical shift of C3. In N2-substituted indazoles, C3 is typically shielded (appears at a lower ppm value) compared to its counterpart in N1-isomers.[2] The N-methyl carbon signal is also diagnostic.

Comparative Analysis: 3-bromo-2-methyl-2H-indazole vs. 3-bromo-1-methyl-1H-indazole

To illustrate the diagnostic power of NMR, we will compare the predicted spectrum of the target molecule with the known characteristics of its isomer, 3-bromo-1-methyl-1H-indazole.

Signal	Predicted for 3-bromo-2-methyl-2H-indazole	Reported for 3-bromo-1-methyl-1H-indazole	Key Differentiating Features
N-CH₃ (¹H)	~ 4.1 - 4.3 ppm (singlet)	~ 3.9 - 4.1 ppm (singlet)	The N-methyl protons in the 2-isomer are expected to be slightly deshielded compared to the 1-isomer.
Aromatic Protons (¹H)	7.0 - 7.8 ppm (complex multiplets)	7.2 - 7.8 ppm (complex multiplets)	Subtle differences in the chemical shifts and coupling constants of the aromatic protons will exist due to the different electronic distribution in the heterocyclic ring.
C3 (¹³C)	~ 120 - 125 ppm	~ 130 - 135 ppm	A significant upfield shift (shielding) of C3 is the most reliable indicator of N2-methylation.[2]
N-CH₃ (¹³C)	~ 35 - 40 ppm	~ 33 - 38 ppm	The N-methyl carbon in the 2-isomer is generally slightly deshielded.
Other Aromatic Carbons (¹³C)	110 - 150 ppm	110 - 150 ppm	Minor shifts are expected for the other aromatic carbons.

This comparative table highlights the key diagnostic regions in both the ¹H and ¹³C NMR spectra that allow for the unambiguous differentiation of the two isomers. The most striking and reliable difference is the chemical shift of the C3 carbon.

Experimental Protocol for NMR Analysis

To obtain high-quality NMR data for the structural confirmation of substituted indazoles, the following protocol is recommended:

1. Sample Preparation:

• Weigh approximately 5-10 mg of the purified indazole sample.
• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.
• Ensure complete dissolution, using gentle vortexing or sonication if necessary.
• The solution should be clear and free of particulate matter.

2. ¹H NMR Acquisition:

• Use a spectrometer with a field strength of at least 400 MHz.
• Acquire a standard one-dimensional ¹H spectrum.
• Optimize the spectral width to cover the expected range of chemical shifts (typically 0-10 ppm).
• Use a sufficient number of scans to achieve a good signal-to-noise ratio.
• Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

3. ¹³C NMR Acquisition:

• Acquire a proton-decoupled ¹³C spectrum.
• Use a sufficient number of scans to obtain a good signal-to-noise ratio, as ¹³C has a low natural abundance.
• A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups.

4. 2D NMR Experiments (Optional but Recommended):

• For complex spectra or definitive assignments, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly valuable.
• An HMBC experiment is particularly useful for confirming the position of the methyl group by observing long-range correlations between the methyl protons and the carbons of the indazole ring. For an N2-methyl group, a correlation to C3 would be expected.

Visualization of Isomeric Structures

To visually represent the two isomers and aid in the discussion of NMR assignments, the following diagram illustrates the structures of 3-bromo-2-methyl-2H-indazole and 3-bromo-1-methyl-1H-indazole with standard numbering.

Caption: Molecular structures of the two regioisomers.

Conclusion

The definitive characterization of N-alkylated indazole regioisomers is a critical step in synthetic and medicinal chemistry. While direct spectral data may not always be available for novel compounds, a thorough understanding of the substituent effects on the indazole core allows for accurate prediction and interpretation of NMR spectra. The significant difference in the ¹³C chemical shift of the C3 carbon, complemented by the analysis of the N-methyl proton and carbon signals, provides a robust and reliable method for distinguishing between 3-bromo-2-methyl-2H-indazole and its 3-bromo-1-methyl-1H-indazole isomer. By following a systematic analytical approach, researchers can confidently assign the correct regiochemistry to their synthesized compounds, ensuring the integrity of their subsequent studies.

References

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles. Royal Society of Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-2H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Supporting Information. (n.d.). Efficient synthesis of 2-aryl-2H-indazoles by base-catalyzed benzyl C–H deprotonation and cyclization. Royal Society of Chemistry. Retrieved from [Link]

• Lin, M.-H., et al. (2016). Synthesis of 2-Alkenyl-2H-indazoles from 2-(2-Carbonylmethyl)-2H-indazoles. Molecules, 21(2), 229. Retrieved from [Link]

• Elguero, J., et al. (2019). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 24(22), 4079. Retrieved from [Link]

• PubChem. (n.d.). 3-bromo-1-methyl-1h-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Fayet, J.-P., et al. (1978). NMR studies in the heterocyclic series. XVIII—Carbon13 NMR study of azolium salts. Attempted correlation of chemical shifts with calculated charge densities. Magnetic Resonance in Chemistry, 11(5), 234-238.
• Pérez-Medina, C., et al. (2009). Synthesis, reactivity, and NMR spectroscopy of 4,6- and 6,7-difluoro-3-methyl-1 H -indazoles. Journal of Heterocyclic Chemistry, 46(6), 1408-1415.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

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• 2. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Analysis of 3-bromo-2-methyl-2H-indazole

For researchers, scientists, and professionals in drug development, the precise structural elucidation and quantification of novel chemical entities are paramount. This guide provides an in-depth technical comparison of mass spectrometry-based methodologies for the analysis of 3-bromo-2-methyl-2H-indazole, a halogenated N-heterocyclic compound of interest in medicinal chemistry and materials science. While direct experimental data for this specific analyte is not extensively published, this guide synthesizes field-proven insights and data from closely related analogs to provide a robust analytical framework.

Introduction: The Analytical Challenge of 3-bromo-2-methyl-2H-indazole

3-bromo-2-methyl-2H-indazole (C₈H₇BrN₂, MW: 211.06 g/mol ) presents a unique analytical challenge due to its combination of a brominated aromatic system and an N-methylated indazole core.[1] The choice of mass spectrometry ionization and fragmentation techniques is critical for achieving sensitive detection, unambiguous identification, and accurate quantification. This guide will compare and contrast three common ionization techniques—Electron Ionization (EI), Electrospray Ionization (ESI), and Atmospheric Pressure Chemical Ionization (APCI)—and delve into the expected fragmentation pathways that are key to its structural confirmation.

Comparison of Ionization Techniques

The selection of an appropriate ionization source is the foundational step in developing a robust mass spectrometry method. The choice is dictated by the analyte's physicochemical properties, including polarity, thermal stability, and volatility.

Ionization Technique	Principle	Suitability for 3-bromo-2-methyl-2H-indazole	Expected Ion
Electron Ionization (EI)	High-energy electrons bombard the analyte in the gas phase, causing ionization and extensive fragmentation.[2]	Well-suited for relatively volatile and thermally stable compounds. Likely to produce a detailed fragmentation pattern useful for structural elucidation.	M•⁺ (molecular radical cation)
Electrospray Ionization (ESI)	A high voltage is applied to a liquid sample to create an aerosol of charged droplets, leading to solvent evaporation and ion formation.[3]	Ideal for polar and semi-polar compounds that can be analyzed from a solution. The N-methylated indazole core should allow for efficient protonation.	[M+H]⁺ (protonated molecule)
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge ionizes a solvent spray, and these reagent ions then ionize the vaporized analyte through chemical reactions.[4]	A versatile technique for compounds of low to moderate polarity that are thermally stable.[5] It can be a good alternative if ESI response is poor.	[M+H]⁺ or M•⁺

Expert Insight: For a novel compound like 3-bromo-2-methyl-2H-indazole, a multi-faceted approach is recommended. EI-MS, likely coupled with Gas Chromatography (GC), would provide a classic, highly reproducible fragmentation pattern for library matching and initial structural confirmation. For quantitative analysis in complex matrices, such as biological fluids or reaction mixtures, the sensitivity and specificity of Liquid Chromatography (LC) coupled with ESI-MS/MS would be the preferred method. APCI-MS serves as a valuable alternative, particularly if the compound exhibits limited polarity for efficient ESI.

Predicted Fragmentation Pathways

Understanding the fragmentation of 3-bromo-2-methyl-2H-indazole is crucial for its unambiguous identification. The presence of bromine is a key diagnostic feature, as its two major isotopes, ⁷⁹Br and ⁸¹Br, exist in a roughly 1:1 ratio, resulting in characteristic isotopic doublets for bromine-containing fragments.[6]

Electron Ionization (EI) Fragmentation

Under high-energy EI conditions, extensive fragmentation is expected. The molecular ion peak ([M]•⁺ at m/z 210/212) may be observed, but its intensity could be low. Key fragmentation pathways are predicted to include:

• Loss of a methyl radical (•CH₃): A common fragmentation for N-methylated compounds, leading to a fragment at m/z 195/197.[7]

• Loss of bromine radical (•Br): Cleavage of the C-Br bond would result in a fragment at m/z 131.

• Cleavage of the indazole ring: The heterocyclic ring can undergo cleavage, potentially leading to the loss of HCN (m/z 27) or N₂H (m/z 29), resulting in various smaller fragments.

• Formation of a tropylium-like ion: Rearrangements can lead to the formation of stable aromatic ions.

Caption: Predicted EI fragmentation pathway for 3-bromo-2-methyl-2H-indazole.

Collision-Induced Dissociation (CID) of the Protonated Molecule ([M+H]⁺)

In ESI-MS/MS or APCI-MS/MS, the protonated molecule ([M+H]⁺ at m/z 211/213) is subjected to low-energy collisions to induce fragmentation. This "soft" fragmentation typically results in fewer, more diagnostic fragment ions compared to EI.

• Loss of a methyl radical (•CH₃): While less common in CID of even-electron species, it can occur.

• Loss of HBr: A neutral loss of hydrogen bromide (m/z 80/82) could lead to a fragment at m/z 131.

• Ring opening and subsequent fragmentation: The protonated indazole ring may open, followed by the loss of small neutral molecules.

Caption: Predicted CID fragmentation of protonated 3-bromo-2-methyl-2H-indazole.

Quantitative Performance Comparison (LC-MS/MS)

For quantitative applications, such as pharmacokinetic studies or impurity profiling, a validated LC-MS/MS method is essential. The following table presents expected performance characteristics based on validated methods for similar N-heterocyclic compounds.[8][9][10]

Parameter	Expected Performance	Importance in Drug Development
Linearity (r²)	> 0.99	Ensures accurate quantification over a range of concentrations.
Lower Limit of Quantification (LLOQ)	1 - 10 ng/mL	Defines the lowest concentration that can be reliably measured, crucial for sensitivity.
Accuracy (% Bias)	Within ±15%	Reflects the closeness of measured values to the true value.
Precision (%RSD)	< 15%	Indicates the reproducibility of the measurement.
Matrix Effect	Monitored and minimized	Assesses the influence of co-eluting compounds from the sample matrix on ionization.
Recovery	Consistent and reproducible	Measures the efficiency of the sample extraction process.

Experimental Protocols

The following are detailed, step-by-step methodologies that can serve as a starting point for the analysis of 3-bromo-2-methyl-2H-indazole.

Protocol 1: GC-EI-MS for Structural Elucidation

• Sample Preparation: Dissolve 1 mg of 3-bromo-2-methyl-2H-indazole in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (splitless).

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions (EI):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Rate: 2 scans/sec.

Caption: Workflow for GC-EI-MS analysis.

Protocol 2: LC-ESI-MS/MS for Quantitative Analysis

• Sample Preparation:

  • Stock Solution: Prepare a 1 mg/mL stock solution of 3-bromo-2-methyl-2H-indazole in methanol.

  • Working Standards: Serially dilute the stock solution with 50:50 methanol:water to prepare calibration standards.

  • Sample Extraction (from plasma): To 100 µL of plasma, add 300 µL of acetonitrile containing an appropriate internal standard. Vortex, centrifuge, and inject the supernatant.

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 10-90% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• MS Conditions (ESI-MS/MS):

  • Ionization Mode: Positive.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • MRM Transitions:

    • Quantifier: m/z 211/213 -> 131.

    • Qualifier: m/z 211/213 -> [another characteristic fragment].

  • Collision Energy: Optimize for the specific instrument.

Caption: Workflow for quantitative LC-ESI-MS/MS analysis.

Conclusion

The mass spectrometric analysis of 3-bromo-2-methyl-2H-indazole requires a strategic selection of ionization and fragmentation techniques tailored to the analytical goal. For definitive structural confirmation, GC-EI-MS provides a wealth of fragmentation information. For sensitive and specific quantification in complex matrices, a validated LC-ESI-MS/MS method is the industry standard. While direct experimental data for this specific molecule is limited, the principles and protocols outlined in this guide, derived from the analysis of structurally related compounds, provide a comprehensive and scientifically sound framework for researchers to develop robust and reliable analytical methods.

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A Comparative Guide to the Reactivity of 3-bromo-2-methyl-2H-indazole and 3-bromo-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, indazole derivatives are a cornerstone, offering a versatile scaffold for the development of novel therapeutic agents and functional materials. The strategic functionalization of the indazole core is paramount to modulating its physicochemical and pharmacological properties. This guide provides an in-depth comparative analysis of the reactivity of two key building blocks: 3-bromo-2-methyl-2H-indazole and 3-bromo-1H-indazole. Understanding the nuanced differences in their chemical behavior is crucial for designing efficient synthetic routes and accessing diverse chemical space.

This document moves beyond a simple recitation of facts, offering insights into the underlying electronic and steric factors that govern the reactivity of these isomers. We will delve into a comparative analysis of their performance in key synthetic transformations, supported by experimental data, to empower researchers in making informed decisions for their synthetic strategies.

Structural and Electronic Distinctions: The Foundation of Reactivity Differences

The fundamental difference between 3-bromo-1H-indazole and 3-bromo-2-methyl-2H-indazole lies in the position of the substituent on the pyrazole ring nitrogen. In the 1H-isomer, the nitrogen at position 1 (N1) is unsubstituted, bearing a hydrogen atom, while in the 2-methyl-2H-isomer, a methyl group occupies the nitrogen at position 2 (N2). This seemingly subtle structural variance has profound implications for the electronic distribution within the heterocyclic system, thereby dictating their reactivity.

The 1H-indazole tautomer is generally considered to be thermodynamically more stable than the 2H-tautomer.[1] The lone pair of electrons on N1 in 3-bromo-1H-indazole is part of the aromatic sextet, contributing to the overall aromaticity of the bicyclic system. In contrast, the N2 nitrogen in the 2H-indazole isomer has its lone pair in an sp2-hybridized orbital in the plane of the ring, making it more available for coordination and potentially influencing the reactivity of adjacent positions.

The presence of the methyl group at the N2 position in 3-bromo-2-methyl-2H-indazole introduces both electronic and steric effects. Electronically, the methyl group is weakly electron-donating, which can subtly modulate the electron density of the indazole ring. Sterically, the methyl group can influence the approach of reagents to the N1 and C7 positions.

Comparative Reactivity in Key Transformations

To provide a practical understanding of their differential reactivity, we will now compare the performance of 3-bromo-2-methyl-2H-indazole and 3-bromo-1H-indazole in three fundamental classes of organic reactions: Palladium-Catalyzed Cross-Coupling, Nucleophilic Aromatic Substitution, and Metal-Halogen Exchange.

Palladium-Catalyzed Cross-Coupling Reactions: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds and is widely employed in the synthesis of complex organic molecules. The reactivity of the C-Br bond at the 3-position of the indazole ring is a critical factor in the success of these transformations.

Table 1: Suzuki-Miyaura Coupling of 3-bromo-1H-indazole with Various Boronic Acids [2]

Boronic Acid	Product	Yield (%)
Phenylboronic acid	3-Phenyl-1H-indazole	78
p-Methoxyphenylboronic acid	3-(p-Methoxyphenyl)-1H-indazole	75
p-Trifluoromethylphenylboronic acid	3-(p-Trifluoromethylphenyl)-1H-indazole	69
Reaction Conditions: 3-bromo-1H-indazole, boronic acid (1.5 equiv.), Pd(PPh₃)₄ (5 mol%), Cs₂CO₃ (2 equiv.), 1,4-dioxane/EtOH/H₂O, 140 °C, microwave irradiation, 1 h.

For 3-bromo-2-methyl-2H-indazole, while specific data for Suzuki coupling with phenylboronic acid is not available for a direct comparison, related studies on other 2-substituted-3-bromoindazoles suggest that they are also competent substrates in palladium-catalyzed cross-coupling reactions. The N2-substitution prevents potential complications arising from the acidic N-H proton present in the 1H-isomer, which can sometimes interfere with the catalytic cycle.[3] However, the electronic and steric environment at the C3-position is different, which may lead to variations in reaction rates and yields.

Expert Insight: The presence of the N-H proton in 3-bromo-1H-indazole can necessitate the use of a base to form the indazolide anion, which is the active nucleophile in some cross-coupling reactions. This can also lead to side reactions. The N2-methylation in 3-bromo-2-methyl-2H-indazole circumvents this issue, potentially leading to cleaner reactions and simplifying the reaction setup. However, the unprotected N-H in the 1H-isomer can also be a synthetic handle for further functionalization.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a key reaction for the introduction of heteroatom nucleophiles onto an aromatic ring. The feasibility of an SNAr reaction on 3-bromoindazoles is dependent on the electronic nature of the indazole ring and the reaction conditions. Generally, SNAr reactions are favored by the presence of electron-withdrawing groups on the aromatic ring, which stabilize the intermediate Meisenheimer complex.[4][5]

The indazole nucleus itself is electron-rich, which generally disfavors classical SNAr reactions at the C3-position unless activated by strongly electron-withdrawing groups elsewhere on the ring. However, the relative reactivity of the two isomers can be influenced by the nitrogen substitution pattern.

• 3-bromo-1H-indazole: The presence of the acidic N-H proton can complicate SNAr reactions, as strong nucleophiles can also act as bases, leading to deprotonation. Under basic conditions, the resulting indazolide anion is even more electron-rich, further disfavoring nucleophilic attack.

• 3-bromo-2-methyl-2H-indazole: The absence of the acidic proton and the slightly different electronic distribution due to the N2-methyl group might render this isomer more susceptible to SNAr under certain conditions compared to its deprotonated 1H-counterpart. However, without activating groups, these reactions are generally challenging for both isomers.

A patent describes the synthesis of 6-bromo-3-methoxy-1H-indazole from 6-bromo-3-nitro-1H-indazole via nucleophilic substitution with sodium methoxide, highlighting the necessity of an activating nitro group for this transformation.[6]

Experimental Protocol: Nucleophilic Aromatic Substitution on an Activated Indazole [6]

This protocol describes the substitution of a nitro group, which is a strong activating group for SNAr. A similar principle would apply to the substitution of a bromine atom if the ring were sufficiently activated.

• Dissolve 6-bromo-3-nitro-1H-indazole in a suitable organic solvent such as DMF.

• Add sodium methoxide (1.23 equivalents) to the solution.

• Stir the reaction at room temperature (20-25 °C) for approximately 16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium hydroxide to precipitate the product.

• Isolate the solid product by filtration.

Metal-Halogen Exchange

Metal-halogen exchange, typically using organolithium reagents, is a powerful method for converting aryl halides into highly reactive organometallic intermediates, which can then be trapped with various electrophiles. The rate and efficiency of this exchange can be influenced by the electronic and steric environment of the bromine atom.[7]

• 3-bromo-1H-indazole: The acidic N-H proton presents a significant challenge for metal-halogen exchange using strong organolithium bases like n-butyllithium. Deprotonation at the N1 position is expected to be a much faster process than the bromine-lithium exchange. To achieve C3-lithiation, a two-equivalent approach is often necessary: the first equivalent of the organolithium reagent deprotonates the N-H, and the second equivalent performs the metal-halogen exchange. Alternatively, protection of the N1-position is a common strategy.

• 3-bromo-2-methyl-2H-indazole: The absence of the acidic proton makes this isomer a more straightforward substrate for direct metal-halogen exchange at the C3-position. A single equivalent of an organolithium reagent should, in principle, be sufficient to effect the exchange.

Logical Workflow for Metal-Halogen Exchange and Subsequent Functionalization

Caption: Comparative workflow for the lithiation and functionalization of the two indazole isomers.

Expert Insight: For the synthesis of C3-functionalized indazoles via organometallic intermediates, 3-bromo-2-methyl-2H-indazole offers a more direct route, avoiding the complication of the acidic N-H proton. However, the two-step deprotonation-exchange sequence for the 1H-isomer, or a protect-exchange-deprotect strategy, provides viable, albeit longer, pathways to the same class of compounds.

Summary of Reactivity Comparison

Reaction Type	3-bromo-1H-indazole	3-bromo-2-methyl-2H-indazole	Key Considerations
Suzuki-Miyaura Coupling	Good to excellent yields reported.[2]	Expected to be a competent substrate.	The acidic N-H in the 1H-isomer can influence reaction conditions and may require a base. The 2-methyl isomer avoids this issue.
Nucleophilic Aromatic Substitution	Generally unreactive without strong activating groups. The acidic N-H can be deprotonated by strong nucleophiles, increasing electron density and further disfavoring SNAr.	Also generally unreactive without activating groups. The absence of the acidic proton might make it slightly more amenable to SNAr under specific conditions compared to the deprotonated 1H-isomer.	The electronic nature of the indazole ring is the primary determinant of reactivity. Both isomers typically require activation for successful SNAr.
Metal-Halogen Exchange	Requires a two-step approach (deprotonation then exchange) or N-protection due to the acidic N-H proton.	More straightforward, likely undergoing direct metal-halogen exchange with one equivalent of organolithium reagent.	The presence of the N-H proton in the 1H-isomer is the major differentiating factor, necessitating modified procedures.

Conclusion and Strategic Recommendations

The choice between 3-bromo-2-methyl-2H-indazole and 3-bromo-1H-indazole as a synthetic starting material is contingent upon the desired final product and the intended synthetic route.

• For direct C3-functionalization via palladium-catalyzed cross-coupling reactions, both isomers are viable substrates. However, 3-bromo-2-methyl-2H-indazole may offer a more streamlined process by eliminating the potential complications associated with the acidic N-H proton.

• When seeking to introduce nucleophiles at the C3-position via SNAr, neither isomer is ideal without the presence of strong electron-withdrawing activating groups on the indazole ring. The choice of isomer in this context would likely be dictated by the availability of the appropriately activated precursor.

• For the generation of a C3-organometallic intermediate via metal-halogen exchange, 3-bromo-2-methyl-2H-indazole is the more direct precursor. The synthesis of the corresponding C3-lithiated species from 3-bromo-1H-indazole requires additional steps to address the acidic N-H proton.

Ultimately, the selection of the appropriate bromoindazole isomer is a strategic decision that should be guided by a thorough understanding of the reaction mechanism and the overall synthetic plan. This guide provides a foundational framework for making that decision, empowering researchers to navigate the subtleties of indazole chemistry with greater confidence and efficiency.

References

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A Comparative Guide to the Structural Elucidation of 3-bromo-2-methyl-2H-indazole: A Methodological Approach

For Immediate Release

Introduction: The Significance of Indazole Scaffolds in Modern Chemistry

Indazoles are a vital class of aromatic heterocyclic compounds that form the core of numerous molecules with significant biological activities.[1] Their unique structural and electronic properties make them privileged scaffolds in medicinal chemistry, appearing in drugs with anti-inflammatory, anti-tumor, and anti-HIV properties.[1][2] The precise three-dimensional arrangement of atoms within these molecules, which can only be definitively determined through techniques like single-crystal X-ray diffraction, is paramount.[3][4] This atomic-level information reveals crucial details about molecular geometry, intermolecular interactions, and potential binding modes to biological targets, thereby guiding rational drug design.[5]

This guide focuses on the structural elucidation of a specific derivative, 3-bromo-2-methyl-2H-indazole. While a public crystal structure for this exact compound is not currently available in major databases like the Cambridge Structural Database (CSD), this document provides a comprehensive, experience-driven roadmap for its determination.[6] We will detail the necessary experimental protocols, from synthesis and crystallization to data analysis. To provide a tangible comparison, we will reference crystallographic data from closely related halogenated indazole structures, illustrating the expected structural features and the subtle yet significant influence of substituent placement on the molecular and supramolecular architecture.

Part 1: Experimental Workflow: From Synthesis to High-Quality Crystal

The journey to a crystal structure begins with the synthesis of the target compound and culminates in the growth of a high-quality single crystal suitable for X-ray analysis.[3] The process is a blend of precise chemical synthesis and the often-empirical art of crystallization.

Synthesis of 3-bromo-2-methyl-2H-indazole

The synthesis of N-substituted indazoles can be approached through various routes.[7][8][9] A common and effective strategy involves the N-alkylation of a pre-formed indazole ring. For the target compound, this would typically involve the methylation of 3-bromo-1H-indazole. It is crucial to note that methylation of indazoles can lead to a mixture of N-1 and N-2 isomers, which must be carefully separated.[10]

Exemplary Protocol:

• Starting Material: Begin with commercially available 3-bromo-1H-indazole.

• Deprotonation: In an inert atmosphere, dissolve the 3-bromo-1H-indazole in a suitable aprotic solvent like tetrahydrofuran (THF). Cool the solution in an ice bath and add a strong base, such as sodium hydride (NaH), to deprotonate the indazole nitrogen.

• Methylation: While maintaining the cool temperature, introduce a methylating agent like methyl iodide (CH₃I). Allow the reaction to proceed to completion.

• Workup and Purification: Quench the reaction carefully with an aqueous solution. Extract the product into an organic solvent. The resulting mixture of 1-methyl and 2-methyl isomers must then be separated, typically using column chromatography on silica gel. The distinct polarity of the isomers usually allows for effective separation.

• Characterization: Confirm the identity and purity of the isolated 3-bromo-2-methyl-2H-indazole product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[11]

The Art of Single Crystal Growth

Obtaining a single crystal of sufficient size and quality is often the most challenging step in X-ray crystallography.[3][12] The goal is to create a supersaturated solution from which the compound slowly precipitates in an ordered crystalline lattice.[12] For small organic molecules like our target, several methods are highly effective.[13][14]

Key Crystallization Techniques:

• Slow Evaporation: This is the simplest method, involving dissolving the purified compound in a suitable solvent or solvent mixture and allowing the solvent to evaporate slowly over days or weeks.[13][15] The key is to control the evaporation rate; a vial covered with parafilm pierced by a few needle holes is a standard approach.[15]

• Vapor Diffusion: This technique is highly successful for milligram quantities.[12] The compound is dissolved in a solvent in which it is soluble (e.g., dichloromethane or THF) and placed in a small, open vial. This vial is then placed inside a larger, sealed container holding a more volatile "anti-solvent" in which the compound is insoluble (e.g., hexane or diethyl ether).[13] The vapor from the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and promoting slow crystal growth.[12]

• Solvent Selection (The Causality): The choice of solvent is critical. A good starting point is a solvent system where the compound is moderately soluble. If it is too soluble, it won't crystallize; if it's too insoluble, it will precipitate as an amorphous powder. Often, a binary solvent system (one good solvent, one poor solvent) provides the fine control needed for optimal crystal growth.[13][15] The presence of a halogen, like bromine in our target compound, can sometimes be leveraged to facilitate crystallization.[15]

The experimental workflow from synthesis to data collection is summarized in the diagram below.

Caption: Workflow for X-ray crystal structure determination.

Part 2: X-ray Diffraction and Data Analysis: Deciphering the Atomic Arrangement

Once a suitable crystal is obtained, it is subjected to X-ray diffraction analysis. This technique exploits the phenomenon that X-rays are diffracted by the electrons in the crystal lattice, producing a unique pattern of reflections.[16][17]

Data Collection and Structure Solution

The crystal is mounted on a goniometer and cooled, typically to 100 K, to minimize thermal vibrations of the atoms.[11] An intense beam of monochromatic X-rays is directed at the crystal, which is rotated to collect a complete set of diffraction data.[18] The positions and intensities of the diffracted spots are recorded on a detector.[3]

This raw data is then processed to yield a set of structure factors. Using these, an initial electron density map of the crystal's unit cell is generated.[18] From this map, the positions of the heavier atoms (like bromine) are usually identified first, followed by the lighter carbon and nitrogen atoms. The final positions of hydrogen atoms are often calculated based on geometric principles.[19] The resulting atomic model is then refined against the experimental data to achieve the best possible fit.[11]

Comparative Structural Analysis: Insights from Related Compounds

While the specific structure of 3-bromo-2-methyl-2H-indazole is our target, we can infer much about its expected properties by comparing it to known structures of other halogenated indazoles. For instance, the crystal structures of various substituted pyrimido[1,2-b]indazoles, including a 9-bromo derivative, have been reported.[11] These complex systems still provide valuable insight into the bond lengths, angles, and planarity of the core indazole ring.

Table 1: Comparison of Expected and Known Crystallographic Parameters

Parameter	Expected for 3-bromo-2-methyl-2H-indazole	9-Bromo-3-(pyridin-4-yl)pyrimido[1,2-b]indazole (Proxy)[11]	4-Iodo-1H-pyrazole (Proxy)[20]
Crystal System	Monoclinic or Orthorhombic (Common for small organics)	Monoclinic	Monoclinic
Space Group	P2₁/c or P-1 (Common centrosymmetric groups)	P2₁/c	P2₁/c
Key Bond Lengths
C-Br	~1.85 - 1.90 Å	1.895(3) Å	N/A
N-N	~1.35 - 1.40 Å	1.385(4) Å	1.356(2) Å
Key Intermolecular Interactions	Halogen bonding (Br···N/O), π-π stacking	π-π stacking	Hydrogen bonding (N-H···N), Halogen bonding (I···I)

Note: The proxy compounds are not exact matches but serve to provide reasonable estimates for bond lengths and potential crystal packing motifs.

Key Structural Features and Intermolecular Forces

The crystal structure of 3-bromo-2-methyl-2H-indazole is expected to be largely planar due to the aromatic nature of the indazole ring. The bromine atom, being a large and polarizable halogen, is anticipated to play a significant role in the crystal packing through halogen bonding . This is a non-covalent interaction where the electropositive region on the halogen atom (the σ-hole) interacts favorably with a Lewis base, such as the nitrogen atom of a neighboring molecule.[21][22]

Additionally, π-π stacking interactions between the aromatic rings of adjacent molecules are likely to be a dominant force, contributing to the overall stability of the crystal lattice.[19] These interactions are crucial in determining the final packing arrangement of the molecules in the solid state.

Caption: Expected key intermolecular interactions.

Conclusion: The Value of Definitive Structural Data

Determining the single-crystal X-ray structure of 3-bromo-2-methyl-2H-indazole provides unambiguous proof of its molecular structure, including the precise location of the methyl group on the N-2 position. This definitive data is invaluable for establishing structure-activity relationships (SAR) in drug discovery programs. The detailed analysis of bond lengths, angles, and intermolecular packing forces offers a deep understanding of the compound's fundamental physicochemical properties. This guide provides the methodological framework necessary for researchers to undertake such a study, from chemical synthesis to final structural refinement, ultimately contributing to the broader knowledge base of this important class of heterocyclic compounds.

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A Comparative Guide to the Biological Activity of 3-Bromo-2-Methyl-2H-Indazole and Other Indazole Derivatives

Introduction: The Indazole Scaffold as a Cornerstone in Medicinal Chemistry

The indazole ring system, a bicyclic heterocycle composed of fused benzene and pyrazole rings, stands as a "privileged scaffold" in modern drug discovery.[1][2] Its structural rigidity, coupled with the capacity for diverse substitutions at multiple positions, allows for fine-tuning of its physicochemical properties and biological targets. Consequently, indazole derivatives exhibit a remarkable breadth of pharmacological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects.[3][4][5] Several successful drugs, such as the anticancer agents Axitinib and Pazopanib, feature the indazole core, underscoring its therapeutic relevance.[1]

The biological profile of an indazole derivative is profoundly influenced by the nature and position of its substituents. Isomerism, particularly between the more stable 1H- and the 2H-tautomers, also plays a critical role in receptor binding and overall activity.[5][6] This guide provides a comparative analysis of the biological activity of a specific derivative, 3-bromo-2-methyl-2H-indazole , in the context of other functionally substituted indazoles. While direct biological data for this exact compound is sparse in publicly available literature, we can extrapolate its potential activities and structure-activity relationships (SAR) by examining closely related analogues. This analysis serves to guide researchers in predicting its therapeutic potential and designing future experimental investigations.

Synthesis and Characterization of 2H-Indazoles

The synthesis of N-substituted indazoles, particularly the separation of N1 and N2 isomers, is a key challenge for medicinal chemists. The regioselectivity of alkylation often depends on the reaction conditions.

General Synthetic Pathway for 2-Methyl-Indazoles

A common approach to synthesizing N-methylated indazoles involves the direct methylation of a substituted indazole precursor. For instance, the methylation of 6-bromoindazole using methyl iodide in the presence of a base like sodium hydride yields a mixture of 1-methyl and 2-methyl isomers, which can then be separated by column chromatography.[7] A similar approach starting from 3-bromo-1H-indazole would be the logical route to obtain 3-bromo-2-methyl-2H-indazole.

Below is a generalized workflow for this synthetic approach.

Caption: Generalized workflow for the synthesis of N-methyl indazole isomers.

Comparative Biological Activity Analysis

The introduction of a bromine atom at the C3 position and a methyl group at the N2 position is expected to significantly modulate the biological profile of the indazole core. Bromine can increase lipophilicity and participate in halogen bonding, potentially enhancing binding affinity to target proteins. The N2-methylation locks the tautomeric form, presenting a specific pharmacophore for molecular recognition.

Anticancer Activity

Indazole derivatives are well-established as potent anticancer agents, often functioning as kinase inhibitors that interfere with cell signaling pathways crucial for tumor growth and proliferation.[3][4][8][9]

Mechanism of Action: Many indazole-based drugs target vascular endothelial growth factor receptors (VEGFR) and platelet-derived growth factor receptors (PDGFR), inhibiting angiogenesis. Others target kinases in the MAPK/ERK pathway, which is often hyperactivated in cancers like melanoma and colon cancer.[10]

Caption: Indazole inhibitors often block key kinases in oncogenic pathways.

Comparative Data: While data for 3-bromo-2-methyl-2H-indazole is unavailable, we can compare other substituted indazoles. For example, a series of 1,3-disubstituted indazoles were identified as potent Hypoxia-Inducible Factor-1 (HIF-1) inhibitors, a key target in cancer.[11] Another study highlighted an indazole derivative, 2f , which showed potent growth inhibitory activity against several cancer cell lines by inducing apoptosis and inhibiting cell migration.[8]

Indazole Derivative	Substitution Pattern	Target Cancer Cell Line	Activity (IC50)	Reference
Compound 2f	Complex substitutions at N1 and C3	4T1 (Breast Cancer)	0.23 µM	[8]
Compound 117	Indazole-4-carboxamide	HT29 (Colon Cancer)	0.9 ± 0.1 µM	[12]
Pazopanib	N1-methyl, various subs.	Multiple	Approved Drug	[1]
Axitinib	N1-H, various subs.	Multiple	Approved Drug	[1]

Predicted Activity for 3-bromo-2-methyl-2H-indazole: The presence of the lipophilic bromine at C3 could enhance cell permeability and potentially improve anticancer activity. The N2-methyl configuration distinguishes it from many N1-substituted kinase inhibitors, suggesting it might interact with different targets or have a unique binding mode. Experimental validation via cytotoxicity assays is essential.

Anti-inflammatory Activity

Inflammation is a complex biological response, and chronic inflammation is linked to numerous diseases. Indazole derivatives have shown significant anti-inflammatory properties, often by inhibiting key enzymes like cyclooxygenase-2 (COX-2) or modulating pro-inflammatory cytokines.[13][14]

Mechanism of Action: The anti-inflammatory effects of indazoles are often attributed to their ability to suppress the production of inflammatory mediators such as prostaglandins (via COX-2 inhibition) and cytokines like TNF-α and IL-1β.[13][14][15]

Comparative Data: Studies have shown that even the parent indazole molecule and simple derivatives like 5-aminoindazole and 6-nitroindazole possess marked anti-inflammatory activity.[13] In a study on novel indazolones, compound 3b exhibited anti-inflammatory activity superior to the standard drug diclofenac in a carrageenan-induced rat paw edema model.[16]

Indazole Derivative	Substitution Pattern	Assay	Result	Reference
Indazole (Parent)	Unsubstituted	Carrageenan-induced paw edema	Significant inhibition	[13]
5-Aminoindazole	C5-Amino	Carrageenan-induced paw edema	Significant inhibition	[13]
Compound 3b	N2-substituted indazolone	Carrageenan-induced paw edema	Superior to Diclofenac	[16]
Indazole-3-carboxamide 12d	C3-carboxamide	Mast cell stabilization	sub-µM IC50	[17]

Predicted Activity for 3-bromo-2-methyl-2H-indazole: The SAR for anti-inflammatory activity is diverse. Some studies suggest that substitutions at the N2 position can be beneficial.[16] The 3-bromo substitution could influence interactions with the active site of enzymes like COX-2. Given the established anti-inflammatory potential of the indazole core, it is highly probable that 3-bromo-2-methyl-2H-indazole would exhibit some level of anti-inflammatory activity.

Antimicrobial Activity

With the rise of antibiotic resistance, there is an urgent need for new antimicrobial agents. The indazole scaffold has emerged as a promising template for developing novel antibacterial and antifungal compounds.[5][18]

Mechanism of Action: The antimicrobial mechanisms of indazoles are varied. Some derivatives have been found to inhibit bacterial DNA gyrase, an essential enzyme for DNA replication, making it a validated target.[19]

Comparative Data: Numerous studies have demonstrated the antimicrobial potential of indazoles. A series of 3-methyl-1H-indazole derivatives showed activity against both Gram-positive (B. subtilis) and Gram-negative (E. coli) bacteria.[20] In another study, a hybrid indazole-benzimidazole molecule, M6 , showed remarkable antimicrobial activity, with MIC values lower than standard antibiotics like ampicillin and tetracycline against several strains.[18]

Indazole Derivative	Substitution Pattern	Target Organism	Activity (MIC)	Reference
Compound 1d	3-methyl-1H-indazole derivative	B. subtilis, E. coli	Potent activity at 300 µg/ml	[20]
Compound M6	Indazole-benzimidazole hybrid	S. aureus, S. cerevisiae	3.90 µg/mL, 1.95 µg/mL	[18]
Compound 5	2H-indazole derivative	S. aureus, S. epidermidis	64-128 µg/mL	[21]

Predicted Activity for 3-bromo-2-methyl-2H-indazole: The SAR of antimicrobial indazoles suggests that substitutions at the C3 position are critical. The presence of a halogen like bromine could enhance antimicrobial effects. For example, some GyrB inhibitors feature substitutions on the indazole core that improve antibacterial activity.[19] Therefore, 3-bromo-2-methyl-2H-indazole is a promising candidate for antimicrobial screening.

Structure-Activity Relationship (SAR) Summary

The biological activity of indazoles is a complex interplay of substitutions across the ring system.

Caption: Summary of Structure-Activity Relationships for the indazole core.

• N1 vs. N2 Position: The substitution on the nitrogen atom determines the isomer (1H or 2H) and significantly impacts activity. Many kinase inhibitors are N1-substituted, while N2-substituted derivatives show promise as anti-inflammatory and antimicrobial agents.[16][22]

• C3 Position: This position is a critical handle for modification. The introduction of aryl groups, carboxamides, and halogens at C3 has led to potent compounds across different therapeutic areas.[6][17] A bromo-substituent, as in our topic compound, is expected to enhance lipophilicity and potentially introduce halogen bonding interactions with target proteins.

• Benzene Ring Positions (C4-C7): Modifications on the benzene portion of the scaffold are used to fine-tune properties like solubility, metabolism, and target selectivity.[23]

Key Experimental Protocols

To empirically determine the biological profile of 3-bromo-2-methyl-2H-indazole, the following standard assays are recommended.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells and serves as a measure of cell viability and proliferation.

• Objective: To determine the concentration of the test compound that inhibits cell growth by 50% (IC50).

• Materials: 96-well plates, cancer cell lines (e.g., HeLa, MCF-7), DMEM media, Fetal Bovine Serum (FBS), MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), DMSO, Solubilization buffer (e.g., acidified isopropanol).

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment: Prepare serial dilutions of 3-bromo-2-methyl-2H-indazole in culture media. Replace the old media with the media containing the test compound at various concentrations. Include a vehicle control (DMSO) and an untreated control.

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours. Viable cells with active mitochondria will convert the yellow MTT into a purple formazan precipitate.

  • Solubilization: Remove the media and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This is the gold-standard method for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Objective: To determine the MIC of the test compound against selected bacterial or fungal strains.

• Materials: 96-well microtiter plates, bacterial/fungal strains (e.g., S. aureus, E. coli, C. albicans), Mueller-Hinton Broth (MHB) or appropriate growth medium, test compound, positive control antibiotic (e.g., Ciprofloxacin), negative control wells.

• Procedure:

  • Compound Preparation: Prepare a 2-fold serial dilution of 3-bromo-2-methyl-2H-indazole in the wells of a 96-well plate using the appropriate broth.

  • Inoculum Preparation: Prepare a standardized inoculum of the microorganism equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Inoculation: Add the prepared inoculum to all wells containing the test compound, positive control, and growth control.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Result Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity (growth). A colorimetric indicator like resazurin can also be used for easier visualization.

Conclusion and Future Directions

The indazole scaffold is a validated and versatile platform for the development of new therapeutic agents. While direct experimental evidence for 3-bromo-2-methyl-2H-indazole is not yet widely published, a comparative analysis based on established structure-activity relationships provides a strong rationale for its investigation. The presence of a C3-bromo substituent and an N2-methyl group suggests a high potential for significant biological activity, particularly in the antimicrobial, anticancer, and anti-inflammatory domains.

This guide underscores the necessity for empirical testing. The protocols outlined provide a clear path for researchers to systematically evaluate the cytotoxic, antimicrobial, and anti-inflammatory properties of this promising compound. The results of such studies will not only elucidate the specific therapeutic potential of 3-bromo-2-methyl-2H-indazole but also contribute valuable data to the broader understanding of indazole SAR, paving the way for the rational design of next-generation indazole-based drugs.

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• Design, synthesis and insight into the structure-activity relationship of 1,3-disubstituted indazoles as novel HIF-1 inhibitors. PubMed.

• Synthesis and antiinflammatory activity of novel indazolones. PubMed.

• Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. Journal of Medicinal Chemistry.

• Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. PubMed.

• Indazole Derivatives: Promising Anti-tumor Agents. PubMed.

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• Impact of Indazole Scaffold as Antibacterial and Antifungal Agent. PubMed.

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analytical methods for determining the purity of 3-bromo-2-methyl-2H-indazole

An In-Depth Comparative Guide to Analytical Methods for Determining the Purity of 3-bromo-2-methyl-2H-indazole

A Senior Application Scientist's Perspective

For researchers, scientists, and professionals in drug development, the purity of a chemical entity is not merely a number; it is the foundation of its efficacy, safety, and reproducibility. 3-bromo-2-methyl-2H-indazole is a key heterocyclic building block in medicinal chemistry, and its purity directly impacts the quality of downstream active pharmaceutical ingredients (APIs). Impurities, which can arise from the manufacturing process or degradation, are critical quality attributes that must be meticulously controlled.[1][2]

This guide provides a comprehensive comparison of the principal analytical techniques used to determine the purity of 3-bromo-2-methyl-2H-indazole. We will move beyond simple procedural descriptions to explore the causality behind methodological choices, grounding our discussion in the rigorous framework of international regulatory standards. Our objective is to equip you with the knowledge to select and implement the most appropriate analytical strategy, ensuring data integrity and scientific soundness.

The Regulatory Bedrock: ICH and USP Guidelines

Before delving into specific techniques, it is crucial to acknowledge the regulatory landscape that governs purity analysis. The International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) provide guidelines that are the global standard for analytical method validation.[3][4] The objective of validating an analytical procedure is to demonstrate that it is fit for its intended purpose.[5] Key validation parameters, such as specificity, linearity, accuracy, precision, and robustness, must be rigorously evaluated for any method intended for purity assessment.[4][6] This ensures that the data generated is reliable, reproducible, and meets the stringent requirements for drug quality and patient safety.[4]

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Profiling

High-Performance Liquid Chromatography, particularly in the Reversed-Phase (RP-HPLC) mode, is the cornerstone technique for assessing the purity of non-volatile and thermally labile compounds like 3-bromo-2-methyl-2H-indazole.[7] Its high resolution and sensitivity make it ideal for separating the main compound from closely related structural impurities.

Causality of Method Choice: The indazole core is aromatic and moderately polar, making it well-suited for retention and separation on a non-polar stationary phase (like C18) using a polar mobile phase (typically a mixture of water and acetonitrile or methanol).[8] Gradient elution, where the proportion of organic solvent is increased over time, is often employed to ensure that both more polar and less polar impurities are effectively eluted and resolved.

Experimental Protocol: RP-HPLC for Purity Determination

1. Instrumentation:

• An HPLC system equipped with a quaternary pump, autosampler, temperature-controlled column compartment, and a Diode Array Detector (DAD) or UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water. (The acid modifier improves peak shape by protonating free silanol groups on the stationary phase).

• Mobile Phase B: Acetonitrile.

• Gradient Program: A linear gradient from 20% B to 90% B over 20 minutes is a good starting point for method development.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. (Temperature control ensures run-to-run reproducibility of retention times).

• Detection Wavelength: 254 nm, a common choice for aromatic compounds, though a DAD allows for monitoring across a spectrum to ensure no impurities are missed.

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-bromo-2-methyl-2H-indazole reference standard and dissolve in 10 mL of methanol or acetonitrile.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution using the same diluent. Filter through a 0.45 µm syringe filter before injection to protect the column.

4. Data Analysis:

• Purity is calculated using the area percent method. The area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram (excluding the solvent front).

  • Purity (%) = (Area_MainPeak / Total_Area_AllPeaks) * 100

Data Presentation: HPLC Validation Parameters

Parameter	Typical Acceptance Criteria	Rationale
Specificity	Peak for the main compound is pure and resolved from known impurities.	Ensures the method accurately measures the analyte without interference.[6]
Linearity	Correlation coefficient (r²) ≥ 0.999	Confirms a direct relationship between concentration and detector response.[6]
Accuracy	98.0% - 102.0% recovery of spiked samples.	Demonstrates the closeness of the measured value to the true value.[6]
Precision (RSD)	Repeatability ≤ 1.0%; Intermediate Precision ≤ 2.0%	Measures the method's consistency under various conditions.[6]
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10	The lowest concentration that can be reliably quantified. Crucial for impurity measurement.

Visualization: HPLC Analysis Workflow

Caption: Workflow for HPLC purity analysis.

Gas Chromatography (GC): For Volatile Impurities and Residual Solvents

Gas Chromatography is a powerful technique for separating and analyzing volatile compounds.[9] While 3-bromo-2-methyl-2H-indazole itself is not sufficiently volatile for direct GC analysis without derivatization, GC is the gold standard for detecting and quantifying residual solvents—impurities that may be present from the synthesis and purification process.[10]

Causality of Method Choice: The ICH Q3C guidelines set strict limits for residual solvents in pharmaceutical products based on their toxicity. Headspace GC is the preferred method as it introduces only the volatile components into the instrument, protecting the system from non-volatile matrix components and providing excellent sensitivity for solvents like Toluene, Acetone, or Ethyl Acetate.

Experimental Protocol: Headspace GC for Residual Solvents

1. Instrumentation:

• A GC system equipped with a Flame Ionization Detector (FID) and a headspace autosampler. The FID is robust and provides a near-universal response for organic compounds.

2. Chromatographic Conditions:

• Column: A polar column, such as one with a polyethylene glycol (PEG) stationary phase (e.g., DB-WAX), is typically used for solvent analysis.

• Carrier Gas: Helium or Hydrogen.[11]

• Temperature Program: Start at a low temperature (e.g., 40°C) to resolve highly volatile solvents, then ramp to a higher temperature (e.g., 240°C) to elute less volatile ones.

• Detector: FID at 250°C.

3. Sample Preparation:

• Accurately weigh about 100 mg of the 3-bromo-2-methyl-2H-indazole sample into a headspace vial.

• Add a high-boiling point solvent, such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF), to dissolve the sample.

• Seal the vial and place it in the headspace autosampler, which will heat the vial to a specific temperature (e.g., 80°C) to partition the volatile solvents into the gas phase for injection.

4. Data Analysis:

• Identify and quantify residual solvents by comparing the retention times and peak areas to those of a certified reference standard mixture of solvents.

Visualization: GC Analysis Workflow

Caption: Workflow for Headspace GC analysis of residual solvents.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For Absolute Purity and Structural Confirmation

NMR spectroscopy is an indispensable tool that provides rich structural information and can serve as a primary method for quantitative analysis (qNMR).[12][13] Unlike chromatographic techniques that rely on relative responses, qNMR determines purity by measuring the analyte's response relative to a certified internal standard of known purity, providing an "absolute" purity value.

Causality of Method Choice: For a novel compound or a reference standard characterization, qNMR is unparalleled. It validates the purity value obtained by HPLC and provides orthogonal data. The ¹H NMR spectrum can simultaneously confirm the identity of 3-bromo-2-methyl-2H-indazole and quantify it, while also helping to identify the structure of any impurities present at sufficient levels (>0.1%).[14][15]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

1. Instrumentation:

• An NMR spectrometer (e.g., 400 MHz or higher) with a high-precision probe.

2. Sample Preparation:

• Accurate Weighing: Accurately weigh ~10-20 mg of the 3-bromo-2-methyl-2H-indazole sample and ~5-10 mg of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a vial. The standard must have peaks that are in a clear region of the spectrum, away from analyte peaks.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).[14] Ensure complete dissolution.

• Transfer: Transfer the solution to a high-quality NMR tube.

3. Data Acquisition:

• Acquire the ¹H NMR spectrum using parameters that ensure accurate quantification. This includes a long relaxation delay (D1, typically 7 times the longest T1 relaxation time) and a sufficient number of scans for a good signal-to-noise ratio.

4. Data Processing and Analysis:

• Carefully phase and baseline the spectrum.

• Integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

• Calculate the purity using the following formula, which accounts for the molar masses, number of protons in each integrated signal, and the weights of the sample and standard:

  • Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (W_std / W_analyte) * P_std

  • Where: I = Integral value, N = Number of protons, MW = Molecular Weight, W = Weight, P = Purity of the standard.

Visualization: qNMR Purity Determination Workflow

Caption: Workflow for quantitative NMR (qNMR) purity analysis.

Mass Spectrometry (MS): The Key to Identifying Unknowns

Mass Spectrometry is the definitive technique for determining the molecular weight of a compound. When coupled with a separation technique like HPLC (LC-MS), it becomes an exceptionally powerful tool for identifying unknown impurities.[10][14]

Causality of Method Choice: If an HPLC chromatogram shows an unknown impurity peak, LC-MS is the next logical step. By obtaining the mass spectrum of that peak, we can determine its molecular weight. High-Resolution Mass Spectrometry (HRMS) can provide the elemental composition, which drastically narrows down the possible structures for the unknown.[14] The characteristic isotopic pattern of bromine (two peaks of nearly equal intensity separated by 2 m/z units for ⁷⁹Br and ⁸¹Br) is a key diagnostic feature that would be observed for the parent compound and any bromine-containing impurities.[16]

Workflow: LC-MS for Impurity Identification

• Initial Analysis: Run the established HPLC-UV method to obtain the purity profile and identify any unknown peaks.

• LC-MS Analysis: Inject the same sample onto an LC-MS system, using the same chromatographic method. The eluent from the column is directed into both the UV detector and the mass spectrometer.

• Data Extraction: Extract the mass spectrum corresponding to the retention time of the unknown peak.

• Structure Hypothesis: Based on the molecular weight (and elemental composition from HRMS) and knowledge of the synthetic route, propose a likely structure for the impurity. This could be a starting material, a regioisomer, or a reaction by-product.[14]

• Confirmation (Optional): Synthesize the proposed impurity structure and run it under the same LC-MS conditions to confirm its retention time and mass spectrum match the unknown impurity.

Visualization: Integrated Analytical Strategy

Caption: An integrated strategy for comprehensive purity analysis.

Comparative Summary and Final Recommendation

Technique	Primary Application	Principle	Quantification	Key Advantage	Key Limitation
HPLC-UV	Routine purity testing and impurity profiling.	Chromatographic separation by polarity.	Relative (Area %)	High resolution and sensitivity for non-volatile compounds.	Requires standards for impurity identification.
GC-FID	Analysis of volatile impurities (residual solvents).	Chromatographic separation by volatility.	Absolute (vs. std)	Gold standard for volatile organic compounds.	Not suitable for non-volatile analytes; thermal degradation risk.[9]
qNMR	Absolute purity determination and reference standard characterization.	Nuclear magnetic resonance signal intensity.	Absolute (vs. internal std)	Primary method providing structural and quantitative data simultaneously.	Lower sensitivity than chromatography; complex spectra.
LC-MS	Identification of unknown impurities.	Mass-to-charge ratio of ions.	Semi-quantitative (without standards)	Definitive molecular weight determination for unknown peaks.	Quantification is complex; matrix effects can suppress ionization.

Senior Scientist's Recommendation:

A robust and trustworthy purity assessment of 3-bromo-2-methyl-2H-indazole relies on an orthogonal approach—using multiple techniques that measure purity based on different chemical principles.

• For routine Quality Control (QC) of established batches: A validated RP-HPLC method is the primary workhorse for determining purity and impurity profiles. This should be supplemented with a Headspace GC method to control for residual solvents.

• For the characterization of a new synthesis route, a reference standard, or an out-of-specification investigation: A multi-faceted strategy is essential.

  • Begin with HPLC to establish the impurity profile.

  • Use qNMR to assign an absolute purity value, which serves as an orthogonal check on the HPLC result.

  • Employ LC-MS to gain molecular weight information on any significant unknown impurities detected by HPLC.

  • If necessary, isolate critical impurities (e.g., via preparative HPLC) and use multi-dimensional NMR to definitively elucidate their structures.

By integrating these methods, you create a self-validating system where the data from one technique corroborates the findings of another. This comprehensive approach ensures the highest degree of scientific integrity, providing the trustworthy data required for critical drug development decisions.

References

• Vertex AI Search. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation.
• Altabrisa Group. (2025). 3 Key Regulatory Guidelines for Method Validation.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• ICH. (2023). Validation of Analytical Procedures Q2(R2).
• uspbpep.com. General Chapters: <1086> IMPURITIES IN OFFICIAL ARTICLES.
• USP-NF. 1086 IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS.
• USP. (2025). General Chapter Prospectus: <1068> Excipient Composition and Organic Impurities.
• Shijiazhuang Xinfuda Medical Packaging Co., Ltd. (2025). USP〈1086〉 IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS.
• Benchchem. (2025). Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples.
• NIH. (2021). Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids.
• Benchchem. (2025). Application Note: HPLC Analysis of 3-Bromo-6-(trifluoromethyl)-1H-indazole.
• Birch Biotech. (2025). How to Determine Purity from Gas Chromatography.
• AZoOptics. (2021). Using Nuclear Magnetic Resonance (NMR) Spectroscopy to Improve Drug Purification.
• Smolecule. (2023). 3-Bromo-2-methyl-6-nitro-2H-indazole.
• NIH. (2010). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives.
• Intertek. The Use of NMR Spectroscopy in the Elucidation of Genotoxic Impurities.
• PubMed. (2023). Detection in seized samples, analytical characterization, and in vitro metabolism of the newly emerged 5-bromo-indazole-3-carboxamide synthetic cannabinoid receptor agonists.
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• OMICS International. Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products.
• Benchchem. (2025). Mass Spectrometry Analysis: A Comparative Guide to 2-bromo-6-methyl-1H-benzo[d]imidazole and Related Compounds.
• Benchchem. (2025). A Comparative Guide to Purity Assessment of 2-bromo-6-methyl-1H-benzo[d]imidazole: HPLC and Alternative Methods.
• AZoM. (2013). Ensuring Purity of Gases for Gas Chromatography.

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A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with 3-Bromo-2-methyl-2H-indazole

For Researchers, Scientists, and Drug Development Professionals

The 2H-indazole scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous pharmacologically active compounds. Functionalization of this heterocycle, particularly at the C3-position, is a critical strategy for the development of new chemical entities and the optimization of lead compounds. Palladium-catalyzed cross-coupling reactions have emerged as the most powerful and versatile tools for forging new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at this position, offering a direct path to a diverse range of derivatives.

This guide provides a comparative analysis of various palladium catalytic systems for the cross-coupling of 3-bromo-2-methyl-2H-indazole. We will delve into the nuances of catalyst selection for Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira reactions, providing experimental insights and data to inform your synthetic strategy.

The Challenge: Cross-Coupling on an Electron-Rich Heterocycle

Indazoles are electron-rich heterocyclic systems. This inherent electronic nature can present challenges in palladium-catalyzed reactions, such as catalyst inhibition or competing side reactions. The choice of palladium precursor, ligand, base, and solvent is therefore critical to achieving high efficiency and selectivity. This guide draws upon established methodologies for related bromo-N-heterocycles to provide a robust starting point for the specific substrate, 3-bromo-2-methyl-2H-indazole.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for creating C-C bonds between aryl or vinyl partners.[1] It is celebrated for its mild reaction conditions, broad functional group tolerance, and the commercial availability and stability of its boronic acid coupling partners.[1][2]

Catalyst System Analysis:

The key to a successful Suzuki-Miyaura coupling lies in the selection of the palladium source and, most importantly, the ligand. For an electron-rich substrate like 3-bromo-2-methyl-2H-indazole, ligands that promote facile oxidative addition and reductive elimination are paramount.

• Palladium Precatalysts: Common choices include Pd(PPh₃)₄, PdCl₂(dppf), Pd(OAc)₂, and Pd₂(dba)₃. While Pd(PPh₃)₄ is often effective, catalyst systems generated in situ from a Pd(0) or Pd(II) source with a specialized ligand frequently offer superior performance.[3][4]

• Ligands: For challenging substrates, bulky, electron-rich phosphine ligands from the Buchwald family, such as SPhos and XPhos, have demonstrated exceptional utility.[4] These ligands stabilize the monoligated Pd(0) species, which is often the active catalyst, and accelerate the rate-limiting oxidative addition step. Dppf (1,1'-Bis(diphenylphosphino)ferrocene) is another robust ligand, particularly effective when used in its palladacycle form, PdCl₂(dppf).[3]

• Bases and Solvents: A base is required to activate the boronic acid. Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are standard.[4][5][6] The choice of solvent, typically a mixture of an organic solvent like 1,4-dioxane, DME, or DMF with water, is crucial for solubilizing both the organic and inorganic reagents.[4][6]

Comparative Data for Suzuki-Miyaura Coupling of Bromoindazoles:

Catalyst System (Pd Source / Ligand)	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Pd(PPh₃)₄	Cs₂CO₃	1,4-Dioxane/EtOH/H₂O	140 (MW)	Good	[6][7]
PdCl₂(dppf)	K₂CO₃	DME	80	High	[3]
Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane/H₂O	100	80	[4]
Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane/H₂O	100	56	[4]

Buchwald-Hartwig Amination: Constructing the C-N Bond

The Buchwald-Hartwig amination is the premier method for the synthesis of aryl amines from aryl halides.[8][9] This reaction is indispensable in pharmaceutical development, where the arylamine motif is ubiquitous.[10]

Catalyst System Analysis:

This reaction is highly sensitive to the ligand architecture. The catalytic cycle involves the formation of a palladium-amido complex, and the reductive elimination to form the C-N bond is often the rate-determining step.

• Palladium Precatalysts: Pd₂(dba)₃ and Pd(OAc)₂ are the most common choices.[11][12] If a Pd(II) source is used, the amine or a phosphine ligand can act as a reductant to generate the active Pd(0) species.[12]

• Ligands: Sterically hindered, electron-rich biaryl phosphine ligands are essential. Ligands such as Xantphos (for a wide range of amines), RuPhos, and BrettPhos are highly effective.[11][13] The choice of ligand can be tailored to the specific amine coupling partner (primary vs. secondary). For instance, RuPhos has shown excellent results for coupling secondary amines, while BrettPhos can be superior for primary amines.[13]

• Bases and Solvents: A strong, non-nucleophilic base is required to deprotonate the amine, facilitating the formation of the palladium-amido intermediate.[12] Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), and cesium carbonate (Cs₂CO₃) are frequently used.[11][13] Anhydrous, polar aprotic solvents like toluene or 1,4-dioxane are standard.[11]

Comparative Data for Buchwald-Hartwig Amination of Bromo-N-Heterocycles:

Catalyst System (Pd Source / Ligand)	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	100	High	[11]
Pd₂(dba)₃ / RuPhos	LiHMDS	THF	65	71-83	[13]
Pd₂(dba)₃ / BrettPhos	LiHMDS	THF	65	Good	[13]
Pd(OAc)₂ / dppf	NaOtBu	Toluene	100	Good	[14][15]

Heck Reaction: Vinylation at the C3-Position

The Heck reaction facilitates the coupling of aryl halides with alkenes to form substituted olefins, providing a direct route to vinyl-indazoles.[16] These products can serve as versatile intermediates for further functionalization.

Catalyst System Analysis:

The classic Heck reaction involves a neutral Pd(0)/Pd(II) catalytic cycle. Key considerations include preventing debromination of the starting material and controlling the regioselectivity of the alkene insertion.

• Palladium Precatalysts: Pd(OAc)₂ is the most common and cost-effective precursor.[17][18]

• Ligands: Triphenylphosphine (PPh₃) is a classic ligand for the Heck reaction.[17] For more challenging substrates, phosphine-free systems or those with specialized ligands can be employed.[18]

• Bases and Solvents: An organic base, such as triethylamine (Et₃N), is typically used to neutralize the HBr generated during the reaction.[17] Polar aprotic solvents like DMF or acetonitrile are common.

• Innovative Methods: A noteworthy development is the use of mechanochemistry (ball-milling) for the Heck coupling of 3-bromoindazoles.[17][19] This solvent-free method can enhance reactivity and chemoselectivity, suppressing the undesired debromination side reaction.[17]

Comparative Data for Heck Reaction of 3-Bromoindazoles:

Catalyst System (Pd Source / Ligand)	Base	Solvent/Method	Temp. (°C)	Yield (%)	Reference
Pd(OAc)₂ / PPh₃	Et₃N	Ball-milling	RT	Good to Excellent	[17][19]
Pd(OAc)₂ / P(o-tolyl)₃	Et₃N	DMF	100	Good	[20]

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is the most reliable method for coupling terminal alkynes with aryl halides, creating C(sp²)-C(sp) bonds.[21] This reaction introduces a linear alkynyl group, a valuable synthon for constructing more complex molecules and a key component in materials science.[22]

Catalyst System Analysis:

The traditional Sonogashira reaction employs a dual-catalyst system.

• Catalysts: The reaction is typically catalyzed by a palladium(0) complex, such as PdCl₂(PPh₃)₂ or Pd(PPh₃)₄, in conjunction with a copper(I) salt, usually CuI, as a co-catalyst.[23] The copper co-catalyst facilitates the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium center.[21]

• Bases and Solvents: An amine base, such as Et₃N or diisopropylamine (DIPA), is used. It serves both as a base and often as the solvent or co-solvent with THF or DMF.[23]

• Copper-Free Variants: Concerns about the homocoupling of alkynes (Glaser coupling) catalyzed by copper have led to the development of copper-free Sonogashira conditions.[22] These methods often require palladium catalysts with specific ligands, such as bulky phosphines, to facilitate the direct reaction between the palladium complex and the alkyne.[22]

Comparative Data for Sonogashira Coupling of Bromo-N-Heterocycles:

Catalyst System (Pd / Cu)	Base	Solvent	Temp. (°C)	Yield (%)	Reference
PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	70	Good	[23]
Pd(PPh₃)₄ / CuI	Et₃N	Toluene	80	Moderate to Good	[24]
[DTBNpP]Pd(crotyl)Cl (Copper-Free)	TMP	DMSO	RT	High	[22]

Visualizing the Catalytic Process

Understanding the underlying mechanism is key to troubleshooting and optimizing cross-coupling reactions. The following diagrams illustrate the general catalytic cycle and a decision-making framework for catalyst selection.

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: Decision workflow for selecting a catalyst system based on the desired bond formation.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 3-bromo-2-methyl-2H-indazole with an arylboronic acid, adapted from high-yielding procedures on related substrates.[4]

Materials:

• 3-bromo-2-methyl-2H-indazole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.08 mmol, 8 mol%)

• Potassium phosphate, tribasic (K₃PO₄) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

• Schlenk tube or microwave vial, magnetic stir bar

Procedure:

• Vessel Preparation: To an oven-dried Schlenk tube containing a magnetic stir bar, add 3-bromo-2-methyl-2H-indazole (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Inert Atmosphere: Add the palladium precursor, Pd₂(dba)₃ (2 mol%), and the SPhos ligand (8 mol%) to the tube. Seal the tube with a septum, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Under the inert atmosphere, add 1,4-dioxane (4 mL) and water (1 mL) via syringe. The solvent mixture should be degassed prior to use by bubbling with an inert gas for 15-20 minutes.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Final Product: Purify the crude residue by column chromatography on silica gel to afford the desired 3-aryl-2-methyl-2H-indazole product.

Conclusion

The functionalization of 3-bromo-2-methyl-2H-indazole via palladium-catalyzed cross-coupling is a highly effective strategy for generating molecular diversity. The choice of the catalytic system is paramount and should be tailored to the specific transformation desired. For Suzuki-Miyaura reactions, bulky monophosphine ligands like SPhos are excellent choices. For Buchwald-Hartwig amination , ligands such as Xantphos or RuPhos provide high efficiency. The Heck reaction can be effectively performed using classic Pd(OAc)₂/PPh₃ systems, with mechanochemistry offering a promising solvent-free alternative. Finally, the traditional Pd/Cu dual-catalyst system remains a reliable choice for the Sonogashira coupling. This guide provides the foundational data and protocols to empower researchers to confidently select and implement the optimal conditions for their synthetic targets.

References

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• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Thieme. (n.d.). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series. Retrieved from [Link]

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• Organic Chemistry Data. (2026). Preparation of sec and tert amines by Buchwald-Hartwig Amination. Retrieved from [Link]

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• National Institutes of Health. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Retrieved from [Link]

• ACS Publications. (2020). C(sp2)–H Functionalization of 2H-Indazoles at C3-Position via Palladium(II)-Catalyzed Isocyanide Insertion Strategy Leading to Diverse Heterocycles. Retrieved from [Link]

• RSC Publishing. (2021). A regioselective C7 bromination and C7 palladium- catalyzed Suzuki–Miyaura cross-coupling arylation of. Retrieved from [Link]

• RSC Publishing. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Retrieved from [Link]

• PubMed. (2000). A novel synthesis of 2-aryl-2H-indazoles via a palladium-catalyzed intramolecular amination reaction. Retrieved from [Link]

• ResearchGate. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Retrieved from [Link]

• National Institutes of Health. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][1][11][25] thiadiazole with substituted anilines at conventional heating in Schlenk tube. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira cross‐coupling of 3‐bromo‐2‐imidazo[1,2‐b]pyridazine 39. Retrieved from [Link]

• Beilstein Journals. (2017). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Retrieved from [Link]

• RSC Publishing. (2022). Recent advances in C–H functionalization of 2H-indazoles. Retrieved from [Link]

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A Comparative Guide to the Electrochemical Properties of 3-Bromo-2-Methyl-2H-Indazole

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the anticipated electrochemical properties of 3-bromo-2-methyl-2H-indazole. In the absence of direct experimental literature on this specific molecule, this document serves as a predictive comparison and a detailed methodological framework for its electrochemical characterization. By synthesizing data from closely related substituted indazoles and foundational electrochemical principles, we aim to equip researchers with the necessary tools to investigate this compound's redox behavior. Such understanding is critical for applications ranging from synthetic methodology to the elucidation of metabolic pathways in drug discovery.

The indazole scaffold is a cornerstone in medicinal chemistry, present in numerous pharmacologically active agents. The introduction of a bromine atom and a methyl group at the 3- and 2-positions, respectively, is expected to significantly modulate the electronic properties of the indazole ring system. Understanding the electrochemical signature of 3-bromo-2-methyl-2H-indazole is paramount for predicting its reactivity, stability, and potential interactions within biological systems. This guide will delve into the expected electrochemical behavior, provide a robust experimental protocol for its determination using cyclic voltammetry, and offer a comparative analysis with other relevant indazole derivatives.

Predicted Electrochemical Behavior of 3-Bromo-2-Methyl-2H-Indazole: An Inferential Analysis

Based on studies of related substituted indazoles, we can infer the likely electrochemical characteristics of 3-bromo-2-methyl-2H-indazole. The presence of a bromine atom, an electron-withdrawing group, at the 3-position is anticipated to influence the electron density of the indazole ring.

Indazoles bearing electron-withdrawing groups at the 2-position have been shown to be electroreducible at high negative potentials, leading to the formation of the corresponding indazolines.[1][2] While the methyl group at the 2-position in our target molecule is generally considered electron-donating, the strong electron-withdrawing effect of the bromine at the 3-position is likely to render the molecule susceptible to reduction. It is plausible that the reduction potential would be less cathodic compared to indazoles with electron-withdrawing groups at both the 2- and 3-positions.[1][2]

Conversely, the potential for oxidation should also be considered. The indazole nucleus can undergo oxidation, and the substituents will modulate the potential at which this occurs. The presence of the electron-withdrawing bromine atom may make the molecule more difficult to oxidize compared to unsubstituted 2H-indazole.

Electrochemical studies have also demonstrated the utility of electrochemistry in the functionalization of the 2H-indazole scaffold, such as C-H selenylation and sulfenylation.[3][4] This indicates that the 2H-indazole ring is electrochemically active and can participate in redox-mediated reactions.

Experimental Protocol: Characterization by Cyclic Voltammetry

To empirically determine the electrochemical properties of 3-bromo-2-methyl-2H-indazole, cyclic voltammetry (CV) is the technique of choice.[5] It provides valuable information about the redox potentials and the kinetics of electron transfer processes.[5][6]

Materials and Reagents

• Analyte: 3-bromo-2-methyl-2H-indazole (synthesis required if not commercially available)

• Solvent: Acetonitrile (CH₃CN) or Dichloromethane (CH₂Cl₂), anhydrous, electrochemical grade

• Supporting Electrolyte: Tetrabutylammonium hexafluorophosphate (TBAPF₆) or Tetrabutylammonium perchlorate (TBAP), 0.1 M concentration.[7]

• Reference Electrode: Silver/Silver Ion (Ag/Ag⁺) or Saturated Calomel Electrode (SCE)

• Working Electrode: Glassy Carbon Electrode (GCE)

• Counter Electrode: Platinum wire or graphite rod

• Internal Standard (optional but recommended): Ferrocene/Ferrocenium (Fc/Fc⁺) couple for potential referencing.

Instrumentation

A potentiostat capable of performing cyclic voltammetry is required.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the cyclic voltammetry analysis of 3-bromo-2-methyl-2H-indazole.

Caption: Experimental workflow for cyclic voltammetry analysis.

Detailed Procedure

• Preparation of Solutions: Prepare a 0.1 M solution of the supporting electrolyte in the chosen solvent. Then, prepare the analyte solution by dissolving 3-bromo-2-methyl-2H-indazole in the electrolyte solution to a final concentration of 1-5 mM.

• Electrode Preparation: Polish the glassy carbon working electrode with alumina slurry on a polishing pad, followed by sonication in deionized water and then the solvent to be used in the experiment.[7]

• Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the analyte solution.[7][8]

• Deoxygenation: Purge the solution with an inert gas (nitrogen or argon) for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of the inert gas over the solution during the experiment.

• Cyclic Voltammetry Scan:

  • Set the potential window to a wide range initially (e.g., -2.5 V to +2.5 V vs. the reference electrode) to identify any redox events.

  • Perform a cyclic scan at a typical scan rate of 100 mV/s.

  • Observe the resulting voltammogram (a plot of current vs. potential).

  • If redox peaks are observed, narrow the potential window to encompass these peaks for more detailed analysis.

  • Vary the scan rate (e.g., 25, 50, 100, 200, 500 mV/s) to investigate the kinetics of the electron transfer process.

• Internal Referencing (Optional): After recording the voltammograms of the analyte, add a small amount of ferrocene to the solution and record its voltammogram. The well-defined, reversible Fc/Fc⁺ redox couple can be used to reference the measured potentials.

Interpretation of Electrochemical Data

The shape and characteristics of the cyclic voltammogram provide insight into the nature of the redox processes.

Key Parameters to Analyze

• Anodic Peak Potential (Epa): The potential at which the maximum oxidation current is observed.

• Cathodic Peak Potential (Epc): The potential at which the maximum reduction current is observed.

• Anodic Peak Current (ipa): The maximum current measured during the anodic scan.

• Cathodic Peak Current (ipc): The maximum current measured during the cathodic scan.

Determining the Nature of the Redox Process

The reversibility of a redox process can be assessed by the following criteria:

Characteristic	Reversible System	Quasi-Reversible System	Irreversible System
Peak Separation (ΔEp = |Epa - Epc|)	≈ 59/n mV (at 25 °C), where n is the number of electrons transferred.	> 59/n mV and increases with scan rate.	No reverse peak is observed.
Peak Current Ratio (ipa/ipc)	≈ 1	≈ 1, but may deviate.	No reverse peak, so the ratio is not applicable.
Peak Potential Shift with Scan Rate	Epa and Epc are independent of the scan rate.	Epa and Epc shift with increasing scan rate.	The peak potential shifts significantly with the scan rate.

The following diagram illustrates the expected shapes of cyclic voltammograms for different types of redox systems.

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A Comparative Spectroscopic Guide to 3-bromo-2-methyl-2H-indazole and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The precise characterization of substituted indazoles is paramount for drug design, synthesis, and quality control. This guide provides an in-depth spectroscopic comparison of 3-bromo-2-methyl-2H-indazole and its derivatives, offering a practical reference for their unambiguous identification and differentiation. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and UV-Visible (UV-Vis) spectroscopy, explaining the causal relationships between molecular structure and spectral output.

The Importance of Regioisomer Differentiation: 1-N vs. 2-N Alkylation

A critical aspect of indazole chemistry is the regioselectivity of N-alkylation, which can lead to either N-1 or N-2 substituted isomers. These regioisomers often exhibit distinct biological activities and physicochemical properties. Spectroscopic techniques, particularly NMR, are instrumental in distinguishing between these isomers.[2]

Spectroscopic Analysis of 3-bromo-2-methyl-2H-indazole

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of indazole isomers.

¹H NMR Spectroscopy: The proton NMR spectrum of 3-bromo-2-methyl-2H-indazole is expected to show a singlet for the N-methyl group. The chemical shift of this singlet is a key indicator of the substitution pattern. In 2-substituted indazoles, the N-methyl protons are typically deshielded compared to their 1-substituted counterparts. The aromatic protons will appear as a complex multiplet, with their chemical shifts influenced by the bromine atom at the 3-position.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides further confirmation of the structure. The chemical shift of the N-methyl carbon is diagnostic. The carbon atom at the 3-position (C3), bonded to the bromine, will be significantly influenced by the halogen's electronegativity.

Distinguishing N-1 and N-2 Methyl Indazole Isomers: A general trend observed in the ¹H NMR spectra of N-methyl indazole isomers is the chemical shift of the N-methyl protons. For 2-methyl-2H-indazoles, the methyl signal typically appears at a lower field (more deshielded) compared to 1-methyl-1H-indazoles. This is attributed to the anisotropic effect of the adjacent C=N bond in the 2H-isomer.

Comparative Spectroscopic Data

To illustrate the spectroscopic differences, this section presents data for 3-bromo-2-methyl-2H-indazole and a selection of its derivatives.

Table 1: ¹H NMR Data (δ, ppm) for 3-bromo-2-methyl-2H-indazole and Derivatives in CDCl₃

Compound	N-CH₃	Aromatic Protons	Other Protons
3-bromo-2-methyl-2H-indazole	~4.1 (s)	~7.0-7.8 (m)	-
3-bromo-2-phenyl-2H-indazole	-	~7.1-7.8 (m)	-
2-methyl-2H-indazole	4.13 (s)	7.01 (ddd), 7.25 (ddd), 7.62 (dt), 7.69 (dd)	-
3-bromo-2-methyl-2H-indazole-6-carboxylic acid	Predicted	Predicted	COOH

Table 2: ¹³C NMR Data (δ, ppm) for 3-bromo-2-methyl-2H-indazole and Derivatives in CDCl₃

Compound	N-CH₃	C3	Aromatic Carbons	Other Carbons
3-bromo-2-methyl-2H-indazole	Predicted	Predicted	Predicted	-
3-bromo-2-phenyl-2H-indazole	-	106.29	118.25, 119.81, 123.34, 127.47, 127.99, 129.42, 135.35, 137.79, 149.42	-
2-methyl-2H-indazole	43.1	120.9	117.4, 120.2, 120.9, 122.2, 126.3, 149.3	-
3-bromo-2-methyl-2H-indazole-6-carboxylic acid	Predicted	Predicted	Predicted	COOH

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 3-bromo-2-methyl-2H-indazole, the molecular ion peak [M]⁺ would be expected at m/z 210 and 212 with an approximate 1:1 ratio, characteristic of the presence of a single bromine atom. The fragmentation pattern can also be diagnostic. A common fragmentation pathway for N-alkyl indazoles involves the loss of the alkyl group.

Table 3: Mass Spectrometry Data (m/z) for 3-bromo-2-methyl-2H-indazole and Derivatives

Compound	Molecular Ion [M]⁺	Key Fragments
3-bromo-2-methyl-2H-indazole	210/212	[M-CH₃]⁺, [M-Br]⁺
3-bromo-2-phenyl-2H-indazole	272/274	[M-Ph]⁺, [M-Br]⁺
2-methyl-2H-indazole	132	[M-CH₃]⁺
3-bromo-2-methyl-2H-indazole-6-carboxylic acid	254/256	[M-COOH]⁺, [M-Br]⁺

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying functional groups. The IR spectrum of 3-bromo-2-methyl-2H-indazole would show characteristic C-H stretching vibrations from the methyl group and the aromatic ring, as well as C=C and C=N stretching vibrations within the heterocyclic system. The C-Br stretching vibration is expected to appear in the fingerprint region.

Table 4: Key IR Absorption Bands (cm⁻¹) for 3-bromo-2-methyl-2H-indazole and Derivatives

Compound	C-H (Aromatic)	C-H (Aliphatic)	C=N / C=C	C-Br
3-bromo-2-methyl-2H-indazole	~3000-3100	~2850-2960	~1450-1620	~500-600
3-bromo-2-phenyl-2H-indazole	~3000-3100	-	~1450-1620	~500-600
2-methyl-2H-indazole	~3000-3100	~2850-2960	~1450-1620	-
3-bromo-2-methyl-2H-indazole-6-carboxylic acid	~3000-3100	~2850-2960	~1450-1620, C=O ~1700	~500-600

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The substitution pattern on the indazole ring affects the wavelength of maximum absorption (λmax). Generally, 2H-indazoles exhibit different absorption spectra compared to their 1H-isomers.[3] The introduction of a bromine atom and a methyl group will cause shifts in the absorption bands.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the indazole derivative in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectrum. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source (e.g., Electrospray Ionization - ESI, or Electron Impact - EI).

• Data Acquisition: Acquire the mass spectrum in the appropriate mass range. For high-resolution mass spectrometry (HRMS), use a TOF or Orbitrap analyzer to obtain accurate mass measurements.

• Data Analysis: Analyze the resulting spectrum to determine the molecular weight and identify characteristic fragment ions.

Infrared (IR) Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal of an FTIR spectrometer.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the indazole derivative in a UV-transparent solvent (e.g., ethanol, acetonitrile).

• Data Acquisition: Record the UV-Vis spectrum over a suitable wavelength range (e.g., 200-400 nm) using a spectrophotometer.

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax).

Logical Frameworks and Workflows

Workflow for Isomer Differentiation

Caption: Workflow for distinguishing N-1 and N-2 methyl indazole isomers using ¹H NMR.

General Spectroscopic Characterization Workflow

Caption: A comprehensive workflow for the spectroscopic characterization of a synthesized indazole derivative.

Conclusion

The unambiguous structural characterization of 3-bromo-2-methyl-2H-indazole and its derivatives is crucial for advancing drug discovery and development programs. This guide has outlined the key spectroscopic features that enable the differentiation of these compounds, with a particular focus on distinguishing between N-1 and N-2 regioisomers. By understanding the principles behind NMR, MS, IR, and UV-Vis spectroscopy and applying the systematic workflows presented, researchers can confidently identify and characterize these important heterocyclic molecules.

References

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-bromo-2-methyl-2H-indazole

In the landscape of drug discovery and chemical synthesis, the novel structures we create, such as 3-bromo-2-methyl-2H-indazole, are the keys to unlocking new therapeutic pathways. However, our responsibility extends beyond synthesis and application; it culminates in the safe and compliant management of the chemical lifecycle. This guide provides a comprehensive, technically grounded framework for the proper disposal of 3-bromo-2-methyl-2H-indazole, ensuring the protection of our researchers, our facilities, and the environment.

Hazard Profile and Risk Assessment

Before initiating any disposal protocol, a thorough understanding of the compound's identity and its anticipated hazards is paramount. This informs every subsequent decision, from personal protective equipment (PPE) selection to waste stream segregation.

Table 1: Chemical Identifiers for 3-bromo-2-methyl-2H-indazole

Property	Value	Source
CAS Number	457891-25-7	[5]
Molecular Formula	C₈H₇BrN₂	[5]
Molecular Weight	211.06 g/mol	[5]

Table 2: Anticipated Hazard Profile based on Structural Analogs

Hazard Classification	Description	Rationale & Representative Source(s)
Acute Toxicity (Oral)	Harmful if swallowed.	Analogous brominated heterocycles are classified as Category 4 Acute Oral Toxicity.[3]
Skin Corrosion/Irritation	Causes skin irritation.	A common characteristic of functionalized aromatic compounds.[3][6]
Serious Eye Damage/Irritation	Causes serious eye irritation/damage.	Expected hazard for this chemical class; may cause significant damage upon contact.[3][7]
Respiratory Irritation	May cause respiratory irritation.	Handling of the solid as a powder or dust could lead to irritation of the respiratory tract.[3][8]
Aquatic Toxicity	Potentially toxic to aquatic life.	Brominated organic compounds can be persistent and harmful to aquatic ecosystems.[7]

Causality Note: The presence of the bromine atom designates this compound as a halogenated organic. Such compounds require specific disposal pathways, as co-mingling with non-halogenated waste streams can disrupt recycling processes (like solvent recovery) and necessitate more complex and costly disposal solutions.[9][10]

Immediate Safety & Handling Protocols

Safe disposal begins with safe handling. These protocols must be followed whenever working with 3-bromo-2-methyl-2H-indazole, whether in its pure form or as a waste product.

Step-by-Step Handling Procedure:

• Engineering Controls : All handling of solid or dissolved 3-bromo-2-methyl-2H-indazole must be conducted within a properly functioning and certified laboratory chemical fume hood.[10][11] This is the primary barrier to prevent inhalation of dust or vapors.

• Personal Protective Equipment (PPE) : A baseline of PPE is mandatory.

  • Eye Protection : Chemical splash goggles are required. If there is a significant splash risk, a face shield should be worn in addition to goggles.[3]

  • Hand Protection : Chemically resistant gloves are essential. Nitrile gloves are a common choice, but it is best practice to consult a glove manufacturer's compatibility chart for halogenated organic compounds.[11] Gloves must be disposed of as contaminated waste after use.

  • Body Protection : A fully buttoned, long-sleeved lab coat must be worn.[11]

• Spill Preparedness : An approved chemical spill kit equipped to handle halogenated organic solids and solutions should be readily accessible. Ensure all laboratory personnel are trained on its use.

• Avoidance of Dust : When handling the solid compound, take care to avoid the formation of dust and aerosols.[3]

The Core Disposal Workflow: A Step-by-Step Guide

The proper disposal of 3-bromo-2-methyl-2H-indazole is a systematic process governed by federal and institutional regulations.[12] The following workflow ensures compliance and safety.

Step 1: Segregation at the Point of Generation This is the most critical step in the disposal process. Waste containing 3-bromo-2-methyl-2H-indazole must be segregated into a dedicated "Halogenated Organic Waste" stream.

• Rationale : Halogenated wastes cannot be mixed with non-halogenated solvent waste intended for fuel blending or recovery.[9] Doing so contaminates the entire batch, leading to significantly higher disposal costs and potential regulatory violations.

• Action : Collect all materials (pure compound, contaminated solutions, reaction mixtures) containing this chemical in a designated container, separate from all other waste streams.

Step 2: Waste Container Selection and Labeling The integrity of the waste containment system is non-negotiable.

• Container Requirements :

  • The container must be constructed of a material chemically compatible with the waste. For solutions, a borosilicate glass or high-density polyethylene (HDPE) container is typically appropriate.

  • It must have a secure, leak-proof, screw-top lid.[11][12]

  • The container must be in good condition, free of cracks or deterioration.[1]

• Labeling Protocol : The moment the first drop of waste enters the container, it must be labeled.[11] The label must include:

  • The words "Hazardous Waste" .[13]

  • The full chemical name: "3-bromo-2-methyl-2H-indazole" .

  • A clear indication of the hazards (e.g., Irritant, Toxic). Hazard pictograms are an effective way to convey this information.[13]

  • The approximate concentrations of all chemical constituents in the container.

Step 3: Accumulation in a Satellite Accumulation Area (SAA) Labs are permitted to store hazardous waste at or near the point of generation in a designated SAA.[10][13]

• SAA Requirements :

  • The SAA must be under the control of laboratory personnel.[12]

  • Waste containers must be kept closed at all times, except when adding waste.[12]

  • Secondary containment (such as a chemical-resistant tray or tub) is required for all liquid waste containers to contain potential spills.[12]

  • The total volume of hazardous waste in a single SAA is typically limited to 55 gallons.[13]

Step 4: Arranging for Professional Disposal Hazardous chemical waste is not to be disposed of via standard trash or sewer systems.[12]

• Action : Once the waste container is full or is no longer needed, arrange for its collection through your institution's Environmental Health & Safety (EHS) department or a licensed professional waste disposal contractor.[3] Follow your institution's specific procedures for requesting a chemical waste pickup.

Decontamination and Empty Container Disposal

Properly managing "empty" containers is a final, crucial step to prevent environmental contamination.

• Glassware Decontamination : Reusable lab equipment (beakers, flasks, etc.) should be triple-rinsed with a suitable solvent. The first two rinsates must be collected and disposed of as halogenated hazardous waste. The third rinsate can often be managed as non-hazardous waste, depending on institutional policy.

• Empty Container Disposal :

  • Thoroughly empty all contents from the original chemical container.

  • The first rinse of the container with a solvent (e.g., acetone, ethanol) must be collected and disposed of as hazardous waste .[14]

  • After the hazardous rinse, the container should be rinsed two more times with water.

  • Deface the label on the empty, rinsed container to prevent reuse for other purposes.

  • Dispose of the clean, empty container according to your facility's specific guidelines for solid waste or glass recycling.

Note on Highly Toxic Materials : For chemicals with high acute toxicity (an LD50 < 50mg/kg), regulations require that the first three rinses of the container be collected as hazardous waste.[14] While the exact toxicity of 3-bromo-2-methyl-2H-indazole is not established, adopting this more stringent triple-rinse collection protocol is a conservative best practice.

Workflow Visualization: Disposal Decision Pathway

The following diagram illustrates the logical flow for the proper management of waste generated from work with 3-bromo-2-methyl-2H-indazole.

Caption: Disposal workflow for 3-bromo-2-methyl-2H-indazole waste.

Conclusion

The responsible management of chemical waste is a defining characteristic of a world-class research environment. For 3-bromo-2-methyl-2H-indazole, the principles are clear: treat it as a hazardous, halogenated compound. This mandates meticulous segregation, robust containment and labeling, and disposal through approved professional channels. By embedding these protocols into our daily laboratory operations, we uphold our commitment to scientific integrity, personnel safety, and environmental stewardship, ensuring that our pursuit of innovation does not come at the cost of our collective well-being.

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Personal protective equipment for handling 3-bromo-2-methyl-2H-indazole

Essential Safety and Handling Guide for 3-bromo-2-methyl-2H-indazole

Hazard Identification and Risk Assessment

3-bromo-2-methyl-2H-indazole is a member of the indazole family, a class of nitrogen-containing heterocycles widely used as structural motifs in drug discovery.[2][3] The presence of a bromine atom necessitates a thorough risk assessment. Based on data from analogous compounds like 5-Bromo-2-(phenylmethyl)-2H-indazole and 3-Amino-5-bromo-1-methyl-1H-indazole, the primary hazards are anticipated to be:

• Acute Toxicity (Oral): Likely harmful if swallowed.[4][5]

• Skin Corrosion/Irritation: Expected to cause skin irritation upon contact.[4][6][7]

• Serious Eye Damage/Irritation: Expected to cause serious eye irritation.[4][6]

• Respiratory Irritation: May cause respiratory irritation if inhaled as dust or vapor.[4][5]

During thermal decomposition or combustion, it may release hazardous gases such as nitrogen oxides (NOx), carbon oxides (CO, CO2), and hydrogen bromide.[7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory to minimize exposure. The selection of PPE is based on the anticipated routes of exposure—dermal contact, ocular contact, and inhalation.[9]

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended.[10] Always inspect gloves for tears or holes before use. Dispose of contaminated gloves after use in accordance with laboratory practices to avoid cross-contamination.[4][11]
Eyes	Safety goggles	Wear tightly fitting chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 regulations to protect against splashes.[8][12]
Face	Face shield	A face shield should be worn in conjunction with safety goggles, especially when there is a significant risk of splashing or when handling larger quantities.[10][13]
Body	Laboratory coat	A standard, buttoned lab coat is required to protect skin and personal clothing from contamination.[10] For tasks with a higher risk of splashing, a chemical-resistant apron over the lab coat is advised.
Respiratory	NIOSH-approved respirator	Required when handling the powder outside of a certified chemical fume hood or if dust generation is unavoidable.[10] Use a particle respirator (e.g., N95) for nuisance exposures; the specific type should be determined by a formal risk assessment.[4][12]

Operational Plan: From Benchtop to Disposal

Adherence to a strict operational workflow is critical for safety. All handling of solid 3-bromo-2-methyl-2H-indazole should occur within a certified chemical fume hood to minimize inhalation risk.[4][10]

Workflow for Safe Handling

Caption: Standard operating procedure for 3-bromo-2-methyl-2H-indazole.

Step-by-Step Protocol

• Preparation and Engineering Controls:

  • Before any work begins, ensure an eyewash station and safety shower are readily accessible and operational.[6][7]

  • Conduct all manipulations of the solid compound within a certified chemical fume hood to maintain proper ventilation.[10]

  • Verify that all necessary PPE is available and in good condition.

• Handling the Compound:

  • Wear all PPE as detailed in the table above.[10]

  • When transferring the solid, use appropriate tools (e.g., spatulas) to minimize the creation of dust.[10]

  • Keep the container tightly closed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[7][8]

• Waste Disposal:

  • All waste materials, including contaminated gloves, wipes, and empty containers, must be treated as hazardous waste.

  • Collect solid waste in a clearly labeled, sealed container.

  • Brominated compounds may be subject to specific environmental regulations.[14] Disposal must be carried out by qualified personnel in accordance with all applicable local, state, and federal regulations.[6][12] Do not release into the environment.[4][15] Solvent-based methods may be employed as a pretreatment for debromination of plastic wastes containing similar compounds, suggesting that chemical pretreatment of waste might be a consideration for large-scale operations.[16]

Emergency Response Plan

Immediate and correct action during an emergency is crucial.

Emergency Contact and Exposure Flowchart

Caption: Immediate first-aid response to chemical exposure.

Spill Response

• Evacuate: Immediately evacuate non-essential personnel from the spill area.[4]

• Ventilate: Ensure the area is well-ventilated, but do not do so at the expense of spreading dust.

• Contain: If the spill is small and you are trained to handle it:

  • Wear full PPE, including respiratory protection.[10]

  • Carefully sweep up the solid material, avoiding dust generation.[8]

  • Place the spilled material into a sealed, labeled container for hazardous waste disposal.[6][8][10]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap and water.

• Report: Report the incident to your laboratory supervisor or Environmental Health & Safety (EHS) office.

By adhering to these rigorous safety protocols, you can effectively mitigate the risks associated with handling 3-bromo-2-methyl-2H-indazole, ensuring a safe and productive research environment.

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